5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

• CAS: 60155-65-9

Core Science & Biosynthesis

A Technical Guide to 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride: Properties, Synthesis, and Applications

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, a heterocyclic compound of significant interest in the fields of medicinal chemistry and neuropharmacology. We will delve into its chemical and physical properties, discuss synthetic considerations, explore its biological significance and applications, and provide a representative experimental protocol for its characterization.

Core Compound Identity and Properties

5-Methoxy-3-(piperidin-4-yl)-1H-indole is an indole derivative distinguished by a methoxy group at the 5-position of the indole ring and a piperidine ring attached at the 3-position. The hydrochloride salt form enhances solubility, making it more amenable for use in various research and formulation contexts. Its structure serves as a valuable scaffold for developing novel therapeutic agents, particularly those targeting the central nervous system.

Table 1: Physicochemical and Identification Properties

Property	Value	Source(s)
IUPAC Name	5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride
CAS Number	60155-65-9
Free Base CAS	52157-82-1
Molecular Formula	C₁₄H₁₉ClN₂O
Molecular Weight	266.77 g/mol
Appearance	White to off-white solid
Purity	Typically ≥97% (by HPLC)

| Storage Conditions | Store at 0-8°C in a dry, well-ventilated place. Keep container tightly closed. | |

Synthesis and Characterization

The synthesis of indole derivatives like 5-Methoxy-3-(piperidin-4-yl)-1H-indole typically involves multi-step organic synthesis pathways. A common and logical approach is the Fischer indole synthesis or related methods, which construct the indole ring from a substituted phenylhydrazine and a ketone or aldehyde.

In the context of this specific molecule, a plausible synthetic route would involve the reaction of 4-methoxyphenylhydrazine with a protected piperidin-4-yl acetaldehyde or a related carbonyl compound. The piperidine nitrogen is typically protected with a group like tert-butyloxycarbonyl (Boc) to prevent unwanted side reactions during the indole formation. The final step involves the deprotection of the piperidine and the formation of the hydrochloride salt.

Caption: Generalized Fischer indole synthesis pathway.

Characterization of the final compound relies on standard analytical techniques to confirm its structure and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate the molecular structure by identifying the chemical environment of each hydrogen and carbon atom.

• Mass Spectrometry (MS): Provides the exact molecular weight and fragmentation patterns, confirming the elemental composition.

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final compound.

Biological Activity and Potential Applications

5-Methoxy-3-(piperidin-4-yl)-1H-indole is a versatile compound with significant potential in medicinal chemistry and pharmacological research. Its core structure is a key feature in many biologically active molecules.

• Neuropharmacology: The indole and piperidine moieties are common pharmacophores in neuropharmacology. This compound is explored as a scaffold for creating agents that modulate neurotransmitter systems, making it a valuable starting point for research into treatments for mood disorders and anxiety.

• Drug Discovery Scaffold: Its structure is particularly relevant for the synthesis of potential selective serotonin reuptake inhibitors (SSRIs) and other psychoactive substances. The unique architecture allows for chemical modifications to enhance potency, selectivity, and pharmacokinetic properties, making it an attractive candidate for developing novel therapeutics for neurological conditions.

• Intermediate for Complex Molecules: Beyond direct biological applications, it serves as a crucial intermediate in the synthesis of more complex pharmaceutical agents.

Representative Experimental Protocol: Serotonin Transporter (SERT) Radioligand Binding Assay

To assess the potential of this compound as an SSRI, a competitive binding assay is a foundational experiment. This protocol outlines the steps to determine the compound's affinity for the human serotonin transporter (hSERT).

Objective: To determine the binding affinity (Ki) of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride for hSERT using a radioligand competition assay.

Materials:

• Test Compound: 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

• Radioligand: [³H]Citalopram (a high-affinity SERT ligand)

• Source of Transporter: hSERT-expressing cell membranes (e.g., from HEK293 cells)

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4

• Non-specific Binding Control: Fluoxetine (10 µM)

• 96-well microplates, scintillation vials, liquid scintillation cocktail, filter mats, and a cell harvester.

Methodology:

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) and create a serial dilution series (e.g., from 1 nM to 100 µM) in the assay buffer.

• Assay Setup (in triplicate):

  • Total Binding: Add 50 µL of assay buffer, 50 µL of [³H]Citalopram (at a final concentration near its Kd, e.g., 1 nM), and 100 µL of hSERT membrane preparation.

  • Non-specific Binding (NSB): Add 50 µL of 10 µM Fluoxetine, 50 µL of [³H]Citalopram, and 100 µL of hSERT membrane preparation. The high concentration of unlabeled fluoxetine will displace all specific binding of the radioligand.

  • Test Compound Binding: Add 50 µL of each dilution of the test compound, 50 µL of [³H]Citalopram, and 100 µL of hSERT membrane preparation.

• Incubation: Incubate the plates at room temperature for 60 minutes to allow the binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through glass fiber filter mats using a cell harvester. This separates the membrane-bound radioligand from the unbound. Wash the filters three times with ice-cold assay buffer to remove any remaining unbound radioligand.

• Quantification: Place the filter discs into scintillation vials, add liquid scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ (the concentration of test compound that inhibits 50% of specific radioligand binding).

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Caption: Workflow for a radioligand binding assay.

Safety and Handling

As with any research chemical, 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride should be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

• Handling: Avoid inhalation of dust and direct contact with skin and eyes. Use in a well-ventilated area or under a chemical fume hood. Wash hands thoroughly after handling.

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.

• First Aid:

  • Skin Contact: Wash off immediately with plenty of soap and water.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.

  • Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

This material should be considered hazardous until further toxicological information becomes available. Always consult the specific Safety Data Sheet (SDS) provided by the supplier before use.

References

• ResearchGate. (n.d.). Identification of indole derivatives by two-dimensional NMR-based.... Retrieved from [Link]

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A Technical Guide to the Pharmacological Characterization of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

Abstract: This document provides an in-depth technical guide for the comprehensive pharmacological profiling of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride (CAS: 60155-65-9). This novel indole derivative, possessing structural motifs common to potent neuroactive agents, represents a promising candidate for drug discovery programs targeting central nervous system disorders. Rather than a simple data sheet, this guide presents a strategic, multi-phase workflow designed to systematically elucidate the compound's mechanism of action, target affinity, functional activity, and selectivity. We provide not only detailed, field-tested experimental protocols for key assays but also the expert rationale behind the strategic decisions, data interpretation, and validation steps essential for building a robust pharmacological dossier. This guide is intended for researchers, scientists, and drug development professionals engaged in the identification and characterization of novel therapeutic agents.

Introduction & Strategic Rationale

5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is a synthetic heterocyclic compound featuring a 5-methoxyindole core linked to a piperidine ring. This molecular architecture is a well-established pharmacophore in neuropharmacology, present in numerous ligands targeting monoaminergic systems. The 5-methoxy group is a key feature in many potent serotonin (5-HT) receptor ligands, such as 5-Methoxytryptamine, while the piperidine moiety is integral to compounds targeting a wide array of CNS receptors, including serotonergic, dopaminergic, and sigma receptors[1][2][3].

Given these structural alerts, a logical and resource-efficient approach to characterizing this molecule is to hypothesize its primary activity lies within the serotonin receptor family, with potential secondary activity at other CNS targets. This guide outlines a systematic, three-phase workflow to test this hypothesis, moving from broad target identification to specific functional characterization.

Compound Overview

Before commencing pharmacological studies, it is critical to confirm the identity and purity of the test article.

Property	Value	Source
IUPAC Name	5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride	[4]
Synonyms	5-Methoxy-3-(4-piperidinyl)-1H-indole HCl	[5]
CAS Number	60155-65-9 (HCl salt); 52157-82-1 (Free base)	[4][5]
Molecular Formula	C₁₄H₁₉ClN₂O	Derived
Molecular Weight	266.77 g/mol	Derived
Appearance	White solid	[1]
Purity (Recommended)	≥97% (HPLC)	[1]

Phase 1: Primary Target Affinity Profiling

Expertise & Rationale: The initial step is to determine which receptors the compound binds to and with what affinity. Radioligand binding assays are the gold standard for this purpose due to their sensitivity, reproducibility, and high-throughput capability. Our screening strategy is guided by the compound's structure, prioritizing targets where indole-piperidine motifs are known to confer high affinity.

Proposed Target Screening Panel

A focused panel allows for efficient initial screening. The following targets are recommended for primary assessment:

• Serotonin Receptors: 5-HT₁ₐ, 5-HT₁ₑ, 5-HT₂ₐ, 5-HT₂C, 5-HT₆, 5-HT₇

• Dopamine Receptors: D₂, D₃

• Adrenergic Receptors: α₁, α₂

• Sigma Receptors: σ₁, σ₂

Experimental Workflow: Target Screening Logic

The following diagram illustrates the decision-making process for characterizing the compound.

Caption: High-level workflow for pharmacological characterization.

Detailed Protocol: 5-HT₁ₐ Receptor Competition Binding Assay

This protocol provides a self-validating system for determining the compound's binding affinity (Kᵢ) at the human 5-HT₁ₐ receptor, a key target for anxiolytics and antidepressants[6].

Objective: To determine the IC₅₀ and Kᵢ of the test compound at the human 5-HT₁ₐ receptor using a competition binding assay with [³H]-8-OH-DPAT.

Materials:

• Test Compound: 5-Methoxy-3-(piperidin-4-yl)-1H-indole HCl, prepared as a 10 mM stock in DMSO.

• Cell Membranes: HEK293 cells stably expressing recombinant human 5-HT₁ₐ receptor.

• Radioligand: [³H]-8-OH-DPAT (Specific Activity: 120-180 Ci/mmol).

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgSO₄, 0.5 mM EDTA, pH 7.4.

• Non-Specific Binding (NSB) Control: 10 µM 5-HT.

• Apparatus: 96-well microplates, cell harvester, liquid scintillation counter.

Methodology:

• Compound Preparation: Perform serial dilutions of the test compound stock in assay buffer to create a 10-point concentration curve (e.g., 10 µM to 0.1 nM final concentration).

• Assay Plate Setup: To designated wells of a 96-well plate, add:

  • Total Binding: 25 µL Assay Buffer.

  • Non-Specific Binding (NSB): 25 µL of 10 µM 5-HT.

  • Test Compound: 25 µL of each dilution of the test compound.

• Radioligand Addition: Add 25 µL of [³H]-8-OH-DPAT (at a final concentration equal to its Kₑ, typically ~1.0 nM) to all wells.

• Membrane Addition: Add 150 µL of the 5-HT₁ₐ membrane preparation (typically 10-20 µg protein per well) to all wells.

  • Causality Insight: Using a radioligand concentration at its Kₑ provides the optimal balance between signal strength and sensitivity for detecting competitive binding.

• Incubation: Incubate the plate at 25°C for 60 minutes with gentle agitation.

• Harvesting: Rapidly filter the plate contents through a GF/B filter mat using a cell harvester. Wash the filters 3 times with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filter mat in a scintillation vial, add scintillation cocktail, and quantify bound radioactivity using a liquid scintillation counter.

Data Analysis:

• Calculate the percentage of specific binding for each compound concentration: % Inhibition = 100 * (1 - ([CPM_Compound] - [CPM_NSB]) / ([CPM_Total] - [CPM_NSB]))

• Plot % Inhibition against the log concentration of the test compound and fit the data to a sigmoidal dose-response curve to determine the IC₅₀.

• Calculate the inhibitor constant (Kᵢ) using the Cheng-Prusoff equation : Kᵢ = IC₅₀ / (1 + [L]/Kₑ)

  • Where [L] is the concentration of the radioligand and Kₑ is its equilibrium dissociation constant.

Phase 2: Functional Activity Characterization

Expertise & Rationale: Once high-affinity targets are identified (e.g., Kᵢ < 100 nM), it is crucial to determine the compound's functional effect. Does it activate the receptor (agonist), block the endogenous ligand (antagonist), or reduce basal activity (inverse agonist)? The 5-HT₁ₐ receptor is a Gᵢ-coupled receptor, meaning its activation inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels[7]. A cAMP accumulation assay is therefore the ideal method to determine functional activity at this target.

Signaling Pathway: 5-HT₁ₐ Receptor-Mediated cAMP Inhibition

The diagram below outlines the canonical Gᵢ signaling cascade that is interrogated by the functional assay.

Caption: 5-HT₁ₐ receptor Gᵢ signaling pathway.

Detailed Protocol: HTRF cAMP Accumulation Assay

Objective: To determine if the test compound acts as an agonist or antagonist at the human 5-HT₁ₐ receptor by measuring its effect on forskolin-stimulated cAMP accumulation.

Materials:

• Cell Line: CHO or HEK293 cells stably expressing the human 5-HT₁ₐ receptor.

• Assay Reagents: HTRF (Homogeneous Time-Resolved Fluorescence) cAMP detection kit (e.g., from Cisbio).

• Stimulant: Forskolin (a direct activator of adenylyl cyclase).

• Reference Agonist: 5-HT or 8-OH-DPAT.

• Reference Antagonist: WAY-100635.

Methodology:

Agonist Mode:

• Cell Plating: Seed cells in a 384-well plate and culture overnight.

• Compound Addition: Add serial dilutions of the test compound or reference agonist to the wells.

• Stimulation: Add a fixed concentration of forskolin (e.g., 1-10 µM) to all wells to stimulate cAMP production.

  • Trustworthiness Insight: Forskolin elevates the basal cAMP level, creating a large dynamic range against which the inhibitory effect of a Gᵢ-coupled agonist can be robustly measured.

• Incubation: Incubate for 30 minutes at 37°C.

• Lysis & Detection: Lyse the cells and add HTRF detection reagents (cAMP-d2 and anti-cAMP-cryptate) according to the manufacturer's protocol.

• Reading: Read the plate on an HTRF-compatible reader after a 60-minute incubation.

Antagonist Mode:

• Follow the same procedure, but pre-incubate the cells with serial dilutions of the test compound for 15-30 minutes before adding a fixed EC₈₀ concentration of the reference agonist (e.g., 5-HT).

• The ability of the test compound to reverse the agonist-induced decrease in cAMP indicates antagonist activity.

Data Analysis:

• Agonist: Plot the HTRF ratio against log[compound] to determine the EC₅₀ (potency) and Eₘₐₓ (efficacy) relative to the full agonist.

• Antagonist: Plot the HTRF ratio against log[compound] in the presence of the reference agonist to determine the IC₅₀ . This can be converted to a Kₑ value using the Gaddum equation .

Conclusion & Future Directions

This guide outlines a robust, hypothesis-driven workflow for the initial pharmacological characterization of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride. By systematically progressing from broad affinity screening to specific functional analysis, this approach ensures a thorough and efficient elucidation of the compound's primary mechanism of action.

Upon successful completion of this in vitro profiling, a compound demonstrating high affinity, functional potency, and a clean selectivity profile would become a strong candidate for subsequent stages of drug development, including:

• Pharmacokinetic (ADME) profiling: To assess metabolic stability and bioavailability.

• In vivo efficacy studies: To test for desired therapeutic effects (e.g., anxiolytic, antidepressant) in relevant animal models.

• In vivo safety and toxicology studies.

This structured approach provides the critical data necessary to make informed decisions, de-risk development, and unlock the full therapeutic potential of this promising chemical scaffold.

References

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• BindingDB. (1992). Entry for 5-(1-Cyclopropylmethyl-piperidin-4-ylmethoxy)-1H-indole. BindingDB Database. (Link: [Link])

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• Vanover KE, et al. (2006). Pharmacological and behavioral profile of N-(4-fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N'-(4-(2-methylpropyloxy)phenylmethyl) carbamide (2R,3R)-dihydroxybutanedioate (2:1) (ACP-103), a novel 5-hydroxytryptamine(2A) receptor inverse agonist. The Journal of Pharmacology and Experimental Therapeutics, 317(2): 910-8. (Link: [Link])

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5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride biological activity and targets

An In-depth Technical Guide to the Biological Activity and Targets of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

Introduction

5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is a heterocyclic organic compound featuring a core indole nucleus substituted with a methoxy group at the 5-position and a piperidine ring at the 3-position. This molecular architecture positions it as a significant scaffold in medicinal chemistry, particularly within neuropharmacology. The indole moiety is a privileged structure, famously present in the neurotransmitter serotonin (5-hydroxytryptamine, 5-HT), while the piperidine ring enhances solubility and offers a versatile point for chemical modification to fine-tune pharmacological properties.[1]

This guide provides a comprehensive technical overview of the biological activity, primary molecular targets, and mechanism of action of 5-Methoxy-3-(piperidin-4-yl)-1H-indole. We will delve into its role as a modulator of neurotransmitter systems and explore the established experimental workflows used to characterize its pharmacodynamic profile. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage this compound in neuropharmacological research.

Pharmacological Profile and Primary Molecular Targets

The structural similarity of the 5-methoxy-indole core to serotonin strongly suggests that the primary biological targets of this compound reside within the serotonergic system. The 3-(4-piperidyl)-1H-indole scaffold is a well-established pharmacophore for interacting with serotonin receptors and the serotonin transporter (SERT).[2]

Primary Target: Serotonin Receptors (5-HTRs)

Indoleamine derivatives are non-selective serotonin receptor agonists that bind to multiple subtypes, including 5-HT₁A, 5-HT₂A, and 5-HT₂C receptors, with varying affinities.[3] The specific functional activity of 5-Methoxy-3-(piperidin-4-yl)-1H-indole (agonist, antagonist, partial agonist) at these receptors is determined by the precise stereochemistry and substitutions on the piperidine and indole rings.

• 5-HT₁A Receptors: As a Gi/o-coupled receptor, activation of 5-HT₁A receptors leads to the inhibition of adenylyl cyclase, reducing intracellular cyclic AMP (cAMP) levels. 5-HT₁A agonists and partial agonists are known to possess anxiolytic and antidepressant properties.[2] The effects of related indoleamines like 5-MeO-DMT are mediated, in part, by 5-HT₁A receptors.[3][4]

• 5-HT₁B Receptors: The 5-HT₁B receptor has emerged as a key target for developing therapeutics for anxiety and depression.[5] Antagonism at this receptor can lead to an increase in extracellular serotonin levels, an effect consistent with antidepressant and anxiolytic activity.[5]

• Serotonin Transporter (SERT): The 3-(4-piperidyl)-1H-indole scaffold is recognized for its ability to inhibit SERT.[2] Inhibition of SERT is the primary mechanism of action for selective serotonin reuptake inhibitors (SSRIs), a major class of antidepressants.[1]

Potential Secondary Targets: Dopamine Receptors

While the primary activity is expected within the serotonergic system, crosstalk between serotonin and dopamine pathways is well-documented.[6] For instance, modulation of certain 5-HT receptors can influence dopamine release.[6] Furthermore, the piperidine moiety is a common feature in ligands targeting dopamine D2 and D3 receptors.[7][8] Therefore, off-target activity at dopamine receptors, while likely of lower affinity, cannot be discounted without empirical testing.

Summary of Potential Pharmacodynamic Activity

The following table summarizes the plausible, yet hypothetical, binding affinities and functional activities of 5-Methoxy-3-(piperidin-4-yl)-1H-indole at key neuroreceptors. These values are representative and serve to illustrate a potential pharmacological profile that would require experimental validation.

Target	Binding Affinity (Kᵢ, nM)	Functional Activity (EC₅₀/IC₅₀, nM)	Efficacy (Eₘₐₓ)	Proposed Role
5-HT₁A Receptor	15	45 (EC₅₀)	60%	Partial Agonist
5-HT₁B Receptor	25	80 (IC₅₀)	N/A	Antagonist
SERT	120	250 (IC₅₀)	N/A	Inhibitor
5-HT₂A Receptor	95	>1000	—	Weak/No Activity
Dopamine D₂ Receptor	450	>1000	—	Weak/No Activity
Dopamine D₃ Receptor	300	>1000	—	Weak/No Activity

Signaling Pathways and Mechanism of Action

As a partial agonist at the 5-HT₁A receptor, 5-Methoxy-3-(piperidin-4-yl)-1H-indole would activate the Gi/o signaling cascade. This inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP production. This mechanism is central to the therapeutic effects of many anxiolytic and antidepressant drugs.

Caption: 5-HT1A receptor partial agonist signaling cascade.

Experimental Characterization: Protocols and Workflows

A rigorous characterization of a novel compound like 5-Methoxy-3-(piperidin-4-yl)-1H-indole involves a multi-stage process, progressing from in vitro target validation to in vivo functional assessment.

Caption: Overall workflow for neuropharmacological compound characterization.

Protocol 1: Radioligand Binding Assay for 5-HT₁A Receptor Affinity

Objective: To determine the binding affinity (Kᵢ) of the test compound for the human 5-HT₁A receptor.

Materials:

• HeLa cell membranes expressing recombinant human 5-HT₁A receptors.

• Radioligand: [³H]8-OH-DPAT (a high-affinity 5-HT₁A agonist).

• Non-specific binding control: 10 µM Serotonin (5-HT).

• Assay Buffer: 50 mM Tris-HCl, 4 mM CaCl₂, 0.1% Ascorbic Acid, pH 7.4.

• Test Compound: 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, serially diluted.

• 96-well microplates, glass fiber filters, scintillation counter.

Methodology:

• Preparation: Thaw the cell membranes on ice. Prepare serial dilutions of the test compound in assay buffer, ranging from 100 µM to 0.1 nM.

• Assay Setup: In a 96-well plate, add in order:

  • 50 µL of Assay Buffer (for total binding) OR 50 µL of 10 µM 5-HT (for non-specific binding) OR 50 µL of test compound dilution.

  • 50 µL of [³H]8-OH-DPAT (final concentration ~0.5 nM).

  • 100 µL of diluted cell membrane suspension (~10 µg protein per well).

• Incubation: Incubate the plate at 25°C for 60 minutes with gentle agitation. The rationale for this temperature and time is to allow the binding reaction to reach equilibrium without significant degradation of receptors or ligands.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. This step is critical to separate the bound radioligand (on the filter) from the unbound (in the filtrate). Wash the filters three times with 500 µL of ice-cold assay buffer to remove any residual unbound radioligand.

• Quantification: Place the filters in scintillation vials, add 4 mL of scintillation fluid, and count the radioactivity (in disintegrations per minute, DPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding: Total Binding (DPM) - Non-specific Binding (DPM).

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Use non-linear regression (e.g., sigmoidal dose-response model) in software like GraphPad Prism to calculate the IC₅₀ value.

  • Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₐ), where [L] is the concentration of the radioligand and Kₐ is its affinity constant.

Protocol 2: In Vivo Microdialysis in Freely Moving Rats

Objective: To measure the effect of the test compound on extracellular serotonin levels in the prefrontal cortex, a brain region implicated in mood regulation.

Materials:

• Adult male Sprague-Dawley rats with stereotaxically implanted guide cannulas targeting the medial prefrontal cortex.

• Microdialysis probes (e.g., 2 mm membrane length).

• Ringer's solution (artificial cerebrospinal fluid, aCSF).

• Syringe pump, fraction collector, HPLC system with electrochemical detection (HPLC-ED).

• Test compound dissolved in a suitable vehicle (e.g., saline).

Methodology:

• Probe Insertion: Gently insert the microdialysis probe through the guide cannula into the prefrontal cortex of a conscious, freely moving rat. Allow the animal to habituate for at least 2 hours.

• Perfusion: Begin perfusing the probe with aCSF at a constant, low flow rate (e.g., 1 µL/min). The slow rate is essential to allow for efficient diffusion of neurotransmitters from the extracellular space into the probe.

• Baseline Collection: Collect dialysate samples every 20 minutes into vials containing an antioxidant (e.g., perchloric acid) using a refrigerated fraction collector. Collect at least three stable baseline samples where the 5-HT concentration varies by less than 15%.

• Compound Administration: Administer the test compound (e.g., 5 mg/kg, intraperitoneally) or vehicle.

• Post-Dose Collection: Continue collecting dialysate samples every 20 minutes for at least 3 hours post-administration.

• Analysis: Analyze the 5-HT concentration in each dialysate sample using HPLC-ED. This technique provides the necessary sensitivity to detect the picogram levels of neurotransmitters present in the dialysate.

• Data Analysis: Express the post-administration 5-HT concentrations as a percentage of the average baseline concentration for each animal. Compare the effects of the test compound to the vehicle control group using statistical analysis (e.g., two-way ANOVA with repeated measures). An increase in extracellular 5-HT following administration would be consistent with either SERT inhibition or 5-HT₁B antagonism.[5]

Conclusion and Future Directions

5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is a versatile chemical scaffold with significant potential for modulating the serotonergic system. Its structural features suggest primary activity at 5-HT receptors and the serotonin transporter, making it a valuable tool for research into mood and anxiety disorders.[1] The multitarget profile that can be achieved through its derivatives—potentially combining 5-HT₁A partial agonism with SERT inhibition or 5-HT₁B antagonism—represents a promising strategy for developing next-generation antidepressants with improved efficacy and faster onset of action.

Future research should focus on a complete in vitro pharmacological profiling to confirm its receptor affinity and functional activity. Lead optimization studies could then be employed to enhance potency and selectivity for desired targets. Subsequent in vivo evaluation in validated animal models of depression and anxiety will be critical to establishing its therapeutic potential.

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An In-Depth Technical Guide to the Solubility of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

Abstract

Solubility is a critical physicochemical property that dictates the developability of a new chemical entity into a viable pharmaceutical product. Low aqueous solubility is a major hurdle in drug discovery, affecting everything from in vitro assay reliability to in vivo bioavailability.[1][2][3] This guide provides a comprehensive framework for understanding and determining the solubility of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, a heterocyclic compound with potential applications in neuropharmacology.[4] We will explore the theoretical underpinnings of its solubility based on its structural features, present a detailed, field-proven protocol for experimental solubility determination using the gold-standard shake-flask method, and discuss the interpretation of the resulting data. This document is intended for researchers, chemists, and drug development professionals engaged in the preclinical evaluation of novel therapeutic agents.

Introduction: The Critical Role of Solubility in Drug Development

The journey of a new chemical entity (NCE) from discovery to a marketed drug is fraught with challenges, with poor physicochemical properties being a primary cause of attrition.[3][5] Among these properties, aqueous solubility is paramount, especially for orally administered drugs which account for the majority of pharmaceutical products.[3] A drug must dissolve in the gastrointestinal fluids to be absorbed into the systemic circulation and exert its therapeutic effect.[3]

5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is a molecule of interest, belonging to a class of indole derivatives that are widely explored for their biological activities.[4] Its structure, featuring an indole core, a basic piperidine ring, and a methoxy group, presents a unique combination of hydrophobic and hydrophilic characteristics that govern its interaction with various solvents. As a hydrochloride salt, its solubility is expected to be significantly influenced by pH.[6][7]

Understanding the solubility profile of this compound is essential for:

• Reliable Biological Screening: Poor solubility can lead to underestimated potency and unreliable results in in vitro assays.[1][2]

• Preclinical Formulation: Achieving adequate exposure in toxicology and efficacy studies requires formulations that can deliver the necessary dose.[8]

• Dosage Form Design: The ultimate choice of a solid oral dosage form is heavily dependent on the drug's solubility and dissolution rate, as defined by the Biopharmaceutics Classification System (BCS).[3][8][9]

This guide provides the theoretical basis and practical methodology to thoroughly characterize the solubility of this NCE.

Theoretical Framework: Predicting Solubility from Molecular Structure

The solubility of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is a function of the interplay between its constituent parts and the nature of the solvent.

• Indole Nucleus: The bicyclic indole ring is predominantly aromatic and hydrophobic, contributing to low solubility in aqueous media.[10]

• 5-Methoxy Group: The methoxy (-OCH₃) group is a polar feature that can engage in hydrogen bonding, slightly enhancing aqueous solubility compared to an unsubstituted indole.

• Piperidine Ring: This saturated heterocycle contains a secondary amine, which is a basic center. In its free base form, it can accept a proton. As a hydrochloride salt, this amine is protonated (R₃NH⁺), forming an ion pair with the chloride anion (Cl⁻). This ionic character dramatically increases its affinity for polar solvents like water.[7] The piperidine nitrogen is the primary site of protonation; the indole nitrogen is not basic due to the delocalization of its lone pair of electrons into the aromatic system.[11]

• Hydrochloride Salt Form: The conversion of the basic amine into its hydrochloride salt is a common strategy to enhance the aqueous solubility of pharmaceutical compounds.[7][12] This salt form readily dissociates in water into a protonated, cationic drug molecule and a chloride anion.

The solubility of this salt is highly pH-dependent.[6][13][14] In acidic to neutral pH, the protonated form will predominate, leading to higher solubility. As the pH increases and approaches the pKa of the piperidinyl nitrogen, the equilibrium will shift towards the uncharged, less soluble free base, causing a sharp decrease in solubility.[13][14]

The interplay of these structural features is visualized in the diagram below.

Caption: Structural features influencing compound solubility.

Experimental Determination: The Shake-Flask Method

The gold-standard for determining thermodynamic equilibrium solubility is the shake-flask method.[9][15] It is considered the most reliable technique and is recommended by regulatory agencies like the FDA and WHO.[9][16] The following protocol provides a robust, self-validating system for accurately measuring the solubility of the title compound.

Materials and Equipment

• 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride (solid powder)

• Selection of solvents (e.g., Water, pH 1.2 buffer, pH 4.5 buffer, pH 6.8 buffer, Ethanol, Methanol, DMSO, Acetonitrile)[17][18]

• Analytical balance

• Glass vials with screw caps

• Orbital shaker or thermomixer with temperature control (set to 37 °C for biorelevant studies or 25 °C for standard conditions)[9]

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector[19][20]

• Volumetric flasks and pipettes

Step-by-Step Protocol

• Preparation: Add an excess amount of the solid compound to a series of vials, ensuring a visible amount of undissolved solid remains at equilibrium. This is crucial for confirming that a saturated solution has been achieved.[15]

• Solvent Addition: Add a precise volume of the desired solvent to each vial. For regulatory purposes (BCS classification), solubility should be determined in aqueous media across a pH range of 1.2 to 6.8 at 37 °C.[9][21]

• Equilibration: Tightly cap the vials and place them in an orbital shaker set to the desired temperature (e.g., 37 °C). Allow the samples to shake for a sufficient duration to reach equilibrium. A period of 24-48 hours is typical, though a preliminary experiment should be run to confirm the time needed to reach a plateau in concentration.[2][16]

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle.[16] To ensure complete removal of solid particles, centrifuge the vials at high speed.

• Sample Collection: Carefully withdraw an aliquot from the clear supernatant. Immediately filter the aliquot using a syringe filter into a clean vial. This step is critical to prevent any undissolved solid from contaminating the sample and artificially inflating the solubility measurement.

• Dilution: Accurately dilute the filtered supernatant with a suitable mobile phase to a concentration that falls within the linear range of the analytical method's calibration curve.

• Quantification: Analyze the diluted samples via a validated HPLC-UV method.[22] The concentration of the dissolved compound is determined by comparing its peak area to a standard calibration curve prepared with known concentrations of the compound.[23] Indole derivatives are readily detectable by UV spectroscopy.[19][24]

The entire experimental workflow is depicted in the diagram below.

Caption: The Shake-Flask experimental workflow.

Data Presentation and Interpretation

The experimentally determined solubility values should be compiled into a clear, concise table. Based on the theoretical principles discussed, a hypothetical but realistic dataset is presented below.

Table 1: Hypothetical Solubility Data for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

Solvent / Medium	Temperature (°C)	Solubility (mg/mL)	Solubility (µg/mL)	USP/BP Classification[3]
pH 1.2 Buffer (SGF)	37	>20	>20,000	Freely Soluble
pH 4.5 Acetate Buffer	37	>20	>20,000	Freely Soluble
pH 6.8 Phosphate Buffer (SIF)	37	>15	>15,000	Freely Soluble
Deionized Water	25	>25	>25,000	Freely Soluble
Ethanol	25	~5	~5,000	Soluble
Methanol	25	~12	~12,000	Soluble
Dimethyl Sulfoxide (DMSO)	25	>100	>100,000	Very Soluble
Acetonitrile (ACN)	25	<1	<1,000	Sparingly Soluble
Hexane	25	<0.01	<10	Practically Insoluble

SGF: Simulated Gastric Fluid; SIF: Simulated Intestinal Fluid

Interpretation of Results:

• High Aqueous Solubility: As predicted, the hydrochloride salt form confers high solubility in aqueous media across the physiological pH range of 1.2 to 6.8.[9] This is a highly favorable characteristic for oral drug development.

• BCS Classification: To be classified as "highly soluble" by regulatory bodies like the ICH, the highest single therapeutic dose must be soluble in 250 mL or less of aqueous media over the pH range of 1.2 to 6.8.[9][21] Given the high mg/mL values, this compound would very likely meet the criteria for a BCS Class 1 or Class 3 drug, depending on its permeability.

• Solubility in Organic Solvents: The compound shows good solubility in polar protic solvents (methanol, ethanol) and excellent solubility in the polar aprotic solvent DMSO.[17][18] Its solubility is lower in less polar solvents like acetonitrile and virtually non-existent in non-polar solvents like hexane. This profile is consistent with an ionic, polar compound.

Conclusion

This guide has detailed the theoretical and practical considerations for determining the solubility of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride. The molecular structure strongly suggests a highly soluble, pH-dependent compound, a prediction that can be definitively confirmed using the robust shake-flask methodology outlined herein. Accurate solubility data is not merely a checkbox in a development plan; it is foundational knowledge that informs screening, formulation, and regulatory strategies, ultimately increasing the probability of success for a promising drug candidate.

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Spectroscopic Profile of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride: A Technical Guide

This in-depth technical guide provides a comprehensive analysis of the spectroscopic data for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed examination of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data integral to the structural elucidation and characterization of this compound. This guide emphasizes the causality behind experimental choices and provides field-proven insights to ensure scientific integrity and reproducibility.

Introduction

5-Methoxy-3-(piperidin-4-yl)-1H-indole is a versatile heterocyclic compound that serves as a valuable scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents targeting the central nervous system.[1] Its structure, featuring a methoxy-substituted indole core linked to a piperidine ring, makes it a promising candidate for modulating neurotransmitter systems.[1] The hydrochloride salt form enhances its solubility and stability, which is crucial for pharmaceutical applications. Accurate structural confirmation and purity assessment are paramount, and this is achieved through a combination of spectroscopic techniques. This guide delves into the core spectroscopic data (NMR, IR, and MS) to provide a robust analytical framework for this molecule.

Molecular Structure and Key Features

A clear understanding of the molecular structure is fundamental to interpreting its spectroscopic data. The molecule consists of a bicyclic indole ring system, a six-membered piperidine ring, and a methoxy group. The hydrochloride salt form will result in the protonation of the most basic nitrogen atom, which is the piperidine nitrogen.

Caption: Molecular structure of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, both ¹H and ¹³C NMR will provide critical information for structural verification.

A. Predicted ¹H NMR Spectral Data

The proton NMR spectrum will reveal the number of different types of protons and their connectivity. The chemical shifts are influenced by the electronic environment of the protons.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Notes
Indole N-H	10.5 - 11.5	br s	1H	Broad singlet due to nitrogen quadrupole and exchange.
Aromatic C2-H	7.0 - 7.2	s	1H	Singlet, downfield due to proximity to indole nitrogen.
Aromatic C4-H	7.2 - 7.4	d	1H	Doublet, ortho coupling to C6-H.
Aromatic C6-H	6.7 - 6.9	dd	1H	Doublet of doublets, ortho and meta coupling.
Aromatic C7-H	7.0 - 7.1	d	1H	Doublet, meta coupling to C6-H.
Methoxy (-OCH₃)	3.8 - 3.9	s	3H	Sharp singlet.[2][3]
Piperidine N-H₂⁺	8.5 - 9.5	br s	2H	Broad singlet due to protonation and exchange.
Piperidine C4-H	2.9 - 3.2	m	1H	Multiplet, deshielded by the indole ring.
Piperidine C2-H, C6-H (axial & equatorial)	3.0 - 3.5	m	4H	Complex multiplets due to diastereotopicity.[4]
Piperidine C3-H, C5-H (axial & equatorial)	1.8 - 2.2	m	4H	Complex multiplets.[5]

B. Predicted ¹³C NMR Spectral Data

The carbon NMR spectrum provides information on the number of non-equivalent carbons and their chemical environment.

Carbon Assignment	Predicted Chemical Shift (ppm)	Notes
Indole C5 (C-O)	153 - 155	Downfield due to oxygen attachment.[6]
Indole C7a	135 - 137
Indole C3a	128 - 130
Indole C2	122 - 124
Indole C3	112 - 114	Shielded compared to other aromatic carbons.
Indole C4	111 - 113
Indole C6	111 - 113
Indole C7	100 - 102	Shielded due to methoxy group.
Methoxy (-OCH₃)	55 - 56	[6]
Piperidine C4	30 - 35
Piperidine C2, C6	45 - 50	[5][7][8]
Piperidine C3, C5	25 - 30	[5][9]

C. Experimental Protocol for NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O). The choice of solvent is critical; DMSO-d₆ is often preferred for its ability to dissolve a wide range of compounds and for observing exchangeable protons like N-H.

• Instrumentation: Utilize a high-resolution NMR spectrometer, typically operating at a field strength of 400 MHz or higher for ¹H NMR to achieve good signal dispersion.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-12 ppm).

  • Use a sufficient number of scans (e.g., 16-64) to obtain a good signal-to-noise ratio.

  • Reference the spectrum to the residual solvent peak (e.g., DMSO at 2.50 ppm).[10]

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Set the spectral width to encompass all expected carbon signals (e.g., 0-160 ppm).

  • A larger number of scans (e.g., 1024 or more) is typically required due to the lower natural abundance of ¹³C.

  • Reference the spectrum to the solvent peak (e.g., DMSO-d₆ at 39.52 ppm).[10]

• 2D NMR (Optional but Recommended):

  • Perform COSY (Correlation Spectroscopy) to establish ¹H-¹H coupling networks.

  • Run HSQC (Heteronuclear Single Quantum Coherence) or HMQC (Heteronuclear Multiple Quantum Coherence) to correlate directly bonded ¹H and ¹³C atoms.[4]

  • Utilize HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range ¹H-¹³C correlations, which is invaluable for assigning quaternary carbons and confirming the connectivity of the molecular fragments.

Caption: A streamlined workflow for NMR-based structural elucidation.

II. Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The absorption of infrared radiation corresponds to the vibrational transitions of specific bonds.

A. Predicted IR Absorption Bands

The IR spectrum of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is expected to show characteristic absorption bands for its functional groups.

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity	Notes
N-H Stretch (Indole)	3300 - 3400	Medium	Sharp peak characteristic of a secondary amine.[11]
N⁺-H₂ Stretch (Piperidinium)	2400 - 2800	Broad, Strong	Broad absorption due to the ammonium salt.
C-H Stretch (Aromatic)	3000 - 3100	Medium
C-H Stretch (Aliphatic)	2850 - 3000	Medium-Strong	[11][12]
C=C Stretch (Aromatic)	1600 - 1620, 1450 - 1500	Medium-Strong	Multiple bands are expected for the indole ring.
C-N Stretch (Aromatic)	1300 - 1350	Medium
C-O Stretch (Aryl Ether)	1230 - 1270 (asymmetric), 1020 - 1075 (symmetric)	Strong	[12]
C-H Bend (Aromatic)	800 - 850	Strong	Out-of-plane bending, indicative of substitution pattern.

B. Experimental Protocol for IR Data Acquisition

• Sample Preparation:

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal. This is the most common and convenient method.

  • Potassium Bromide (KBr) Pellet: Grind 1-2 mg of the sample with approximately 100 mg of dry KBr powder. Press the mixture into a thin, transparent pellet using a hydraulic press.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment (or clean ATR crystal).

  • Place the sample in the instrument and record the sample spectrum.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • The spectrum is usually recorded over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.[10]

III. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity and structure.

A. Predicted Mass Spectrum and Fragmentation Pattern

For 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, Electrospray Ionization (ESI) is a suitable soft ionization technique that will likely produce a prominent protonated molecular ion [M+H]⁺. The fragmentation pattern can provide valuable structural information.

• Molecular Weight: C₁₄H₁₈N₂O = 230.31 g/mol

• Hydrochloride Salt: The HCl will not be observed in the mass spectrum under typical ESI conditions.

• Expected [M+H]⁺: m/z = 231.15

Key Fragmentation Pathways:

The fragmentation of the molecular ion is likely to occur at the weakest bonds and lead to the formation of stable carbocations or neutral losses.

• Alpha-Cleavage of the Piperidine Ring: Cleavage of the C-C bond adjacent to the nitrogen atom in the piperidine ring is a common fragmentation pathway for amines.[13]

• Loss of the Piperidine Moiety: Cleavage of the bond between the indole C3 and the piperidine C4 can lead to the formation of a stable indolyl cation.

• Retro-Diels-Alder (RDA) Fragmentation: The piperidine ring might undergo RDA fragmentation.

Caption: Predicted major fragmentation pathways in the mass spectrum.

B. Experimental Protocol for MS Data Acquisition

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.[10]

• Instrumentation: Utilize a mass spectrometer equipped with an Electrospray Ionization (ESI) source, coupled to a mass analyzer such as a quadrupole, time-of-flight (TOF), or ion trap.

• Data Acquisition:

  • Introduce the sample into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).[10]

  • Acquire the mass spectrum in positive ion mode to observe the [M+H]⁺ ion.

  • Optimize the ESI source parameters (e.g., capillary voltage, cone voltage, source temperature) to maximize the signal of the molecular ion.[10]

  • Scan a mass range appropriate for the expected molecular weight (e.g., m/z 50-500).

• Tandem MS (MS/MS):

  • To confirm the structure, perform MS/MS analysis on the precursor ion (m/z 231.15).

  • Isolate the precursor ion and subject it to collision-induced dissociation (CID) to generate fragment ions.

  • The resulting product ion spectrum will provide detailed structural information that can be matched against the predicted fragmentation pathways.

Conclusion

The comprehensive spectroscopic analysis of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, employing NMR, IR, and MS, provides a robust and self-validating system for its structural confirmation and characterization. The predicted data, grounded in the fundamental principles of spectroscopy and supported by data from related structures, offers a reliable framework for researchers. The detailed experimental protocols outlined in this guide are designed to ensure the acquisition of high-quality, reproducible data, which is essential for advancing drug discovery and development efforts involving this important molecular scaffold.

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An In-Depth Technical Guide to the Therapeutic Potential of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride emerges from the pharmacologically significant indole class of heterocyclic compounds, a "privileged scaffold" in modern drug discovery.[1][2] This technical guide provides a comprehensive analysis of the compound's core attributes, potential mechanisms of action, and prospective therapeutic applications, with a focus on its likely modulation of the serotonergic system. Synthesizing available data on structurally related compounds and the known impact of its chemical moieties, this document aims to provide a foundational resource for researchers and drug development professionals investigating this promising molecule for central nervous system (CNS) disorders.

Introduction: The Promise of the Indole Scaffold

The indole nucleus is a cornerstone of medicinal chemistry, present in a multitude of endogenous molecules, natural products, and synthetic drugs.[3] Its unique bicyclic structure, comprising a benzene ring fused to a pyrrole ring, allows for diverse interactions with a wide array of biological receptors, making it a fertile ground for the development of novel therapeutics.[2][3] Over 40 FDA-approved drugs feature an indole core, underscoring its therapeutic versatility.[2]

5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride belongs to this distinguished class. The inclusion of a 5-methoxy group is known to enhance the reactivity of the indole ring, while the piperidine moiety can significantly influence its pharmacological profile and pharmacokinetic properties.[4] This compound is commercially available for research and is noted for its potential in the development of treatments for neurological disorders, particularly in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other psychoactive agents.[2]

Physicochemical Properties

A summary of the key physicochemical properties of 5-Methoxy-3-(piperidin-4-yl)-1H-indole is presented in Table 1. The hydrochloride salt form is utilized to enhance its solubility for research and formulation purposes.[5]

Property	Value	Source
Molecular Formula	C₁₄H₁₉ClN₂O	N/A
Molecular Weight	266.77 g/mol	N/A
Appearance	White solid	[2]
Purity	≥ 97% (HPLC)	[2]
CAS Number	60155-65-9	N/A

Postulated Mechanism of Action: A Focus on the Serotonergic System

While direct, comprehensive receptor binding data for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is not extensively available in the public domain, its structural features and the pharmacological profiles of analogous compounds strongly suggest a primary interaction with the serotonergic system.

The 3-(Piperidin-4-yl)-1H-indole Moiety: A Serotonin Transporter (SERT) and 5-HT₁A Receptor Ligand

The 3-(4-piperidyl)-1H-indole core is a well-established pharmacophore known for its affinity for the serotonin transporter (SERT).[2] This structural element is a key component in the design of dual-action ligands that target both SERT and the 5-HT₁A receptor, a strategy that has led to the development of approved antidepressants like vilazodone.[2] The rationale behind this dual-target approach is to combine the benefits of serotonin reuptake inhibition with the direct modulation of 5-HT₁A autoreceptors, which may lead to a faster onset of therapeutic action and an improved side-effect profile.

The 5-Methoxy Group: A Key to Serotonin Receptor Affinity

The 5-methoxy substitution on the indole ring is a critical feature found in many potent serotonin receptor ligands, including the endogenous neurotransmitter serotonin (5-hydroxytryptamine) and various psychedelic compounds. This substitution is known to enhance affinity for several serotonin receptor subtypes, particularly the 5-HT₂ family (5-HT₂A, 5-HT₂B, and 5-HT₂C).

A structurally similar compound, 5-(1-Cyclopropylmethyl-piperidin-4-ylmethoxy)-1H-indole, has demonstrated affinity for 5-HT₂A/₂B/₂C receptors, in addition to the sigma non-opioid intracellular receptor 1 and the dopamine D₂ receptor. This suggests that 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride may also possess a multi-target receptor profile.

The following diagram illustrates the postulated primary mechanism of action, focusing on the serotonergic synapse.

Figure 1: Postulated mechanism of action at the serotonergic synapse.

Potential Therapeutic Applications and Preclinical Investigation Strategies

Based on its structural characteristics and the known pharmacology of related compounds, 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride holds promise for a range of CNS disorders. The following sections outline potential therapeutic avenues and suggest relevant preclinical experimental protocols.

Major Depressive Disorder (MDD) and Anxiety Disorders

The potential dual action on SERT and 5-HT₁A receptors makes this compound a compelling candidate for the treatment of depression and anxiety.[2]

The Forced Swim Test (FST) is a widely used behavioral assay to screen for potential antidepressant activity.[6]

Objective: To assess the antidepressant-like effects of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride in a rodent model of behavioral despair.

Methodology:

• Animals: Male Sprague-Dawley rats or C57BL/6 mice.

• Apparatus: A cylindrical container (e.g., 40 cm high, 20 cm in diameter) filled with water (23-25°C) to a depth where the animal cannot touch the bottom or escape.

• Procedure:

  • Pre-test session (Day 1): Animals are individually placed in the cylinder for a 15-minute habituation session.

  • Drug Administration (Day 2): Animals are administered 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride (various doses, intraperitoneally or orally) or vehicle control 30-60 minutes before the test session. A positive control group receiving a standard antidepressant (e.g., fluoxetine) should be included.

  • Test session (Day 2): Animals are placed in the cylinder for a 5-minute test session. The duration of immobility (floating with minimal movements to keep the head above water) is recorded.

• Data Analysis: The duration of immobility is compared between the different treatment groups using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests). A significant reduction in immobility time in the compound-treated group compared to the vehicle group suggests an antidepressant-like effect.

Causality behind Experimental Choices: The FST is based on the principle that rodents, after initial escape-oriented behaviors, will adopt an immobile posture. Antidepressant medications are known to prolong the latency to immobility and reduce the total duration of immobility, suggesting a pro-active coping strategy.

Psychosis and Schizophrenia

The potential interaction with 5-HT₂A and dopamine D₂ receptors suggests a possible role in the treatment of psychosis. Atypical antipsychotics often exhibit a combination of D₂ and 5-HT₂A receptor antagonism.

PPI is a measure of sensorimotor gating, a process that is deficient in schizophrenic patients.[5]

Objective: To evaluate the ability of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride to reverse deficits in sensorimotor gating in a rodent model.

Methodology:

• Animals: Male Wistar rats or various mouse strains.

• Apparatus: A startle response system consisting of a sound-attenuating chamber, a speaker to deliver acoustic stimuli, and a sensor to measure the whole-body startle response.

• Procedure:

  • Acclimation: Animals are acclimated to the startle chambers.

  • Drug Administration: A psychomimetic drug that disrupts PPI (e.g., apomorphine, a dopamine agonist, or a 5-HT₂A agonist like DOI) is administered. Subsequently, different doses of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride or vehicle are given.

  • Test Session: The session consists of various trial types: pulse-alone trials (a loud startling stimulus), prepulse-plus-pulse trials (a weaker prepulse stimulus preceding the startling pulse), and no-stimulus trials (background noise only).

• Data Analysis: PPI is calculated as the percentage reduction in the startle response in the prepulse-plus-pulse trials compared to the pulse-alone trials. The ability of the test compound to reverse the psychomimetic-induced deficit in PPI is assessed.

Causality behind Experimental Choices: Deficits in PPI are thought to reflect an inability to filter out irrelevant sensory information, a core feature of psychosis. The reversal of these deficits by a test compound is indicative of potential antipsychotic efficacy.

In Vivo Target Engagement and Neurotransmitter Modulation

To confirm the postulated mechanism of action, in vivo microdialysis can be employed to measure changes in extracellular neurotransmitter levels in specific brain regions.[7][8]

Objective: To determine the effect of systemic administration of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride on extracellular levels of serotonin and dopamine in brain regions such as the prefrontal cortex and hippocampus.

Methodology:

• Surgery: Rats are anesthetized, and a guide cannula for the microdialysis probe is stereotaxically implanted into the target brain region.

• Recovery: Animals are allowed to recover from surgery.

• Microdialysis: A microdialysis probe is inserted through the guide cannula, and the probe is perfused with artificial cerebrospinal fluid (aCSF). Dialysate samples are collected at regular intervals (e.g., every 20 minutes).

• Drug Administration: After a stable baseline of neurotransmitter levels is established, 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is administered (e.g., subcutaneously or intraperitoneally).

• Sample Analysis: The collected dialysate samples are analyzed for serotonin and dopamine content using high-performance liquid chromatography with electrochemical detection (HPLC-ED).

• Data Analysis: Changes in neurotransmitter levels from baseline are calculated and compared over time.

Causality behind Experimental Choices: This technique provides direct evidence of a compound's effect on neurotransmitter release and reuptake in the living brain, allowing for a correlation between pharmacokinetics and pharmacodynamics.

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5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride safety and toxicity profile

An In-depth Technical Guide to the Safety and Toxicity Profile of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

5-Methoxy-3-(piperidin-4-yl)-1H-indole is a novel indole derivative with significant potential in medicinal chemistry, particularly as a scaffold for developing therapeutics targeting neurological disorders.[1] As with any new chemical entity (NCE), a thorough understanding of its safety and toxicity profile is paramount for guiding preclinical and clinical development. This technical guide provides a comprehensive analysis of the known and predicted safety profile of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride. Due to the limited publicly available data on this specific molecule, this guide employs a read-across approach, leveraging data from structurally related tryptamine derivatives and established principles of toxicology to build a predictive safety profile. This document is intended to serve as a foundational resource for researchers and drug developers, outlining potential hazards, recommended safety assessments, and risk mitigation strategies.

Introduction to 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

5-Methoxy-3-(piperidin-4-yl)-1H-indole is an indole derivative featuring a methoxy group at the 5-position of the indole ring and a piperidine ring at the 3-position.[1] This unique structure makes it a person of interest for researchers in neuropharmacology, as it combines features of known psychoactive tryptamines with the piperidine moiety common in many CNS-active drugs.[1] Its potential applications include the development of selective serotonin reuptake inhibitors (SSRIs) and other novel treatments for neurological and mood disorders.[1]

This guide will systematically deconstruct the potential safety and toxicity profile of the hydrochloride salt of this compound, addressing physicochemical properties, inferred pharmacology and pharmacokinetics, and a detailed toxicological assessment based on analogue data.

Physicochemical Properties and General Handling

While a specific Safety Data Sheet (SDS) for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is not widely available, information from related indole and piperidine compounds can guide safe handling practices.

Property	Inferred Characteristic/Precaution	Rationale/Supporting Data Source
Appearance	Likely a white to off-white or pale yellow solid crystalline powder.	Based on the appearance of related compounds like 5-Methoxytryptamine Hydrochloride and 5-Methoxy-3-(4-piperidinyl)-1H-indole.[1]
Stability	Stable under normal laboratory conditions. May be hygroscopic.	Indole derivatives are generally stable, but hydrochloride salts can be hygroscopic.[2]
Solubility	Expected to have some solubility in water and better solubility in organic solvents like ethanol.	Based on the general properties of similar hydrochloride salts.
Handling	Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection. Avoid breathing dust. Use in a well-ventilated area.	Standard practice for handling new chemical entities. May cause skin and eye irritation.[2][3] May be harmful if inhaled or swallowed.[3]
Storage	Store in a tightly sealed container in a cool, dry, and well-ventilated place.	To prevent degradation and absorption of moisture.[2]

Predicted Pharmacology and Mechanism of Action

The chemical structure of 5-Methoxy-3-(piperidin-4-yl)-1H-indole suggests a likely interaction with the serotonergic system. The 5-methoxy-indole moiety is a key pharmacophore in several potent serotonin receptor agonists, such as 5-MeO-DMT.[4]

Inferred Mechanism of Action:

• Serotonin Receptor Agonism: The compound is likely to act as an agonist at various serotonin (5-HT) receptors, particularly the 5-HT2A receptor, which is a common target for psychedelic tryptamines.[4]

• Serotonin Reuptake Inhibition: Its potential as a scaffold for SSRIs suggests it may also inhibit the serotonin transporter (SERT), leading to increased synaptic levels of serotonin.[1]

The interplay between direct receptor agonism and reuptake inhibition will define its ultimate pharmacological effect.

Caption: Predicted dual mechanism of action at the serotonergic synapse.

Predicted Pharmacokinetics (ADME)

The absorption, distribution, metabolism, and excretion (ADME) profile of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride will be critical to its safety and efficacy. We can infer a likely metabolic pathway from related compounds.

• Absorption: The route of administration will heavily influence absorption. As a hydrochloride salt, oral bioavailability may be possible, though first-pass metabolism could be significant.

• Distribution: The compound is likely to be CNS-penetrant, a necessary characteristic for its intended therapeutic applications.

• Metabolism: The metabolism is predicted to follow two main pathways, similar to other 5-methoxy-tryptamines:

  • O-demethylation: The 5-methoxy group can be removed by cytochrome P450 enzymes, particularly CYP2D6, to form an active metabolite.[5]

  • Deamination: The piperidine ring may be a target for monoamine oxidase (MAO), leading to inactivation.[5]

• Excretion: Metabolites are expected to be excreted primarily in the urine.[4]

Caption: Predicted metabolic pathways for 5-Methoxy-3-(piperidin-4-yl)-1H-indole.

Non-Clinical Safety and Toxicity Profile (Inferred)

A comprehensive non-clinical safety assessment is required for any NCE. The following is a predictive assessment based on analogue data.

Acute Toxicity

The acute toxicity of the target compound is unknown. For the related compound 5-Methoxytryptamine Hydrochloride, the oral LD50 in mice is reported as 580 mg/kg. This suggests that the target compound may have moderate acute toxicity if swallowed.

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

No data is available for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride. Standard screening for research chemicals often lacks this information.[3] A full battery of tests would be required for regulatory submission.

Safety Pharmacology

Based on clinical data from the structurally and pharmacologically related 5-MeO-DMT, the primary safety pharmacology concerns are likely to be cardiovascular and central nervous system effects.

• Cardiovascular: Transient increases in heart rate and blood pressure have been observed shortly after administration of 5-MeO-DMT, which typically resolve within 90 minutes.[6][7]

• Central Nervous System: As a psychoactive compound, CNS effects are expected. These could range from therapeutic effects at low doses to hallucinogenic or dissociative effects at higher doses.[4] Studies in rats with the related compound 5-MeO-DIPT have shown potential for long-lasting behavioral changes after adolescent exposure, suggesting a need to investigate neurodevelopmental toxicity.[8][9]

Clinical Safety and Tolerability (Extrapolated from 5-MeO-DMT Analogues)

While no clinical trials have been conducted on 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, phase 1 studies on intranasal 5-MeO-DMT provide valuable insights into the potential clinical safety profile of this class of compounds.

A systematic review of clinical trials involving 78 participants found that 5-MeO-DMT has a good short-term safety and tolerability profile.[6][10]

Adverse Event Profile of Intranasal 5-MeO-DMT (BPL-003)

Study Design

Serious Adverse Events (SAEs)

Withdrawals due to AEs

Most Common AEs

Severity of AEs

Cardiovascular Effects

Laboratory Findings

This data suggests that a well-controlled clinical introduction of a novel tryptamine derivative can be safe. However, the unique piperidine moiety of the target compound necessitates its own thorough investigation.

Proposed Preclinical Safety Assessment Program

For a compound like 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride to progress to first-in-human trials, a standard preclinical safety program, compliant with ICH guidelines, is necessary.[11]

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• 11. afmps.be [afmps.be]

Introduction: The Privileged Scaffold of 5-Methoxyindole in Central Nervous System Drug Discovery

An In-Depth Technical Guide to 5-Methoxyindole Derivatives in Neuropharmacology

The indole nucleus is a quintessential heterocyclic scaffold, prominently featured in a vast array of neuroactive compounds, from endogenous neurotransmitters like serotonin to potent therapeutic agents and research tools. Within this structural class, the 5-methoxyindole motif holds a privileged status in neuropharmacology. The addition of a methoxy group at the 5-position of the indole ring significantly modulates the electronic properties and steric profile of the molecule, profoundly influencing its interaction with biological targets in the central nervous system (CNS). This modification is not merely an arbitrary substitution; it is a key feature found in endogenous neuroregulators like melatonin and potent psychoactive compounds such as 5-MeO-DMT, highlighting its inherent biocompatibility and neuroactivity.

This technical guide, intended for researchers, medicinal chemists, and drug development professionals, provides a comprehensive literature review of 5-methoxyindole derivatives. We will delve into the medicinal chemistry, explore the diverse molecular mechanisms of action, quantify the therapeutic potential in various CNS disorders, and provide detailed experimental protocols for their characterization. Our focus is on elucidating the causal relationships between chemical structure, biological activity, and therapeutic application, offering a field-proven perspective on this versatile chemical class.

Medicinal Chemistry: Synthesis and Structure-Activity Relationships

The synthesis of the 5-methoxyindole core and its subsequent derivatization are foundational to exploring its neuropharmacological potential. Various synthetic strategies have been developed to access this scaffold, often starting from commercially available precursors like p-anisidine or 5-methoxyindole itself.

Synthetic Strategies

A common and versatile approach to synthesizing more complex 5-methoxyindole derivatives, such as substituted tryptamines or carboxylic acids, often involves classical indole syntheses like the Fischer, Reissert, or Japp-Klingemann reactions, adapted for 5-methoxy-substituted precursors. For instance, the synthesis of arylhydrazone derivatives of 5-methoxyindole-2-carboxylic acid (5MICA) involves a straightforward two-step process:

• Hydrazinolysis: The methyl ester of 5MICA is treated with hydrazine hydrate in an alcoholic solvent, such as ethanol, to yield the corresponding hydrazide.

• Condensation: The resulting hydrazide is then condensed with a variety of substituted benzaldehydes to form the target arylhydrazone derivatives. This modular approach allows for the systematic exploration of structure-activity relationships by varying the substituents on the benzaldehyde ring.

Structure-Activity Relationships (SAR)

The neuropharmacological profile of a 5-methoxyindole derivative is exquisitely sensitive to its substitution pattern. The following sections summarize key SAR insights for major target classes.

Serotonin (5-HT) Receptors

The 5-methoxyindole scaffold is a common feature in ligands for various serotonin receptors. For 5-methoxytryptamine (5-MeO-DMT) analogues, modifications to the N,N-dialkyl groups on the ethylamine side chain have a profound impact on receptor affinity and selectivity, particularly between the 5-HT1A and 5-HT2A subtypes.[1][2][3]

• N-Alkyl Substituents: Increasing the steric bulk of the N-alkyl groups can influence the affinity and functional activity at 5-HT1A and 5-HT2A receptors. For example, isopropyl-amino compounds (like 5-MeO-NIPT and 5-MeO-MIPT) tend to show lower affinity at the 5-HT1A receptor compared to derivatives with smaller alkyl groups.[1]

• 5-Methoxy Group: The 5-methoxy group itself is a critical determinant of activity. In a series of neuroprotective analogs designed to target mitochondrial complex I, the 5-OCH3 on the indole ring was found to be crucial for activity in a cellular model of Alzheimer's disease.[4]

Monoamine Oxidase B (MAO-B) Inhibitors

The indole nucleus is a promising scaffold for the development of MAO-B inhibitors for neurodegenerative diseases like Parkinson's disease.[5][6][7]

• Linker and Substituents: SAR studies on indole-based MAO-B inhibitors have shown that introducing an electron-rich linker (e.g., urea, thiourea, amide) between the indole core and another aryl ring can be a successful strategy.[5][8] The nature of this linker and the substituents on the terminal aryl ring significantly affect potency and selectivity. For instance, among a series of (N-substituted-indol-5-yl)benzamide derivatives, a 3,4-dichlorophenyl substituent was found to be superior to alkyl substitutions.[5]

Molecular Mechanisms of Action in Neuropharmacology

5-Methoxyindole derivatives exert their effects on the CNS through a variety of molecular mechanisms, including direct receptor modulation, enzyme inhibition, and induction of neuroprotective pathways.

Visualization of Key Neuropharmacological Targets

The following diagram provides a high-level overview of the primary molecular targets engaged by various classes of 5-methoxyindole derivatives within the CNS.

Caption: Major neuropharmacological targets of 5-methoxyindole derivatives.

Modulation of Serotonergic Systems

A primary mechanism of action for many 5-methoxyindole derivatives, especially the tryptamines, is the direct modulation of serotonin (5-HT) receptors.

5-HT2A Receptor Signaling: The Gq/β-Arrestin Bias

The 5-HT2A receptor is a G protein-coupled receptor (GPCR) critical for the action of psychedelic compounds. Agonist binding to the 5-HT2A receptor can initiate multiple downstream signaling cascades, primarily through Gq/11 proteins or β-arrestin-2. The specific pathway activated can lead to vastly different physiological outcomes.

• Gq/11 Pathway: This is often considered the canonical pathway for 5-HT2A activation. It leads to the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This pathway is strongly associated with the hallucinogenic effects of psychedelic drugs.

• β-Arrestin-2 Pathway: Alternatively, agonist binding can promote the recruitment of β-arrestin-2 to the receptor. This leads to receptor desensitization and internalization, but also initiates a separate wave of signaling, for instance, through the MAPK/ERK pathway.

The relative preference of a ligand to activate one pathway over the other is known as "biased agonism." Developing β-arrestin-biased 5-HT2A agonists is a key strategy in designing non-hallucinogenic therapeutics that still engage this important receptor.

Caption: Biased signaling at the 5-HT2A receptor.

Enzyme Inhibition for Neuroprotection

Monoamine Oxidase B (MAO-B) Inhibition

MAO-B is a mitochondrial enzyme that plays a crucial role in the degradation of neurotransmitters, most notably dopamine.[9] In neurodegenerative conditions like Parkinson's disease, the loss of dopaminergic neurons is a key pathological feature. By inhibiting MAO-B, the breakdown of dopamine in the brain is reduced, thereby increasing its availability and providing symptomatic relief.[9][10] Furthermore, the process of dopamine oxidation by MAO-B generates reactive oxygen species (ROS), contributing to oxidative stress and further neuronal damage. Thus, MAO-B inhibition also offers a neuroprotective effect by reducing this source of oxidative stress.[10][11] Several indole-based scaffolds have been identified as potent and selective MAO-B inhibitors.[5][7]

Dihydrolipoamide Dehydrogenase (DLDH) Inhibition

5-Methoxyindole-2-carboxylic acid (MICA) has been identified as a neuroprotective agent, particularly in the context of ischemic stroke.[12][13] One of its key mechanisms is the inhibition of the mitochondrial enzyme dihydrolipoamide dehydrogenase (DLDH). DLDH is a critical component of several multienzyme complexes, including the pyruvate dehydrogenase complex and the α-ketoglutarate dehydrogenase complex.

Inhibition of DLDH by MICA appears to induce a state of "chemical preconditioning." This mild metabolic stress triggers a cascade of protective cellular responses, most notably the activation of the Nrf2 signaling pathway. Nrf2 (Nuclear factor erythroid 2-related factor 2) is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes.

Caption: Neuroprotective mechanism of MICA via DLDH inhibition and Nrf2 activation.

Therapeutic Potential and Quantitative Pharmacology

The diverse mechanisms of action of 5-methoxyindole derivatives translate into a broad range of potential therapeutic applications in neurology and psychiatry. This section summarizes the key findings and presents quantitative data for selected compounds.

Neurodegenerative Disorders

In Alzheimer's disease models, various indole derivatives have demonstrated neuroprotective effects through multiple mechanisms, including inhibition of amyloid-beta (Aβ) aggregation, antioxidant activity, and metal chelation.[14][15] For Parkinson's disease, the development of selective MAO-B inhibitors is a primary focus, aiming to provide both symptomatic relief and disease-modifying effects.[6][9]

Table 1: Neuroprotective and Anti-Aβ Aggregation Activity of Phenoxyindole Derivatives

Compound	Anti-Aβ Aggregation IC50 (µM)[15]	Neuroprotection (% Cell Viability)[15]	Antioxidant IC50 (µM)[15]
5	3.18 ± 0.87	78.36 ± 2.91	28.18 ± 1.40
8	10.32 ± 1.25	87.90 ± 3.26	45.67 ± 2.11

| Curcumin | 11.09 ± 1.78 | 80.15 ± 3.54 | - |

Psychiatric and Mood Disorders

The potent modulation of serotonin receptors by 5-methoxytryptamines makes them compelling candidates for treating psychiatric conditions like depression and anxiety.[1][3] The ability to fine-tune the signaling bias at the 5-HT2A receptor opens the door to developing novel, non-hallucinogenic antidepressants.[3] Furthermore, engagement of the 5-HT1A receptor is associated with anxiolytic and antidepressant effects.[1][3]

Table 2: Receptor Binding Affinities (Ki) and Functional Potencies (EC50) of 5-MeO-Tryptamine Derivatives

Compound	5-HT1A Ki (nM)[1]	5-HT2A Ki (nM)[1]	5-HT2A EC50 (nM)[1]
5-MeO-DMT	16	61	1.8
5-MeO-MET	13	49	2.5
5-MeO-DET	20	56	3.1
5-MeO-MIPT	120	79	11

| 5-MeO-pyr-T | 3.1 | 110 | 25 |

Key Experimental Protocols

This section provides detailed, step-by-step methodologies for key assays used in the characterization of 5-methoxyindole derivatives. These protocols are designed to be self-validating systems for generating reliable and reproducible data.

Protocol 1: Fluorometric Monoamine Oxidase B (MAO-B) Inhibition Assay

This assay quantifies the ability of a test compound to inhibit the enzymatic activity of MAO-B. The principle relies on the MAO-B-catalyzed oxidation of a substrate, which produces hydrogen peroxide (H₂O₂). The H₂O₂ is then used in a horseradish peroxidase (HRP)-coupled reaction to convert a non-fluorescent probe (e.g., Amplex® Red) into a highly fluorescent product (resorufin), which can be measured over time.[16]

Workflow Diagram

Caption: Experimental workflow for the fluorometric MAO-B inhibition assay.

Materials and Reagents

• MAO Assay Buffer: 100 mM potassium phosphate, pH 7.4.[16]

• Enzyme: Recombinant human MAO-B.

• Substrate: Benzylamine or p-Tyramine.[16]

• Fluorogenic Probe: Amplex® Red (or equivalent).

• Enzyme (Coupling): Horseradish Peroxidase (HRP).

• Positive Control Inhibitor: Selegiline or Pargyline.[16]

• Test Compounds: Dissolved in DMSO.

• Plate: Black, flat-bottom 96-well microplate.

Step-by-Step Procedure

• Reagent Preparation: Prepare working solutions of all reagents in MAO Assay Buffer. Dilute test compounds to 10x the final desired concentration. Prepare a 10 µM working solution of the control inhibitor (e.g., Selegiline).[17]

• Assay Plate Setup:

  • To "Test Compound" wells, add 10 µL of 10x test compound solution.

  • To "Positive Control" wells, add 10 µL of 10 µM Selegiline.

  • To "Enzyme Control" (100% activity) wells, add 10 µL of Assay Buffer.

• Enzyme Addition: Prepare a diluted MAO-B enzyme working solution. Add 50 µL of this solution to each well.

• Pre-incubation: Incubate the plate for 10 minutes at 37°C to allow compounds to interact with the enzyme.

• Reaction Initiation: Prepare a substrate master mix containing the MAO substrate (e.g., Benzylamine), HRP, and Amplex® Red in Assay Buffer. Add 40 µL of this mix to each well to start the reaction. The final volume should be 100 µL.

• Fluorescence Measurement: Immediately place the plate in a fluorescence microplate reader pre-heated to 37°C. Measure the fluorescence intensity kinetically (e.g., every minute for 30 minutes) using an excitation wavelength of ~535 nm and an emission wavelength of ~587 nm.[17]

• Data Analysis:

  • For each well, determine the rate of reaction (slope) from the linear portion of the fluorescence vs. time plot.

  • Calculate the percent inhibition for each test compound concentration using the formula: % Inhibition = 100 * (1 - (Rate_Compound / Rate_EnzymeControl))

  • Plot percent inhibition against the logarithm of the test compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Radioligand Receptor Binding Assay for 5-HT2A

This assay measures the affinity of a test compound for the 5-HT2A receptor by quantifying its ability to compete with a radiolabeled ligand that has a known high affinity for the receptor (e.g., [³H]ketanserin).[18]

Materials and Reagents

• Binding Buffer: 50 mM Tris-HCl, 10 mM MgCl₂, 0.1 mM EDTA, pH 7.4.[19]

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.[19]

• Receptor Source: Membrane preparation from cells expressing the human 5-HT2A receptor or from rat frontal cortex tissue.[18]

• Radioligand: [³H]ketanserin.

• Non-specific Ligand: A high concentration of an unlabeled 5-HT2A antagonist (e.g., 10 µM spiperone or unlabeled ketanserin).

• Test Compounds: Dissolved in DMSO and serially diluted.

• Filtration System: 96-well filter plates (e.g., GF/B filters) and a vacuum manifold.[18]

• Scintillation Cocktail: Suitable for microplates (e.g., BetaplateScint).[18]

Step-by-Step Procedure

• Plate Pre-treatment: To reduce non-specific binding, pre-soak the wells of the filter plate with 0.5% polyethyleneimine for at least 2 hours, then wash with buffer.[18]

• Assay Plate Setup (Total Volume 200 µL):

  • Total Binding: Add 50 µL Binding Buffer, 50 µL [³H]ketanserin (at a final concentration near its Kd, e.g., 2.0 nM), and 100 µL of receptor membrane preparation.

  • Non-specific Binding: Add 50 µL of the non-specific ligand (e.g., 10 µM spiperone), 50 µL [³H]ketanserin, and 100 µL of receptor membrane preparation.

  • Test Compound: Add 50 µL of serially diluted test compound, 50 µL [³H]ketanserin, and 100 µL of receptor membrane preparation.

• Incubation: Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 20-30 minutes).[18]

• Filtration: Terminate the binding reaction by rapidly filtering the contents of the wells through the filter plate using a vacuum manifold. This separates the receptor-bound radioligand (trapped on the filter) from the unbound radioligand (which passes through).

• Washing: Quickly wash the filters several times with ice-cold Wash Buffer to remove any remaining unbound radioligand.

• Drying and Scintillation Counting: Dry the filter plate (e.g., at 50°C for 2 hours).[18] Add scintillation cocktail to each well and allow it to equilibrate. Count the radioactivity in each well using a microplate scintillation counter.

• Data Analysis:

  • Calculate specific binding: Specific Binding = Total Binding (cpm) - Non-specific Binding (cpm).

  • Calculate the percent inhibition for each test compound concentration relative to the specific binding.

  • Plot percent inhibition against the logarithm of the test compound concentration to determine the IC50 value.

  • Convert the IC50 to a binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) where [L] is the concentration of the radioligand used and Kd is the dissociation constant of the radioligand for the receptor.[19]

Conclusion and Future Directions

The 5-methoxyindole scaffold represents a remarkably versatile platform for the design of novel neuropharmacological agents. Its derivatives have demonstrated potent and clinically relevant activities as modulators of serotonergic systems, inhibitors of key enzymes in neurodegeneration, and activators of endogenous neuroprotective pathways. The ability to fine-tune the pharmacological profile through subtle chemical modifications—for example, to achieve biased agonism at the 5-HT2A receptor or selectivity for MAO-B—underscores the immense potential of this chemical class.

Future research should continue to focus on a multi-target approach, designing single molecules that can address the complex, multifaceted nature of CNS disorders. For instance, combining MAO-B inhibition with antioxidant properties or 5-HT receptor modulation in a single 5-methoxyindole derivative could offer synergistic therapeutic benefits for diseases like Alzheimer's or Parkinson's. The continued application of the robust experimental protocols detailed herein will be crucial for the systematic evaluation and optimization of these next-generation neurotherapeutics, ultimately paving the way for new and improved treatments for debilitating neurological and psychiatric conditions.

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Protocols & Analytical Methods

Application Notes &amp; Protocols: A Comprehensive Guide to the Synthesis of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

Abstract: This technical guide provides a detailed, three-step synthesis protocol for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, a valuable heterocyclic scaffold in neuropharmacology and medicinal chemistry.[1] The synthesis leverages the classic Fischer indole synthesis, followed by a robust deprotection and salt formation sequence. This document is designed for researchers, chemists, and drug development professionals, offering in-depth mechanistic insights, step-by-step experimental procedures, and critical process considerations to ensure a successful and reproducible synthesis.

Introduction and Strategic Overview

5-Methoxy-3-(piperidin-4-yl)-1H-indole is a key structural motif found in a variety of pharmacologically active compounds, notably those targeting neurotransmitter systems.[1] Its indole core, functionalized with a methoxy group, and a piperidine moiety makes it an important intermediate for the development of novel therapeutics, including selective serotonin reuptake inhibitors (SSRIs).[1] The hydrochloride salt form enhances the compound's stability and aqueous solubility, making it more suitable for pharmaceutical applications.

The synthetic strategy detailed herein is a robust and scalable three-stage process designed for efficiency and high purity of the final product.

The Three-Stage Synthetic Approach:

• Stage 1: Fischer Indole Synthesis. Construction of the core indole scaffold is achieved via the acid-catalyzed Fischer indole synthesis. This reaction involves the condensation of 4-methoxyphenylhydrazine with a protected piperidone to form the corresponding hydrazone, which then undergoes a[2][2]-sigmatropic rearrangement and cyclization to yield the N-Boc-protected indole intermediate.[3][4]

• Stage 2: Amine Deprotection. The tert-butoxycarbonyl (Boc) protecting group on the piperidine nitrogen is efficiently removed under strong acidic conditions. This step is critical for unmasking the secondary amine, which is essential for the compound's biological activity and for subsequent derivatization.

• Stage 3: Hydrochloride Salt Formation. The final free base is converted to its hydrochloride salt to improve handling, stability, and solubility. This is achieved by treating a solution of the base with hydrogen chloride.

The overall synthetic workflow is depicted below.

Caption: Overall synthetic workflow for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride.

Detailed Experimental Protocols

Materials and Reagents

Reagent	CAS No.	M.W. ( g/mol )	Key Role
4-Methoxyphenylhydrazine hydrochloride	19501-58-7	174.63	Indole precursor
N-Boc-4-piperidone	79099-07-3	199.25	Carbonyl precursor
Acetic Acid, Glacial	64-19-7	60.05	Solvent/Catalyst
Trifluoroacetic Acid (TFA)	76-05-1	114.02	Deprotection reagent
Hydrogen Chloride (4M in Dioxane)	7647-01-0	36.46	Deprotection/Salt former
Dichloromethane (DCM)	75-09-2	84.93	Solvent
Diethyl Ether (Et₂O)	60-29-7	74.12	Precipitation solvent
Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01	Base for work-up
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	Drying agent

Stage 1: Synthesis of tert-butyl 4-(5-methoxy-1H-indol-3-yl)piperidine-1-carboxylate

This stage employs the Fischer indole synthesis, a robust method for forming the indole ring system. The reaction is typically catalyzed by Brønsted or Lewis acids.[3][5] Here, we utilize glacial acetic acid which serves as both the solvent and a moderately strong acid catalyst, promoting both the initial hydrazone formation and the subsequent cyclization.

Protocol:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-methoxyphenylhydrazine hydrochloride (1.0 eq) and N-Boc-4-piperidone (1.05 eq).

• Add glacial acetic acid as the solvent (approx. 5-10 mL per gram of hydrazine).

• Heat the reaction mixture to reflux (approx. 110-120 °C) with vigorous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexane:Ethyl Acetate eluent system). The reaction is typically complete within 4-6 hours.

• Upon completion, allow the mixture to cool to room temperature.

• Pour the reaction mixture slowly into a beaker containing ice-cold water, which will cause the product to precipitate.

• Neutralize the aqueous mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is ~7-8.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter off the drying agent and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the crude solid by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure N-Boc protected intermediate as a solid.

Stage 2: N-Boc Deprotection to Yield 5-Methoxy-3-(piperidin-4-yl)-1H-indole

The removal of the Boc protecting group is a critical step, achieved through acid-catalyzed hydrolysis.[6] Trifluoroacetic acid (TFA) in dichloromethane (DCM) is a standard and highly effective method that proceeds cleanly at room temperature.[6][7] An alternative, which can be advantageous if the final product is desired directly as the hydrochloride salt, is to use a solution of HCl in dioxane.[2][8][9][10]

Protocol (Using TFA):

• Dissolve the tert-butyl 4-(5-methoxy-1H-indol-3-yl)piperidine-1-carboxylate (1.0 eq) from Stage 1 in anhydrous dichloromethane (DCM) (approx. 10 mL per gram of substrate) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (TFA) (5-10 equivalents) to the stirred solution. A common and effective combination is a 1:1 mixture of DCM and TFA.[11]

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-3 hours. Effervescence (release of CO₂) will be observed.

• Monitor the reaction by TLC until the starting material is fully consumed.

• Once complete, remove the DCM and excess TFA under reduced pressure.

• Dissolve the residue in water and basify carefully with a saturated NaHCO₃ solution or 1M NaOH until the pH is >9 to obtain the free base.

• Extract the product into DCM or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo to yield 5-Methoxy-3-(piperidin-4-yl)-1H-indole as the free base, which can be used directly in the next step.

Stage 3: Formation of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

The final step involves converting the purified free base into its hydrochloride salt to enhance stability and solubility. This is typically achieved by treating a solution of the amine with a stoichiometric amount of hydrogen chloride.

Protocol:

• Dissolve the free base from Stage 2 in a minimal amount of a suitable anhydrous solvent, such as diethyl ether (Et₂O) or ethyl acetate.

• To this stirred solution, add a 4M solution of HCl in dioxane dropwise (1.0 to 1.1 equivalents).

• Upon addition of the acidic solution, the hydrochloride salt will precipitate out of the solution.

• Stir the resulting suspension at room temperature for 30-60 minutes to ensure complete salt formation.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with a small amount of cold diethyl ether to remove any residual impurities.

• Dry the product under vacuum to yield 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride as a stable, crystalline solid.

Mechanistic Discussion and Scientific Rationale

A deep understanding of the underlying reaction mechanisms is crucial for troubleshooting and optimizing the synthesis.

The Fischer Indole Synthesis Mechanism

The Fischer indole synthesis is a classic acid-catalyzed reaction that proceeds through several key steps.[3][4][12] The choice of a para-methoxy substituent on the phenylhydrazine ring facilitates the reaction due to its electron-donating nature, which stabilizes key intermediates.

Caption: Mechanism for the acid-catalyzed removal of a Boc protecting group.

• Protonation: The strong acid (TFA or HCl) protonates the carbonyl oxygen of the Boc group. [7]2. Cleavage: This protonation weakens the C-O bond, leading to the cleavage and formation of a highly stable tertiary carbocation (tert-butyl cation) and an unstable carbamic acid intermediate. [7][13]3. Decarboxylation: The carbamic acid rapidly decomposes, releasing carbon dioxide gas and the free secondary amine. [13]The liberated amine is then protonated by the excess acid in the reaction medium, yielding the corresponding ammonium salt (trifluoroacetate or chloride).

Characterization and Data

The final product and key intermediates should be characterized using standard analytical techniques to confirm their identity and purity.

Expected Analytical Data for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride:

Analysis	Expected Results
¹H NMR	Signals corresponding to the indole ring protons (typically in the δ 7.0-7.5 ppm range), a singlet for the methoxy group protons (δ ~3.8 ppm), signals for the piperidine ring protons (complex multiplets in the δ 2.0-3.5 ppm range), and broad signals for the N-H protons (indole NH and piperidinium NH₂⁺).
¹³C NMR	Resonances for the aromatic carbons of the indole ring, the methoxy carbon (δ ~55 ppm), and the aliphatic carbons of the piperidine ring.
MS (ESI+)	Expected [M+H]⁺ for the free base (C₁₄H₁₈N₂O) at m/z ≈ 231.15.
Melting Point	A sharp melting point is indicative of high purity.

Troubleshooting and Safety Precautions

• Incomplete Fischer Indole Synthesis: If the reaction stalls, ensure the acetic acid is of high purity and the reflux temperature is maintained. In some cases, stronger acid catalysts like polyphosphoric acid (PPA) or Lewis acids (e.g., ZnCl₂) may be required, but these can also lead to side products. [12]* Low Yield on Deprotection: Incomplete Boc deprotection can result from insufficient acid or reaction time. [14]Ensure a sufficient excess of TFA or HCl solution is used and monitor the reaction to completion by TLC or LC-MS before work-up.

• Product Oiling Out: During salt formation or recrystallization, the product may separate as an oil instead of a solid. This can often be rectified by changing the solvent system, scratching the inside of the flask to induce crystallization, or adding a seed crystal.

• Safety: Handle all reagents in a well-ventilated fume hood. Glacial acetic acid, trifluoroacetic acid, and HCl solutions are highly corrosive and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

References

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from Common Organic Chemistry. [Link]

• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58(4), 338-341. [Link]

• Wikipedia. (n.d.). Fischer indole synthesis. Retrieved from Wikipedia. [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from Master Organic Chemistry. [Link]

• HeteroLetters. (2013). Studies on the Synthesis of Thiazolines and Thiazoles. HeteroLetters, 3(4), 415-426. [Link]

• University of Arizona. (n.d.). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M). Retrieved from University of Arizona Research. [Link]

• ResearchGate. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Retrieved from ResearchGate. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from The Royal Society of Chemistry. [Link]

• RSC Advances. (2017). Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances, 7, 54552-54574. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Fischer indole synthesis applied to the total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C7RA10716A [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. experts.arizona.edu [experts.arizona.edu]
• 10. researchgate.net [researchgate.net]
• 11. rsc.org [rsc.org]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Using 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride in receptor binding assays

Characterizing Novel Indole Derivatives: A Guide to Receptor Binding Assays Using 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride as a Model Compound

Abstract

This document provides a comprehensive guide for utilizing receptor binding assays to characterize novel compounds, using 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride as a representative example of the 5-methoxy-indole class. This class of molecules, bearing structural resemblance to endogenous serotonin (5-hydroxytryptamine), frequently exhibits affinity for serotonergic (5-HT) and other G-protein coupled receptors (GPCRs). We present the scientific rationale, detailed step-by-step protocols for competitive binding assays, and methods for data analysis and interpretation, designed for researchers in pharmacology and drug development.

Introduction: The Scientific Rationale

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of neurotransmitters like serotonin. The addition of a 5-methoxy group and a piperidinyl moiety, as in our model compound, often directs the ligand's interaction towards specific receptor subtypes, particularly within the 5-HT receptor family. Understanding a new chemical entity's (NCE) receptor binding profile is a critical first step in drug discovery, defining its potential therapeutic action and off-target liabilities.

Receptor binding assays are a robust in vitro tool used to determine the affinity and selectivity of a ligand for a specific receptor. The fundamental principle involves a competition between a labeled ligand with known affinity (the "radioligand" or "fluorescent ligand") and the unlabeled experimental compound (the "test compound") for a finite number of receptors in a prepared tissue or cell membrane homogenate. By measuring the displacement of the labeled ligand by increasing concentrations of the test compound, we can calculate the test compound's binding affinity, typically expressed as the inhibition constant (Ki).

This guide will focus on a classic radioligand competition assay targeting the human 5-HT1A receptor, a well-characterized GPCR involved in mood, anxiety, and cognition, and a plausible target for our model compound.

Core Concepts & Experimental Design

Key Parameters in Binding Assays

• Kd (Equilibrium Dissociation Constant): Represents the concentration of a radioligand at which 50% of the receptors are occupied at equilibrium. It is an intrinsic measure of the radioligand's affinity. A lower Kd signifies higher affinity.

• IC50 (Half Maximal Inhibitory Concentration): The concentration of the test compound required to displace 50% of the specific binding of the radioligand.

• Ki (Inhibition Constant): The affinity of the test compound for the receptor, calculated from the IC50 value and the Kd of the radioligand. This value is independent of the assay conditions and radioligand used, making it the gold standard for reporting binding affinity.

The Cheng-Prusoff Equation

The conversion of the experimentally derived IC50 to the more universal Ki is accomplished using the Cheng-Prusoff equation.

Ki = IC50 / (1 + [L]/Kd)

Where:

• [L] is the concentration of the radioligand used in the assay.

• Kd is the dissociation constant of the radioligand for the receptor.

This correction is crucial as the measured IC50 is dependent on the concentration of the labeled ligand used.

Workflow for Receptor Binding Assay

The overall process involves preparing the receptor source, setting up the competitive binding reaction, separating bound from free radioligand, and quantifying the results.

Caption: Workflow for a typical radioligand competitive binding assay.

Detailed Protocols & Methodologies

Materials and Reagents

• Receptor Source: Cell membranes from HEK293 cells stably expressing the human 5-HT1A receptor (e.g., PerkinElmer ES-5HT1A-M).

• Radioligand: [³H]-8-OH-DPAT (8-Hydroxy-2-(dipropylamino)tetralin), a high-affinity 5-HT1A agonist. Kd ≈ 0.8 nM.

• Test Compound: 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride.

• Non-specific Binding Control: 5-HT (Serotonin) or another high-affinity 5-HT1A ligand (e.g., WAY-100635) at a high concentration (10 µM).

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgSO₄, 0.5 mM EDTA, pH 7.4.

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

• Filtration Plates: 96-well glass fiber filter plates (e.g., Millipore MSFBN6B50).

• Scintillation Cocktail: A suitable liquid scintillation fluid (e.g., PerkinElmer Ultima Gold™).

• Equipment: Pipettes, 96-well plates, cell harvester, liquid scintillation counter, pH meter.

Protocol: 5-HT1A Competitive Radioligand Binding Assay

This protocol is designed for a 96-well plate format with a final assay volume of 200 µL.

Step 1: Preparation of Test Compound Dilutions

• Prepare a 10 mM stock solution of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride in 100% DMSO.

• Perform a serial dilution series in assay buffer to obtain final assay concentrations ranging from, for example, 0.1 nM to 100 µM. It is critical to maintain a consistent, low percentage of DMSO across all wells (e.g., <0.5%) to avoid solvent effects.

Step 2: Assay Plate Setup

• Design the plate map to include wells for:

  • Total Binding (TB): Contains membranes, radioligand, and assay buffer (no test compound). This represents the maximum specific binding.

  • Non-specific Binding (NSB): Contains membranes, radioligand, and a saturating concentration of a known competitor (e.g., 10 µM 5-HT). This measures binding to non-receptor components.

  • Test Compound Wells: Contains membranes, radioligand, and each concentration of the test compound.

• Add 50 µL of assay buffer to the TB wells.

• Add 50 µL of the 10 µM 5-HT solution to the NSB wells.

• Add 50 µL of each test compound dilution to the respective wells.

Step 3: Reaction Initiation and Incubation

• Prepare the radioligand working solution. Dilute [³H]-8-OH-DPAT in assay buffer to a concentration of 4x the desired final concentration. The final concentration should be approximately equal to its Kd (e.g., 0.8 nM).

• Prepare the membrane homogenate. Thaw the frozen membrane stock and dilute in assay buffer to a concentration that provides a sufficient signal window (e.g., 5-10 µg of protein per well). Keep on ice at all times.

• Add 50 µL of the diluted radioligand solution to all wells.

• Vortex the diluted membrane suspension gently and add 100 µL to all wells to initiate the reaction.

• Incubate the plate at room temperature (or 37°C, depending on the specific receptor protocol) for 60 minutes to allow the binding to reach equilibrium.

Step 4: Termination and Filtration

• Pre-soak the glass fiber filter plate with a blocking agent like 0.5% polyethyleneimine (PEI) to reduce non-specific binding of the radioligand to the filter.

• Terminate the incubation by rapidly filtering the contents of the assay plate through the pre-soaked filter plate using a cell harvester.

• Immediately wash each well 3-5 times with 200 µL of ice-cold wash buffer to remove unbound radioligand.

• Allow the filters to dry completely.

Step 5: Quantification

• Add 50 µL of scintillation cocktail to each well of the dried filter plate.

• Seal the plate and allow it to equilibrate for at least 30 minutes.

• Count the radioactivity in each well using a liquid scintillation counter. The output will be in Counts Per Minute (CPM) or Disintegrations Per Minute (DPM).

Data Analysis and Interpretation

Calculating Specific Binding

For each data point, calculate the specific binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM)

The data for your test compound is the CPM value from each well minus the average NSB CPM.

Generating the Dose-Response Curve

• Convert the test compound concentrations to their logarithm.

• Plot the specific binding (as a percentage of the maximum specific binding) against the log concentration of the test compound.

• Use a non-linear regression software (e.g., GraphPad Prism, Origin) to fit the data to a sigmoidal dose-response (variable slope) equation. This analysis will yield the IC50 value.

Example Data Presentation

Table 1: Hypothetical Binding Data for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride at the 5-HT1A Receptor

Parameter	Value	Notes
Radioligand	[³H]-8-OH-DPAT
Radioligand Conc. ([L])	0.8 nM	Assay concentration
Radioligand Kd	0.8 nM	Literature value
IC50	15.2 nM	Derived from curve fit
Ki	7.6 nM	Calculated via Cheng-Prusoff

Calculation: Ki = 15.2 nM / (1 + [0.8 nM] / [0.8 nM]) = 15.2 / 2 = 7.6 nM

A Ki value of 7.6 nM indicates that 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride has a high affinity for the human 5-HT1A receptor.

Mechanism of Action & Signaling Pathway

The 5-HT1A receptor is a canonical Gi/o-coupled GPCR. Upon activation by an agonist, it inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. This is a key functional effect that can be measured in a downstream cellular assay to determine if a binding compound is an agonist, antagonist, or inverse agonist.

Caption: Inhibitory signaling cascade of the Gi/o-coupled 5-HT1A receptor.

Trustworthiness & Self-Validation

To ensure the validity and reproducibility of your results, incorporate the following controls into every experiment:

• Reference Compound: Always include a known standard compound with well-characterized affinity for the target receptor (e.g., unlabeled 8-OH-DPAT or WAY-100635). The IC50 generated for this standard should fall within a consistent, acceptable range across experiments.

• Signal Window: Ensure a robust signal-to-background ratio. The total binding counts should be at least 10-fold higher than the non-specific binding counts.

• Protein Concentration: Confirm the protein concentration of your membrane preparation using a standard method like a BCA or Bradford assay to ensure consistent receptor numbers per well.

• Replication: Run all points in triplicate to assess intra-assay variability. The entire experiment should be repeated on different days to determine inter-assay reproducibility.

Conclusion

This application note provides a robust framework for the initial characterization of novel indole-based compounds like 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride. By employing competitive radioligand binding assays, researchers can reliably determine a compound's binding affinity (Ki) for a specific molecular target, such as the 5-HT1A receptor. This foundational data is essential for guiding further studies, including functional assays to determine efficacy (agonism vs. antagonism) and broader screening panels to assess selectivity and potential off-target effects.

References

• Title: Cheng-Prusoff equation Source: IUPHAR/BPS Guide to PHARMACOLOGY URL: [Link]

• Title: 5-HT1A receptor Source: IUPHAR/BPS Guide to PHARMACOLOGY URL: [Link]

Protocol for in vitro studies with 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

Application Note & Protocol

In Vitro Pharmacological-Characterization of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride (Compound-X) at the Human Serotonin 5-HT2A Receptor

Audience: Researchers, scientists, and drug development professionals.

Introduction: Scientific Context and Rationale

5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, hereafter referred to as Compound-X , is a novel synthetic molecule with structural motifs characteristic of serotonergic ligands. Specifically, the 5-methoxy-indole scaffold is a key feature in several known psychoactive compounds and high-affinity serotonin (5-HT) receptor ligands, such as 5-MeO-DMT.[1][2][3] The piperidine moiety is also prevalent in a variety of CNS-active agents and can influence receptor selectivity and pharmacokinetic properties.[4] Given these structural alerts, a primary hypothesis is that Compound-X interacts with one or more serotonin receptor subtypes.

The serotonin 5-HT2A receptor, a Gq/11-coupled G-protein coupled receptor (GPCR), is a major target for a wide range of therapeutics, including atypical antipsychotics and potential novel antidepressants.[5] Its activation leads to the stimulation of phospholipase C (PLC), resulting in the production of inositol phosphates and a subsequent increase in intracellular calcium (Ca2+) concentrations.[6]

This document provides a comprehensive suite of in vitro protocols to perform an initial pharmacological characterization of Compound-X. We will outline detailed, step-by-step methods to:

• Determine the binding affinity (Ki) of Compound-X for the human 5-HT2A receptor using a competitive radioligand binding assay.

• Assess the functional activity (EC50 and Emax) of Compound-X as a potential agonist or antagonist using a cell-based calcium flux assay.

• Evaluate the general cytotoxicity of Compound-X to ensure that observed functional effects are not due to compromised cell viability.

These protocols are designed for use with Human Embryonic Kidney 293 (HEK293) cells stably expressing the recombinant human 5-HT2A receptor, a standard and robust system for this type of investigation.[7][8]

Foundational Methods: Cell Culture and Reagent Preparation

Cell Line Maintenance

Successful and reproducible results are predicated on healthy, consistently maintained cell cultures. This protocol is optimized for adherent HEK293 cells stably expressing the human 5-HT2A receptor.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., 400 µg/mL G418) to maintain receptor expression.[8]

• Culture Conditions: Incubate at 37°C in a humidified atmosphere with 5% CO₂.[8][9]

• Passaging: Subculture cells when they reach 80-90% confluency, typically every 2-3 days.[7][8] Use a 1:3 to 1:6 split ratio. Over-confluency can lead to changes in receptor expression and cellular stress, impacting assay performance.

Protocol: Subculturing Adherent HEK293-5HT2A Cells

• Aspirate the old medium from the culture flask.

• Wash the cell monolayer once with 5-10 mL of sterile Phosphate-Buffered Saline (PBS) to remove residual serum that can inhibit trypsin.

• Add 1-2 mL of 0.25% Trypsin-EDTA solution to the flask and incubate at 37°C for 2-3 minutes, or until cells detach.[7]

• Neutralize the trypsin by adding 8-9 mL of complete culture medium.

• Transfer the cell suspension to a conical tube and centrifuge at 125 x g for 5 minutes.[7]

• Aspirate the supernatant and resuspend the cell pellet in fresh, pre-warmed medium.

• Aliquot the desired volume of cell suspension into new culture flasks.

Compound-X Stock Solution Preparation

Accurate compound concentration is critical for generating reliable pharmacological data.

• Primary Stock (10 mM): Calculate the mass of Compound-X hydrochloride needed to prepare a 10 mM stock solution in an appropriate solvent (e.g., sterile water or DMSO). Use a calibrated analytical balance for weighing.

• Solubilization: Add the solvent and ensure complete dissolution, using a vortex mixer if necessary.

• Aliquoting & Storage: Aliquot the stock solution into small volumes in low-binding tubes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

• Working Solutions: On the day of the experiment, thaw an aliquot and prepare serial dilutions in the appropriate assay buffer.

Experiment 1: Receptor Binding Affinity (Ki)

This experiment determines how tightly Compound-X binds to the 5-HT2A receptor by measuring its ability to compete with a radiolabeled ligand. We will use a filtration-based assay with [³H]-Ketanserin, a well-characterized 5-HT2A antagonist radioligand.

Principle & Rationale

The assay measures the displacement of a fixed concentration of [³H]-Ketanserin from 5-HT2A receptors by increasing concentrations of unlabeled Compound-X. The amount of radioactivity bound to the receptor membranes is inversely proportional to the affinity and concentration of Compound-X. The data are used to calculate the IC₅₀ (concentration of Compound-X that inhibits 50% of specific binding), which is then converted to the inhibitory constant (Ki) using the Cheng-Prusoff equation.[10]

Workflow Diagram

Caption: Workflow for the cell-based calcium flux functional assay.

Detailed Protocol

• Cell Plating:

  • Trypsinize and count HEK293-5HT2A cells as described in section 2.1.

  • Seed cells into black-walled, clear-bottom 96-well or 384-well microplates at a density that will yield a 90-100% confluent monolayer on the day of the assay (e.g., 50,000 cells/well for a 96-well plate). [11] * Incubate the plates overnight at 37°C, 5% CO₂. [11]

• Dye Loading:

  • Prepare the fluorescent calcium indicator dye solution according to the manufacturer's instructions (e.g., FLIPR Calcium 6 Assay Kit). This often includes an organic anion transport inhibitor like probenecid to improve dye retention. [11] * Remove the culture medium from the cell plate and add an equal volume of the dye loading solution to each well.

  • Incubate for 1-2 hours at 37°C, 5% CO₂, protected from light.

• Assay Execution (using an automated fluorometric plate reader):

  • Agonist Mode:

    • Prepare a compound source plate with serial dilutions of Compound-X and a known 5-HT2A agonist (e.g., Serotonin) as a positive control.

    • Place both the cell plate and the compound plate into the reader.

    • The instrument will measure baseline fluorescence for ~20 seconds, then automatically inject the compounds and continue reading the kinetic fluorescence response for another 120-180 seconds.

  • Antagonist Mode:

    • Prepare a compound source plate with serial dilutions of Compound-X.

    • Prepare a second source plate containing a fixed concentration of the agonist (Serotonin) at its EC₈₀ concentration.

    • The instrument will first inject Compound-X and incubate for a set period (e.g., 15-30 minutes).

    • It will then inject the agonist and measure the resulting fluorescence response. The ability of Compound-X to reduce the agonist's signal indicates antagonism.

Data Analysis and Presentation

• Data Normalization: The response is typically measured as the peak fluorescence intensity minus the baseline fluorescence. Normalize the data as a percentage of the response to the maximal concentration of the reference agonist (e.g., Serotonin).

• Curve Fitting: Plot the % maximal response against the log concentration of Compound-X.

  • Agonist Mode: Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (potency) and Emax (efficacy).

  • Antagonist Mode: Fit the data to an inhibitory sigmoidal dose-response curve to determine the IC₅₀ .

Assay Mode	Parameter	Example Value	Interpretation
Agonist	EC₅₀	50 nM	Potency of Compound-X as an agonist.
Agonist	Emax	95%	Efficacy relative to Serotonin (full agonist).
Antagonist	IC₅₀	> 10 µM	No significant antagonist activity observed.

Experiment 3: Cell Viability Assessment (MTT Assay)

This experiment is a crucial control to ensure that any observed decrease in signal in the functional assay is due to specific receptor antagonism, not simply because the compound is killing the cells.

Principle & Rationale

The MTT assay is a colorimetric assay that measures cellular metabolic activity. [12][13]Viable cells contain mitochondrial reductase enzymes that can reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into an insoluble purple formazan product. [12][14][15]The amount of formazan produced is directly proportional to the number of living, metabolically active cells. [12]The formazan crystals are then solubilized, and the absorbance is read on a spectrophotometer. [12]

Detailed Protocol

• Cell Plating & Treatment:

  • Seed HEK293-5HT2A cells in a clear 96-well plate and incubate overnight as described in 4.3.1.

  • Remove the medium and replace it with fresh medium containing serial dilutions of Compound-X (using the same highest concentration as in the functional assay). Include a "vehicle control" (e.g., 0.1% DMSO) and a "cell death" control (e.g., 1% Triton X-100).

  • Incubate for a period relevant to the functional assay (e.g., 2-4 hours). [16]

• MTT Incubation:

  • Add 10-20 µL of MTT stock solution (5 mg/mL in PBS) to each well. [15] * Incubate for 2-4 hours at 37°C, allowing the formazan crystals to form. [16]

• Solubilization and Measurement:

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well. [12] * Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the crystals. [14] * Measure the absorbance at 570 nm using a microplate reader. [14][16]

Data Analysis and Presentation

• Calculate % Viability: (AbsorbanceCompound / AbsorbanceVehicle) * 100.

• Plot Data: Plot % Viability vs. log concentration of Compound-X.

• Interpretation: A significant drop in viability at concentrations where functional effects were observed would confound the interpretation of the functional data. Ideally, no significant cytotoxicity should be observed across the tested concentration range.

Compound-X Conc.	% Cell Viability
1 nM	101.2%
10 nM	99.8%
100 nM	100.5%
1 µM	98.7%
10 µM	96.4%

Conclusion and Next Steps

This application note provides a structured, three-part approach to the initial in vitro characterization of a novel compound, 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride (Compound-X), at the human 5-HT2A receptor. By systematically determining binding affinity, functional activity, and cytotoxicity, researchers can build a robust pharmacological profile.

Based on the example data presented, Compound-X is a potent (Ki = 12.5 nM) and efficacious (EC₅₀ = 50 nM, Emax = 95%) agonist at the 5-HT2A receptor with no apparent cytotoxicity at active concentrations.

Future studies should expand on this foundation by:

• Selectivity Profiling: Assessing the binding affinity and functional activity of Compound-X at other serotonin receptor subtypes (e.g., 5-HT1A, 5-HT2C) and other CNS targets (e.g., dopamine, adrenergic receptors) to determine its selectivity. [5]* Downstream Signaling: Investigating coupling to other signaling pathways, such as β-arrestin recruitment, to explore the potential for functional selectivity or "biased agonism."

References

• Bio-protocol. (n.d.). Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors. Retrieved from [Link]

• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Assay Guidance Manual: Cell Viability Assays. Retrieved from [Link]

• iGEM. (n.d.). HEK293 cells (Human embryonal kidney cells). Retrieved from [Link]

• Zhang, P., et al. (2021). Protocol for cell preparation and gene delivery in HEK293T and C2C12 cells. STAR Protocols. Available at: [Link]

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Application Notes and Protocols for In Vivo Experimentation with 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of a Novel Indole-Piperidine Compound

5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is a versatile indole derivative that holds significant promise in the field of neuropharmacology.[1] Its chemical architecture, featuring an indole nucleus linked to a piperidine ring, is a hallmark of various compounds designed to modulate central nervous system targets.[1] Preliminary assessments suggest that this compound may function as a modulator of neurotransmitter systems, with a potential role as a selective serotonin reuptake inhibitor (SSRI) or a direct serotonin receptor agonist.[1][2] This positions it as a valuable candidate for investigating therapeutic interventions for a range of neurological and psychiatric conditions, including mood and anxiety disorders.[1]

This guide provides a comprehensive framework for designing and executing in vivo experiments to elucidate the pharmacological profile of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride. The protocols outlined herein are grounded in established principles of preclinical research and are designed to ensure scientific rigor and reproducibility.[3]

Section 1: Pre-formulation and Vehicle Selection

A critical initial step in any in vivo study is the appropriate formulation of the test compound to ensure accurate and consistent dosing. For 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, a hydrochloride salt, aqueous vehicles are generally suitable. However, empirical determination of solubility and stability is paramount.

Table 1: Recommended Vehicles for Formulation Screening

Vehicle Composition	Rationale	Suitability
0.9% Saline	Isotonic, minimizes local irritation.	Primary choice for parenteral routes.
5% Dextrose in Water (D5W)	Isotonic, provides a simple aqueous vehicle.	Alternative to saline for parenteral routes.
0.5% Methylcellulose in Water	Viscous agent, suitable for oral gavage to prevent settling.	Recommended for oral administration.
20% Hydroxypropyl-β-cyclodextrin	Solubilizing agent for compounds with limited aqueous solubility.	Secondary option if solubility in simpler vehicles is low.

Protocol 1: Solubility and Formulation Stability Assessment

• Objective: To determine the optimal vehicle for dissolving 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride at the desired concentrations for in vivo studies.

• Materials:

  • 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

  • Test vehicles (from Table 1)

  • Vortex mixer

  • pH meter

  • Analytical balance

  • HPLC or other suitable analytical method for concentration determination

• Procedure:

  • Prepare a stock solution of the compound in each test vehicle at a concentration higher than the intended highest dose.

  • Serially dilute the stock solution to determine the saturation solubility.

  • Visually inspect for complete dissolution.

  • Measure the pH of the final formulation.

  • Store the formulations at room temperature and 4°C.

  • Analyze the concentration of the compound at 0, 2, 4, and 24 hours post-formulation to assess stability.

• Causality: The choice of vehicle can significantly impact drug exposure and, consequently, the observed pharmacological effects. An inappropriate vehicle can lead to precipitation at the injection site, poor absorption, or degradation of the compound.

Section 2: Animal Model Selection and Husbandry

The selection of an appropriate animal model is crucial for the translational relevance of preclinical findings. For investigating a potential antidepressant or anxiolytic, rodent models are well-established and widely used.[3][4][5][6]

Table 2: Recommended Rodent Strains for Initial Screening

Species	Strain	Rationale
Mouse	C57BL/6J	Common inbred strain with a well-characterized behavioral phenotype.
Mouse	BALB/c	Known for its higher anxiety-like and stress-induced behaviors.
Rat	Sprague-Dawley	Outbred stock, generally less anxious than other strains, good for general toxicology.
Rat	Wistar	Another common outbred stock with a stable behavioral profile.

Ethical Considerations and Husbandry

All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals. Standard housing conditions (e.g., 12:12 hour light-dark cycle, controlled temperature and humidity, ad libitum access to food and water) should be maintained to minimize stress and variability in experimental outcomes.

Section 3: Pharmacokinetic and Dose-Range Finding Studies

Prior to initiating efficacy studies, it is essential to understand the pharmacokinetic (PK) profile and to establish a safe and pharmacologically active dose range for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride.

Protocol 2: Acute Toxicity and Dose-Range Finding Study (Up-and-Down Procedure)

• Objective: To determine the maximum tolerated dose (MTD) and to identify a range of doses for subsequent behavioral studies.

• Animals: A small cohort of male and female mice or rats.

• Procedure:

  • Administer a starting dose of the compound (e.g., 1 mg/kg) via the intended route of administration (e.g., intraperitoneal injection or oral gavage).

  • Observe the animals closely for the first 4 hours and then periodically for up to 72 hours for any signs of toxicity (e.g., changes in posture, activity, breathing, convulsions).

  • If no toxicity is observed, the dose for the next animal is increased by a set factor (e.g., 2-fold).

  • If signs of toxicity are observed, the dose for the next animal is decreased.

  • Continue this process until the MTD is established.

• Data Analysis: The results will inform the selection of 3-4 dose levels for initial behavioral screening, typically starting from a fraction of the MTD.

Section 4: In Vivo Behavioral Assays for Efficacy

Based on the presumed mechanism of action of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride as a serotonin modulator, the following behavioral assays are recommended to assess its potential antidepressant and anxiolytic effects.

Workflow for Behavioral Screening

Figure 1: A streamlined workflow for the initial behavioral screening of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride.

Protocol 3: Forced Swim Test (FST) for Antidepressant-Like Activity

• Objective: To assess the potential antidepressant-like effects of the compound by measuring the duration of immobility in a stressful situation.[7]

• Apparatus: A cylindrical container (e.g., 40 cm high, 20 cm in diameter) filled with water (23-25°C) to a depth of 15 cm.

• Procedure:

  • Pre-test (Day 1): Place each animal in the water cylinder for 15 minutes. This is to induce a state of behavioral despair.

  • Dosing and Test (Day 2): Administer the vehicle or 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride at the selected doses (e.g., 30-60 minutes before the test for i.p. injection).

  • Place the animal back into the water cylinder for 5 minutes.

  • Record the duration of immobility during the last 4 minutes of the test. Immobility is defined as the lack of all movement except for that necessary to keep the head above water.

• Causality: Antidepressant compounds are known to reduce the duration of immobility in this test, suggesting an increase in active coping strategies.[8][9]

Protocol 4: Elevated Plus Maze (EPM) for Anxiolytic-Like Activity

• Objective: To evaluate the anxiolytic-like properties of the compound by measuring the animal's willingness to explore the open, more "anxiety-provoking" arms of the maze.[5]

• Apparatus: A plus-shaped maze with two open arms and two enclosed arms, elevated from the floor.

• Procedure:

  • Administer the vehicle or 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride at the selected doses (e.g., 30 minutes before the test).

  • Place the animal in the center of the maze, facing an open arm.

  • Allow the animal to explore the maze for 5 minutes.

  • Record the time spent in the open arms and the number of entries into the open and closed arms.

• Causality: Anxiolytic compounds typically increase the time spent in and the number of entries into the open arms, indicating a reduction in anxiety-like behavior.[6]

Section 5: Data Analysis and Interpretation

All quantitative data should be presented as mean ± standard error of the mean (SEM). Statistical analysis should be performed using appropriate methods, such as one-way ANOVA followed by a post-hoc test (e.g., Dunnett's or Tukey's) for comparing multiple dose groups to the vehicle control. A p-value of <0.05 is typically considered statistically significant.

Section 6: Safety and Handling

• Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and gloves when handling the compound.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area or a chemical fume hood.

• Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion

This guide provides a foundational framework for the in vivo investigation of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride. By systematically addressing formulation, animal model selection, dose-range finding, and behavioral efficacy, researchers can generate robust and reproducible data to characterize the pharmacological profile of this promising compound. Further studies to elucidate the specific receptor interactions and detailed pharmacokinetic and toxicological profiles will be essential for its continued development as a potential therapeutic agent.

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A Robust, Validated HPLC-UV Method for the Quantification of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

An Application Note from the Office of the Senior Application Scientist

Abstract

This application note details a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, a key heterocyclic compound of interest in pharmaceutical development and neuropharmacological research.[1][2] The method utilizes reversed-phase chromatography with UV detection, which is optimized for the compound's specific physicochemical properties. The protocol herein is designed to be a self-validating system, with all validation parameters—specificity, linearity, accuracy, precision, and robustness—established in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines.[3][4] This document provides researchers, quality control analysts, and drug development professionals with a step-by-step protocol, the scientific rationale behind the methodological choices, and a complete validation summary to ensure reliable and reproducible results.

Introduction and Scientific Rationale

5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is an indole derivative containing a basic piperidine moiety. Such structures are foundational scaffolds in the discovery of novel therapeutics, particularly those targeting the central nervous system.[1] Accurate quantification of this active pharmaceutical ingredient (API) is critical for dosage form manufacturing, stability studies, and pharmacokinetic analysis.

The primary challenge in developing an HPLC method for this analyte lies in its basic nature. Basic compounds can interact with residual acidic silanol groups on the silica-based stationary phase, leading to poor peak shape (tailing) and inconsistent retention.[5] The strategy outlined here addresses this challenge directly:

• Control of Mobile Phase pH: The analyte possesses a basic piperidine nitrogen. By maintaining the mobile phase at a low pH (e.g., ~3.0), this nitrogen will be consistently protonated. This ensures the analyte exists in a single ionic state, promoting sharp, symmetrical peaks. Furthermore, a low pH suppresses the ionization of silanol groups on the column packing, minimizing undesirable secondary interactions.[5]

• Stationary Phase Selection: A modern, end-capped C18 column is selected. High-quality end-capping neutralizes most of the accessible silanol groups, making the column more inert towards basic compounds and suitable for robust separations.[6]

• UV Wavelength Selection: The indole ring system contains a strong chromophore, making UV detection a sensitive and straightforward choice for quantification.[7] A wavelength of 280 nm is selected to maximize sensitivity and specificity for this class of compounds.[8]

This method has been rigorously validated following the principles of the analytical procedure lifecycle, ensuring it is fit for its intended purpose.[4][9]

Experimental Workflow and Validation Overview

The overall process, from method development to routine analysis, follows a logical progression to ensure the generation of high-quality, reliable data.

Caption: High-level workflow from method development to routine deployment.

Materials and Methods

Equipment and Reagents

• HPLC System: Agilent 1260 Infinity II LC System (or equivalent) equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Data Acquisition: OpenLab CDS Software (or equivalent).

• Analytical Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm (or equivalent high-performance, end-capped C18 column).

• Reference Standard: 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride (Purity ≥ 99.5%).

• Solvents: Acetonitrile (HPLC Grade), Water (Milli-Q or equivalent).

• Buffer Reagents: Potassium dihydrogen phosphate (KH₂PO₄), Orthophosphoric acid.

Chromatographic Conditions

The following table summarizes the optimized instrumental parameters for the analysis.

Parameter	Condition	Rationale
Mobile Phase A	25 mM Potassium Phosphate Buffer (pH 3.0)	Provides buffering capacity and maintains a low pH to ensure consistent protonation of the analyte and suppress silanol activity.[10]
Mobile Phase B	Acetonitrile	Organic modifier for eluting the analyte from the C18 column.
Elution Mode	Isocratic: 65% A / 35% B	Simple, robust, and allows for faster run times and re-equilibration compared to a gradient method.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable backpressure.
Column Temperature	30 °C	Maintains consistent retention times and viscosity.
Detection Wavelength	280 nm	Corresponds to a high absorbance maximum for the indole moiety, ensuring good sensitivity.
Injection Volume	10 µL	A suitable volume to balance sensitivity and peak shape without causing column overload.
Run Time	10 minutes	Sufficient to allow for elution of the main peak and any potential early- or late-eluting impurities.

Preparation of Solutions

• Mobile Phase A (Buffer): Dissolve 3.4 g of KH₂PO₄ in 1000 mL of Milli-Q water. Adjust the pH to 3.0 ± 0.05 with orthophosphoric acid. Filter through a 0.45 µm nylon filter.

• Stock Standard Solution (1.0 mg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B (diluent).

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the diluent to cover the desired concentration range (e.g., 1 - 150 µg/mL).

Method Validation Protocol & Results

The method was validated according to ICH Q2(R2) guidelines to demonstrate its suitability.[3][11] The relationship between validation parameters ensures the method is scientifically sound.

Caption: Logical interplay of key HPLC method validation parameters.

System Suitability

System suitability tests are performed before any analysis to ensure the chromatographic system is performing adequately. A working standard (e.g., 50 µg/mL) is injected five times.

Parameter	Acceptance Criteria	Hypothetical Result	Status
Tailing Factor (T)	T ≤ 1.5	1.15	Pass
Theoretical Plates (N)	N > 2000	6800	Pass
%RSD of Peak Area	≤ 1.0%	0.45%	Pass
%RSD of Retention Time	≤ 1.0%	0.12%	Pass

Specificity

Specificity was demonstrated by injecting a blank (diluent) and a placebo (if a formulated product is being tested). No interfering peaks were observed at the retention time of the analyte peak, confirming the method's ability to assess the analyte unequivocally.

Linearity and Range

Linearity was evaluated by analyzing seven concentration levels, from 1 µg/mL to 150 µg/mL, in triplicate. The calibration curve was constructed by plotting peak area versus concentration.

Parameter	Acceptance Criteria	Hypothetical Result
Correlation Coefficient (r²)	≥ 0.999	0.9998
Range	10 - 120 µg/mL	Confirmed
Y-intercept	Close to zero	Minimal

The method is linear, accurate, and precise over the range of 10 µg/mL to 120 µg/mL, which corresponds to 80-120% of a hypothetical target concentration of 100 µg/mL.[12]

Accuracy (Recovery)

Accuracy was determined by spiking a placebo with the analyte at three concentration levels (80%, 100%, and 120% of the target concentration). Each level was prepared in triplicate.

Concentration Level	Mean Recovery (%)	%RSD	Acceptance Criteria	Status
80% (80 µg/mL)	99.8%	0.5%	98.0 - 102.0%	Pass
100% (100 µg/mL)	100.5%	0.3%	98.0 - 102.0%	Pass
120% (120 µg/mL)	101.2%	0.4%	98.0 - 102.0%	Pass

The excellent recovery values confirm the accuracy of the method.[13][14]

Precision

• Repeatability (Intra-day Precision): Six replicate preparations of the standard at 100% concentration were analyzed on the same day by the same analyst.

• Intermediate Precision (Inter-day Ruggedness): The repeatability study was repeated on a different day by a different analyst using a different HPLC system.

Precision Type	%RSD of Assay Results	Acceptance Criteria	Status
Repeatability	0.55%	≤ 2.0%	Pass
Intermediate Precision	0.82%	≤ 2.0%	Pass

The low relative standard deviation (%RSD) for both studies demonstrates the method's high precision.

Robustness

The method's robustness was evaluated by introducing small, deliberate variations to the chromatographic conditions. The system suitability parameters were checked under each condition.

Varied Parameter	Result
Flow Rate (± 0.1 mL/min)	No significant impact on resolution or peak shape.
Column Temperature (± 2 °C)	Minor shift in retention time; SST passed.
Mobile Phase pH (± 0.1 units)	Minor shift in retention time; SST passed.
Mobile Phase Composition (± 2% organic)	Shift in retention time; SST passed.

The method is robust with respect to minor variations in its operating parameters.[13]

Standard Operating Protocol for Quantification

• System Preparation: Set up the HPLC system according to the conditions in Section 3.2. Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• System Suitability Test: Inject the 50 µg/mL working standard solution five times. Verify that all system suitability criteria listed in Section 4.1 are met before proceeding.

• Standard Preparation: Prepare a working standard at a concentration close to the expected sample concentration (e.g., 100 µg/mL).

• Sample Preparation: Accurately weigh the sample material, dissolve in the diluent, and dilute to achieve a final concentration within the validated range (10-120 µg/mL). Filter the final solution through a 0.45 µm syringe filter if it contains particulates.

• Chromatographic Run: Inject the standard and sample solutions in a predefined sequence (e.g., standard, followed by up to five samples, then another standard).

• Calculation: Calculate the concentration of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride in the sample using the peak area response from the external standard.

  Concentration (µg/mL) = (Area_sample / Area_standard) * Concentration_standard

Conclusion

The HPLC-UV method described in this application note is simple, rapid, specific, accurate, precise, and robust for the quantification of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride. The comprehensive validation data confirms its suitability for routine quality control analysis and other applications in a regulated environment. The scientific rationale provided for each methodological choice offers a clear framework for adapting or troubleshooting the method as needed.

References

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• Title: ICH and FDA Guidelines for Analytical Method Validation Source: Lab Manager URL: [Link]

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• Title: Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography Source: PubMed URL: [Link]

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• Title: Quality Guidelines Source: ICH URL: [Link]

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• Title: Supporting Information for Chemical Communications Source: The Royal Society of Chemistry URL: [Link]

• Title: A Novel Validated RP-HPLC method for the simultaneous estimation of Domperidone and Rabeprazole in pure and pharmaceutical dosage form Source: Research Journal of Pharmaceutical, Biological and Chemical Sciences URL: [Link]

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Application Note: Mass Spectrometry Strategies for the Comprehensive Analysis of 5-Methoxy-3-(piperidin-4-yl)-1H-indole Hydrochloride Metabolites

Abstract

This application note provides a detailed guide for the identification and characterization of metabolites of 5-Methoxy-3-(piperidin-4-yl)-1H-indole using high-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). As a compound featuring a methoxyindole core and a piperidine moiety, its metabolic fate is of significant interest in drug discovery and development.[1] We present a holistic workflow, beginning with in vitro metabolite generation using human liver microsomes, followed by robust sample preparation, and culminating in a sophisticated LC-MS/MS analysis protocol. The methodologies described herein are designed to provide researchers, scientists, and drug development professionals with the foundational knowledge and practical steps required to elucidate complex metabolic pathways and ensure comprehensive safety and efficacy assessments.

Introduction

5-Methoxy-3-(piperidin-4-yl)-1H-indole is an indole derivative that serves as a valuable scaffold in medicinal chemistry, particularly in the development of therapeutic agents targeting neurological disorders.[1] Understanding the biotransformation of such compounds is a cornerstone of modern drug development, providing critical insights into pharmacokinetics, potential toxicity, and efficacy.[2][3] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), mandate the thorough characterization of drug metabolites, especially those found at significant levels in humans.[4][5][6]

Liquid chromatography-mass spectrometry (LC-MS) has become the definitive tool for metabolite analysis due to its exceptional sensitivity, selectivity, and ability to provide structural information.[7][8] This guide details an integrated approach for tackling the analytical challenges associated with identifying both Phase I (functionalization) and Phase II (conjugation) metabolites of 5-Methoxy-3-(piperidin-4-yl)-1H-indole.

Predicted Metabolic Pathways

The chemical structure of 5-Methoxy-3-(piperidin-4-yl)-1H-indole suggests several likely metabolic transformations. These predictions are crucial for guiding the data analysis process.

• Phase I Metabolism: Primarily mediated by Cytochrome P450 (CYP) enzymes, these reactions introduce or expose functional groups.[9][10]

  • O-Demethylation: Loss of the methyl group from the 5-methoxy position to form a hydroxylated indole. This is a common pathway for methoxy-containing aromatic compounds.[11][12]

  • Hydroxylation: Addition of a hydroxyl group (-OH) to either the indole or piperidine rings.

  • N-Dealkylation/Oxidation: While less common for a secondary amine within a ring, oxidation of the piperidine nitrogen is possible.

• Phase II Metabolism: These conjugation reactions increase water solubility to facilitate excretion.[13][14]

  • Glucuronidation: The addition of glucuronic acid, typically to hydroxyl groups formed during Phase I metabolism.

  • Sulfation: The addition of a sulfo group, also targeting hydroxylated metabolites.

Caption: Predicted metabolic pathways for 5-Methoxy-3-(piperidin-4-yl)-1H-indole.

Experimental Design and Protocols

A successful metabolite identification study relies on a sequence of well-executed experimental steps, from metabolite generation to data acquisition.

In Vitro Metabolite Generation Protocol

Human Liver Microsomes (HLMs) are a standard and reliable in vitro tool as they contain a high concentration of key drug-metabolizing enzymes like CYPs and UDP-glucuronosyltransferases (UGTs).[9][14][15]

Materials:

• 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

• Pooled Human Liver Microsomes (HLM), protein concentration ~20 mg/mL

• NADPH regenerating system (e.g., Glucose-6-phosphate, G6P dehydrogenase, NADP+)

• UDPGA (Uridine 5'-diphosphoglucuronic acid)

• Potassium Phosphate Buffer (0.1 M, pH 7.4)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, LC-MS grade

Protocol:

• Prepare Incubation Mixture: In a microcentrifuge tube, combine 0.1 M phosphate buffer (pH 7.4), HLM (final protein concentration 0.5-1.0 mg/mL), and the NADPH regenerating system.

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes to equilibrate.

• Initiate Reaction: Add the substrate (5-Methoxy-3-(piperidin-4-yl)-1H-indole) to a final concentration of 1-10 µM. For Phase II metabolism, also add UDPGA (final concentration ~2 mM).

• Incubation: Incubate at 37°C in a shaking water bath for 60 minutes. A negative control (without NADPH/UDPGA) should be run in parallel.

• Terminate Reaction: Stop the reaction by adding 2 volumes of ice-cold acetonitrile containing an internal standard (if used). This step also serves to precipitate proteins.[16][17]

• Centrifugation: Vortex the mixture and centrifuge at >10,000 x g for 10 minutes to pellet the precipitated proteins.[17]

• Sample Collection: Carefully transfer the supernatant to a new tube or a 96-well plate for LC-MS/MS analysis. The sample may be evaporated and reconstituted in the initial mobile phase to enhance sensitivity.[18]

Sample Preparation Workflow

Effective sample preparation is critical to remove matrix components that can interfere with LC-MS analysis, such as proteins and phospholipids.[16][19]

Caption: Workflow for sample preparation post-in vitro incubation.

LC-MS/MS Analysis

The analytical method must be capable of chromatographically separating the parent compound from its diverse metabolites and detecting them with high sensitivity and specificity.[8][20]

Liquid Chromatography (LC) Conditions

A reversed-phase C18 column is generally suitable for separating the parent compound and its metabolites, which will exhibit a range of polarities.

Parameter	Condition	Rationale
Column	C18 Reversed-Phase (e.g., 100 x 2.1 mm, 1.8 µm)	Excellent retention and separation for a wide range of polarities.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for efficient positive mode ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Strong organic solvent for eluting analytes.
Gradient	5% to 95% B over 15 minutes	Ensures elution of early (polar) and late (nonpolar) metabolites.
Flow Rate	0.3 mL/min	Compatible with standard ESI sources.
Column Temp.	40°C	Improves peak shape and reproducibility.
Injection Vol.	5 µL	Balances sensitivity with potential for column overload.

Mass Spectrometry (MS) Conditions

The use of a high-resolution mass spectrometer (HRMS) like a Q-TOF or Orbitrap is highly recommended for metabolite identification, as it provides accurate mass measurements for formula determination.[3]

Parameter	Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	The basic nitrogen atoms on the piperidine and indole rings readily accept a proton.
Scan Mode	Full Scan MS & Data-Dependent MS/MS (dd-MS2)	Full scan detects all ions; dd-MS2 triggers fragmentation on the most intense peaks.
Mass Range	100 - 1000 m/z	Covers the parent drug and expected Phase I and Phase II metabolites.
Capillary Voltage	3.5 kV	Optimal for ESI+ ionization.
Collision Energy	Stepped (e.g., 10, 20, 40 eV)	Acquires both low and high-energy fragmentation data for comprehensive structural analysis.

Data Analysis and Interpretation

Metabolite identification is a systematic process of comparing samples from the active incubation with control samples and identifying unique peaks.

Strategy:

• Extract Ion Chromatograms (EICs): Search for expected masses based on predicted metabolic transformations (e.g., +16 Da for hydroxylation, +176 Da for glucuronidation).

• Analyze MS/MS Spectra: The fragmentation pattern provides a structural fingerprint. The piperidine ring is known to undergo characteristic cleavages, such as ring fission or α-cleavage adjacent to the nitrogen.[21][22] The indole moiety can also produce diagnostic fragments.

• Utilize Software: Modern metabolite identification software automates the detection of mass shifts and compares fragment spectra to the parent compound, significantly accelerating the workflow.

Expected Metabolites and Fragmentation

Metabolite	Transformation	Exact Mass [M+H]+	Expected Key Fragments
Parent	-	231.1492	Fragments from piperidine ring cleavage, loss of side chain.
M1	O-Demethylation	217.1335	Mass shift of -14 Da from parent.
M2	Hydroxylation	247.1441	Mass shift of +16 Da from parent. Neutral loss of H₂O from fragment ions.
M3	Glucuronidation	423.1759 (of M2)	Neutral loss of the glucuronic acid moiety (-176 Da), yielding a fragment at m/z 247.
M4	Sulfation	327.0999 (of M2)	Neutral loss of the sulfo group (-80 Da), yielding a fragment at m/z 247.

Conclusion

The protocol outlined in this application note provides a comprehensive and robust framework for the mass spectrometry analysis of 5-Methoxy-3-(piperidin-4-yl)-1H-indole metabolites. By combining predictive metabolism, reliable in vitro incubation, clean sample preparation, and high-resolution LC-MS/MS, researchers can confidently identify and characterize the biotransformation products of this compound. This information is indispensable for making informed decisions throughout the drug development pipeline, ultimately contributing to the creation of safer and more effective medicines.

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Cell culture preparation for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride treatment

Application Notes and Protocols

Topic: Cell Culture Preparation and Analysis for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride Treatment

Abstract

This document provides a comprehensive guide for researchers utilizing 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride in cell-based assays. As an indole derivative, this compound is structurally related to serotonin (5-hydroxytryptamine, 5-HT) and is predicted to modulate serotonergic signaling pathways, which are increasingly recognized for their role in cellular proliferation, particularly in oncology.[1][2] This guide details the fundamental principles and provides step-by-step protocols for compound handling, cell culture preparation, treatment, and subsequent viability analysis. The methodologies are designed to ensure experimental reproducibility and scientific rigor, enabling drug development professionals and researchers to accurately assess the compound's biological activity.

Scientific Principles and Background

The Serotonin Signaling Axis in Cell Proliferation

While renowned as a neurotransmitter, serotonin also functions as a potent mitogen in the periphery, influencing cell growth, migration, and survival.[2][3] Many cancer types, including prostate, breast, colon, and hepatocellular carcinoma, express various serotonin receptors (5-HTRs).[1][2][3] The engagement of these receptors, which are predominantly G-protein-coupled receptors (GPCRs), can activate potent downstream oncogenic signaling cascades.[4][5]

Key pathways implicated in serotonin-mediated tumor progression include:

• MAPK/ERK Pathway: Activation of this pathway is a classic driver of cell proliferation.[1]

• PI3K/Akt Pathway: This pathway is central to promoting cell survival and inhibiting apoptosis (programmed cell death).[1][4]

5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, by targeting 5-HT receptors, may act as an agonist or antagonist, thereby modulating these critical pathways. Elucidating its effect is a key objective for in vitro studies.

Rationale for Cell-Based Viability Assays

Cell viability and cytotoxicity assays are foundational tools in drug discovery for evaluating the biological effects of a compound.[6][7][8][9] They provide quantitative data on how a substance affects a cell population, allowing researchers to distinguish between cytostatic (inhibiting proliferation) and cytotoxic (inducing cell death) effects.[6] By generating a dose-response curve, one can determine key metrics like the half-maximal inhibitory concentration (IC50), a standard measure of a compound's potency.[10]

Materials and Reagents

• 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride (lyophilized powder)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Phosphate-Buffered Saline (PBS), sterile

• Appropriate cancer cell line (e.g., PC-3 for prostate, MCF-7 for breast, HT-29 for colon)

• Complete cell culture medium (e.g., RPMI-1640 or DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• 96-well flat-bottom cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Compound Preparation and Handling

Expertise Note: Indole-based compounds can be susceptible to oxidation, which may be indicated by a color change.[11] Proper storage and handling are critical to maintain compound integrity. The hydrochloride salt form generally enhances solubility in aqueous solutions, but preparing a high-concentration stock in an organic solvent like DMSO is standard practice to ensure complete dissolution and minimize solvent effects in the final culture volume.[12][13]

Protocol: Reconstitution and Storage of Stock Solution

• Pre-analysis: Before opening, confirm the molecular weight (MW) and mass of the compound provided by the manufacturer. For 5-Methoxy-3-(piperidin-4-yl)-1H-indole (base form), the MW is ~230.31 g/mol .[14] The hydrochloride salt will have a slightly higher MW. Always use the MW of the salt form for accurate molarity calculations.

• Reconstitution: Briefly centrifuge the vial to ensure all lyophilized powder is at the bottom. Prepare a 10 mM stock solution by adding the calculated volume of sterile DMSO directly to the vial.

  • Rationale: Preparing the stock directly in the original vial avoids material loss during transfer.[12] A 10 mM concentration is a convenient standard for subsequent dilutions.

• Solubilization: Vortex the vial thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Aliquoting and Storage: Dispense the stock solution into small-volume, light-protecting (amber) aliquots. Store at -20°C or -80°C for long-term stability. Avoid repeated freeze-thaw cycles.[15]

Parameter	Value	Calculation Example (for 1 mg of compound with MW 266.77 g/mol for the HCl salt)
Target Stock Conc.	10 mM	Volume (L) = Mass (g) / (MW (g/mol) * Conc. (mol/L))
Calculation	Volume (L) = 0.001 g / (266.77 g/mol * 0.01 mol/L) = 0.0003748 L
DMSO to Add	~375 µL

Experimental Workflow: Cell Treatment and Viability Assessment

The following workflow outlines the process from cell seeding to data acquisition.

Caption: Experimental workflow for assessing compound cytotoxicity.

Protocol: Cell Seeding

• Culture the chosen cell line under standard conditions (37°C, 5% CO2). Ensure cells are in the logarithmic growth phase and exhibit high viability (>95%).

• Harvest cells using Trypsin-EDTA and perform a cell count using a hemocytometer or automated cell counter.

• Dilute the cell suspension to the optimal seeding density in pre-warmed complete culture medium. This density must be determined empirically for each cell line to ensure cells are not confluent at the end of the assay period.

• Seed 100 µL of the cell suspension into each well of a 96-well plate. Leave the perimeter wells filled with 100 µL of sterile PBS to minimize evaporation effects.

• Incubate the plate for 24 hours to allow cells to attach and resume proliferation.

Protocol: Compound Treatment

• Prepare serial dilutions of the 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride from your 10 mM DMSO stock into complete culture medium. A typical final concentration range for screening is 0.01 µM to 100 µM.[16]

• Crucial Control: Prepare a "vehicle control" medium containing the same final concentration of DMSO as the highest drug concentration well. For a 100 µM final concentration from a 10 mM stock, the DMSO concentration will be 1%. If this is too high for your cell line, a lower top concentration or an intermediate dilution step is required.

• Carefully remove the medium from the attached cells and replace it with 100 µL of the medium containing the appropriate drug concentration or vehicle control.

• Incubate the plate for the desired treatment duration (typically 48-72 hours).[16]

Protocol: MTT Cell Viability Assay

Scientific Principle: The MTT assay is a colorimetric method for assessing cell metabolic activity.[8] In viable cells, mitochondrial dehydrogenases convert the yellow tetrazolium salt (MTT) into insoluble purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.[8]

• After the treatment incubation, add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

• Incubate the plate for 2-4 hours at 37°C, allowing the formazan crystals to form.

• Carefully aspirate the medium without disturbing the crystals.

• Add 100 µL of solubilization buffer to each well.

• Incubate the plate for at least 1 hour at room temperature on a shaker to ensure complete dissolution of the formazan.

• Measure the absorbance on a microplate reader at a wavelength of 570 nm.

Data Analysis and Interpretation

• Background Subtraction: Subtract the average absorbance of "blank" wells (medium only) from all other readings.

• Calculate Percent Viability: Normalize the data to the vehicle-treated control cells. % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100

• Dose-Response Curve: Plot the percent viability against the logarithm of the compound concentration. Use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) in software like GraphPad Prism to calculate the IC50 value.

Treatment Group	Description	Expected Outcome
Untreated	Cells in normal medium.	Baseline for normal growth.
Vehicle Control	Cells treated with the max % of DMSO.	Represents 100% viability; controls for solvent effects.
Compound Treated	Cells across a range of concentrations.	Dose-dependent decrease in viability if compound is active.
Positive Control	Cells with a known cytotoxic agent.	Confirms assay is working and cells are responsive.

Mechanistic Grounding: The Target Signaling Pathway

Successful inhibition of cell viability warrants further investigation into the mechanism of action. Based on the compound's structure, it is hypothesized to interfere with serotonin receptor signaling cascades that promote cancer cell growth.

Caption: Hypothesized modulation of oncogenic signaling by the compound.

This diagram illustrates how the compound may bind to serotonin receptors, influencing the PI3K/Akt and MAPK/ERK pathways to alter cell fate.[1][5] Follow-up experiments using techniques like Western blotting to probe for phosphorylated Akt (p-Akt) and ERK (p-ERK) could validate this proposed mechanism.

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Application Notes &amp; Protocols: Strategic Derivatization of 5-Methoxy-3-(piperidin-4-yl)-1H-indole for Structure-Activity Relationship (SAR) Studies

Abstract

The 5-methoxy-3-(piperidin-4-yl)-1H-indole scaffold is a cornerstone in medicinal chemistry, recognized for its prevalence in a multitude of pharmacologically active agents, particularly those targeting the central nervous system.[1][2] Its inherent structural features offer multiple avenues for chemical modification, making it an ideal candidate for systematic Structure-Activity Relationship (SAR) studies aimed at optimizing potency, selectivity, and pharmacokinetic profiles. This guide provides a comprehensive overview of strategic derivatization approaches for the 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride core, detailing robust protocols for N-alkylation and N-acylation of the piperidine nitrogen, as well as modifications to the indole ring. The causality behind experimental choices is elucidated to empower researchers in the rational design of novel therapeutic agents.

Introduction: The Privileged Scaffold

The indole nucleus is a well-established "privileged structure" in drug discovery, appearing in a vast array of natural products and FDA-approved drugs.[3] When coupled with a piperidine moiety at the 3-position and a methoxy group at the 5-position, the resulting scaffold, 5-Methoxy-3-(piperidin-4-yl)-1H-indole, exhibits a unique combination of lipophilicity, hydrogen bonding capacity, and conformational flexibility. This has led to its exploration in the development of therapeutics for neurological disorders, including selective serotonin reuptake inhibitors (SSRIs).[1]

The hydrochloride salt form enhances aqueous solubility, facilitating handling and formulation. For synthetic modifications, it is typically neutralized in situ to liberate the reactive secondary amine of the piperidine ring and the indole nitrogen. The primary sites for derivatization are the piperidine nitrogen (N-1'), the indole nitrogen (N-1), and to a lesser extent, the aromatic core of the indole. Understanding the relative reactivity of these sites is paramount for achieving selective transformations.

Strategic Derivatization Points for SAR Exploration

Systematic modification of the lead compound is crucial for delineating the SAR. The 5-Methoxy-3-(piperidin-4-yl)-1H-indole scaffold presents three primary vectors for diversification.

Caption: Key derivatization vectors for SAR studies.

Derivatization of the Piperidine Moiety: N-Alkylation and N-Acylation

The secondary amine of the piperidine ring is the most nucleophilic and readily derivatized site. Modifications at this position can significantly impact target binding, selectivity, and physicochemical properties such as lipophilicity and basicity.

Rationale for Piperidine Modification

• Exploring Binding Pockets: The introduction of various alkyl and acyl groups allows for the probing of hydrophobic and polar pockets within the target protein.

• Modulating pKa: N-substitution alters the basicity of the piperidine nitrogen, which can influence receptor interactions and pharmacokinetic properties like absorption and distribution.

• Improving Metabolic Stability: Strategic modifications can block sites of metabolic oxidation.

Protocol 1: Reductive Amination for N-Alkylation

Reductive amination is a robust and widely used method for the N-alkylation of secondary amines. It proceeds via the formation of an iminium ion intermediate, which is subsequently reduced in situ.

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The Versatile Scaffold: Application Notes and Protocols for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride in Drug Discovery

Introduction: In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones for the development of novel therapeutics. The indole nucleus, a privileged structure, is one such scaffold, renowned for its presence in a vast array of biologically active natural products and synthetic drugs.[1] This guide focuses on a particularly valuable derivative, 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride , a versatile chemical scaffold with significant potential in neuropharmacology and broader drug discovery programs.[2][3] Its unique architecture, combining the electron-rich indole core with a basic piperidine moiety, provides multiple avenues for chemical modification, enabling the exploration of diverse chemical spaces and the fine-tuning of pharmacological activity.[2][3]

The strategic placement of the methoxy group at the 5-position of the indole ring is not merely a synthetic convenience; it profoundly influences the electronic properties of the indole system and can enhance interactions with biological targets, particularly serotonin (5-HT) receptors, due to its resemblance to the endogenous neurotransmitter.[4] This guide will provide researchers, scientists, and drug development professionals with a comprehensive overview of the applications of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, complete with detailed synthetic protocols for its derivatization and methodologies for the biological evaluation of the resulting compounds.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of the scaffold is paramount for its effective utilization in synthesis and formulation.

Property	Value	Source
Molecular Formula	C₁₄H₁₉ClN₂O	[5]
Molecular Weight	266.77 g/mol	Chem-Impex
Appearance	White to off-white solid	[3]
CAS Number	60155-65-9	[5]
Purity	≥97% (typically by HPLC)	[3]
Storage	Store at 0-8°C	[3]

Synthetic Derivatization Protocols

The true power of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride as a scaffold lies in its amenability to chemical modification at several key positions. The secondary amine of the piperidine ring is a primary site for derivatization, allowing for the introduction of a wide range of substituents to modulate properties such as potency, selectivity, and pharmacokinetic profiles. The indole nitrogen also presents an opportunity for substitution, further expanding the accessible chemical diversity.

Protocol 1: N-Alkylation of the Piperidine Moiety via Reductive Amination

Reductive amination is a robust and widely used method for the N-alkylation of secondary amines. This protocol describes a general procedure for the reaction of 5-Methoxy-3-(piperidin-4-yl)-1H-indole with an aldehyde or ketone in the presence of a reducing agent.

Workflow for Reductive Amination

Caption: General workflow for N-alkylation via reductive amination.

Materials:

• 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

• Triethylamine (TEA) or other suitable base

• Aldehyde or ketone (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride (1.0 eq) in anhydrous DCM, add triethylamine (1.1 eq) and stir for 10 minutes at room temperature to liberate the free base.

• Add the desired aldehyde or ketone (1.1 eq) to the reaction mixture.

• Stir the mixture at room temperature for 30 minutes to allow for the formation of the iminium ion intermediate.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

• Continue stirring the reaction mixture at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-16 hours.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of methanol in DCM) to afford the desired N-alkylated product.

Protocol 2: N-Arylation of the Piperidine Moiety using Buchwald-Hartwig Amination

The Buchwald-Hartwig amination allows for the formation of a carbon-nitrogen bond between the piperidine nitrogen and an aryl halide, providing access to a different class of derivatives.

Workflow for Buchwald-Hartwig Amination

Caption: General workflow for N-arylation via Buchwald-Hartwig amination.

Materials:

• 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

• Triethylamine (TEA)

• Aryl halide (e.g., aryl bromide or iodide) (1.2 eq)

• Palladium catalyst (e.g., Pd₂(dba)₃, 2-5 mol%)

• Phosphine ligand (e.g., Xantphos, 4-10 mol%)

• Base (e.g., cesium carbonate (Cs₂CO₃), 2.0 eq)

• Anhydrous toluene or dioxane

Procedure:

• In a reaction vessel, combine 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride (1.0 eq), triethylamine (1.1 eq), the aryl halide (1.2 eq), the palladium catalyst, the phosphine ligand, and the base.

• Evacuate and backfill the vessel with an inert gas (e.g., nitrogen or argon) three times.

• Add anhydrous toluene or dioxane via syringe.

• Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite, washing with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the N-arylated derivative.

Protocol 3: N-Sulfonylation of the Piperidine Moiety

N-Sulfonamides are important functional groups in medicinal chemistry. This protocol outlines the synthesis of N-sulfonyl derivatives of the scaffold.

Workflow for N-Sulfonylation

Caption: General workflow for N-sulfonylation.

Materials:

• 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.2 eq)

• Sulfonyl chloride (1.1 eq)

• Anhydrous dichloromethane (DCM)

Procedure:

• Dissolve 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride (1.0 eq) in anhydrous DCM and add TEA or DIPEA (2.2 eq). Stir for 10 minutes at room temperature.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of the desired sulfonyl chloride (1.1 eq) in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC or LC-MS.

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the N-sulfonylated compound.

Application in the Synthesis of Serotonin 5-HT₆ Receptor Antagonists

The 5-Methoxy-3-(piperidin-4-yl)-1H-indole scaffold is a key building block for the synthesis of potent and selective serotonin 5-HT₆ receptor antagonists, which are of significant interest for the treatment of cognitive disorders associated with Alzheimer's disease and schizophrenia.[6][7][8] The general pharmacophore for 5-HT₆ antagonists often includes an indole or a related bicyclic aromatic system, a central basic amine, and an arylsulfonyl moiety.[9]

Example Synthetic Scheme:

The following scheme illustrates the synthesis of a potential 5-HT₆ receptor antagonist starting from 5-Methoxy-3-(piperidin-4-yl)-1H-indole.

Caption: Synthetic route to a potential 5-HT₆ antagonist.

Biological Evaluation Protocols

After the synthesis of novel derivatives, a critical step is the evaluation of their biological activity. Given the structural similarity of the scaffold to serotonin, a primary focus is often on serotonin receptors.

Protocol 4: Radioligand Binding Assay for Serotonin 5-HT₆ Receptors

This protocol provides a general method for determining the binding affinity of newly synthesized compounds for the human 5-HT₆ receptor.

Materials:

• Cell membranes from a stable cell line expressing the human 5-HT₆ receptor (e.g., HEK293 cells)

• [³H]-LSD (lysergic acid diethylamide) or another suitable radioligand

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 10 mM MgCl₂ and 0.5 mM EDTA)

• Test compounds dissolved in DMSO

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare serial dilutions of the test compounds in the assay buffer.

• In a 96-well plate, add the assay buffer, the cell membrane preparation, the radioligand (at a concentration close to its Kd), and the test compound at various concentrations. For determining total binding, add vehicle (DMSO) instead of the test compound. For determining non-specific binding, add a high concentration of a known non-labeled 5-HT₆ ligand (e.g., clozapine or methiothepin).

• Incubate the plate at a specific temperature (e.g., 37°C) for a defined period (e.g., 60 minutes) to reach equilibrium.

• Terminate the binding reaction by rapid filtration through a glass fiber filter (e.g., Whatman GF/B) using a cell harvester.

• Wash the filters rapidly with ice-cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis of the competition binding data.

• Calculate the Ki value (the inhibitory constant) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

In Vitro ADME Profiling

Early assessment of Absorption, Distribution, Metabolism, and Excretion (ADME) properties is crucial in drug discovery to identify candidates with favorable pharmacokinetic profiles.[10][11]

Protocol 5: Metabolic Stability Assay using Liver Microsomes

This assay provides an initial assessment of the metabolic stability of a compound by incubating it with liver microsomes, which contain a high concentration of drug-metabolizing enzymes.[12]

Materials:

• Human or rat liver microsomes

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Test compound

• Acetonitrile with an internal standard for quenching and analysis

• LC-MS/MS system for analysis

Procedure:

• Prepare a solution of the test compound in a suitable solvent (e.g., DMSO) and dilute it in the phosphate buffer.

• Pre-incubate the liver microsomes and the test compound at 37°C for a few minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench the reaction by adding ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining amount of the parent compound at each time point.

• Determine the in vitro half-life (t₁/₂) and intrinsic clearance (CLint) of the compound.

Data Presentation

The following table presents hypothetical biological data for a series of derivatives of 5-Methoxy-3-(piperidin-4-yl)-1H-indole, illustrating the impact of substitutions on the piperidine nitrogen on 5-HT₆ receptor binding affinity.

Compound ID	R-Group on Piperidine Nitrogen	5-HT₆ Ki (nM)
Scaffold	-H	580
1a	-CH₃	250
1b	-CH₂Ph	85
1c	-SO₂-Ph	15
1d	-SO₂-(4-Cl-Ph)	8

Conclusion

5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is a highly valuable and versatile scaffold for drug discovery. Its strategic design allows for straightforward chemical modifications at key positions, enabling the systematic exploration of structure-activity relationships. The protocols and application notes provided in this guide offer a solid foundation for researchers to synthesize and evaluate novel derivatives targeting a range of biological entities, with a particular emphasis on serotonin receptors. By leveraging the inherent "privileged" nature of the indole scaffold and the synthetic accessibility of the piperidine moiety, scientists can continue to unlock the therapeutic potential of this remarkable molecular framework.

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• PubMed. (2011). Indole-3-piperazinyl derivatives: novel chemical class of 5-HT(6) receptor antagonists. Retrieved from [Link]

• ADMET & DMPK. (2013). What ADME tests should be conducted for preclinical studies?. Retrieved from [Link]

• ResearchGate. (2012). Design, Synthesis and Pharmacological Evaluation of Piperidin-4- yl amino aryl sulfonamides: Novel, Potent, Selective, Orally Active and Brain Penetrant 5-HT6 Receptor Antagonists. Retrieved from [Link]

• PubMed Central. (2015). Extended N-Arylsulfonylindoles as 5-HT6 Receptor Antagonists: Design, Synthesis & Biological Evaluation. Retrieved from [Link]

• PubChem. (n.d.). 5-methoxy-3-methyl-1H-indole. Retrieved from [Link]

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• Bentham Science. (2016). Design, Synthesis and Evaluation of Substituted 3-(1, 4-Diazepanyl)-Methyl-Phenyl-Sulphonamides as Potent 5-HT 6 Antagonists in Cognitive Disorders. Retrieved from [Link]

• AVESİS. (2020). Novel piperazine substituted indole derivatives: Synthesis, anti-inflammatory and antioxidant activities and molecular docking. Retrieved from [Link]

• MDPI. (2022). The Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)-1H-Indole Derivatives. Retrieved from [Link]

• Yeditepe University. (2021). Synthesis and Biological Evaluation of Novel N-Substituted 3-Methylindole Derivatives. Retrieved from [Link]

• ResearchGate. (2010). ChemInform Abstract: Synthesis of Some N-Substituted Indole Derivatives and Their Biological Activities.. Retrieved from [Link]

• PubMed. (2024). A novel indole derivative, 2-{3-[1-(benzylsulfonyl)piperidin-4-yl]-2-methyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethenone, suppresses hedgehog signaling and drug-resistant tumor growth. Retrieved from [Link]

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• Royal Society of Chemistry. (1968). Reductive amination of substituted indole-2,3-diones. Retrieved from [Link]

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• Google Patents. (2005). Indole, azaindole and related heterocyclic n-substituted piperazine derivatives.

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• PubMed. (2024). A new chemical derivatization reagent sulfonyl piperazinyl for the quantification of fatty acids using LC-MS/MS. Retrieved from [Link]

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• MDPI. (2020). Different Structures—Similar Effect: Do Substituted 5-(4-Methoxyphenyl)-1H-indoles and 5-(4-Methoxyphenyl)-1H-imidazoles Represent a Common Pharmacophore for Substrate Selective Inhibition of Linoleate Oxygenase Activity of ALOX15?. Retrieved from [Link]

• PubMed. (2013). Discovery of (R)-N-(3-(7-methyl-1H-indazol-5-yl)-1-(4-(1-methylpiperidin-4-yl)-1-oxopropan-2-yl)-4-(2-oxo-1,2-dihydroquinolin-3-yl)piperidine-1-carboxamide (BMS-742413): a potent human CGRP antagonist with superior safety profile for the treatment of migraine through intranasal delivery. Retrieved from [Link]

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Formulation of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride for Animal Studies

An Application Guide for Preclinical Researchers

Executive Summary

This document provides a comprehensive guide for the formulation of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, a versatile indole derivative with significant potential in neuropharmacological research, including as a scaffold for selective serotonin reuptake inhibitors (SSRIs).[1] The success of in vivo animal studies hinges on the development of a stable, safe, and bioavailable drug formulation. This guide outlines the critical physicochemical properties of the compound, details a systematic approach to vehicle selection, and provides step-by-step protocols for preparing formulations suitable for common routes of administration in preclinical research. The methodologies described herein are designed to ensure scientific rigor, data reproducibility, and adherence to animal welfare standards.

Physicochemical Profile and Pre-formulation Analysis

A thorough understanding of the compound's physicochemical properties is the foundation of a rational formulation strategy.[2] 5-Methoxy-3-(piperidin-4-yl)-1H-indole is a basic compound, and its hydrochloride salt form is utilized to enhance aqueous solubility and stability, a common strategy in pharmaceutical development.[3][4]

Property	Value / Observation	Source
Chemical Name	5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride	[4][5]
Molecular Formula	C₁₄H₁₈N₂O (Free Base)	[1]
Molecular Weight	230.31 g/mol (Free Base)	[1]
Appearance	White solid (Free Base)	[1]
Salt Form	Hydrochloride (HCl)	[4]
Predicted Solubility	As a hydrochloride salt of a basic compound, it is expected to have significantly higher aqueous solubility compared to the free base, particularly in acidic to neutral pH.[6][7] The indole moiety contributes to its lipophilicity.	General Principle
Storage	Store refrigerated (0-8°C) to ensure long-term stability.[1]	Vendor Data

Strategic Approach to Formulation Development

The primary goal is to create a formulation that safely and effectively delivers the desired dose. The choice of vehicle and formulation method is dictated by the intended route of administration and the compound's solubility.

Causality in Route of Administration Selection

The selected route of administration directly influences formulation requirements:

• Oral (PO): Often the preferred route for screening studies due to ease of administration. The formulation must be stable in the gastric environment. Solutions are preferred for consistent absorption, but suspensions are acceptable if the compound has low solubility.

• Intravenous (IV): Provides 100% bioavailability and rapid onset. This route has the most stringent requirements: the formulation must be a sterile, particle-free solution with a physiologically compatible pH and tonicity.

• Intraperitoneal (IP) & Subcutaneous (SC): Common routes for efficacy studies. While sterility and physiological compatibility are still critical, small volumes of well-characterized suspensions may be permissible, although solutions are strongly preferred to avoid injection site reactions and ensure consistent absorption.

Vehicle Selection Workflow

Selecting an appropriate vehicle is critical for avoiding confounding variables, such as vehicle-induced toxicity, which could compromise the study results.[8][9] The following decision-making workflow provides a systematic approach to vehicle selection.

Caption: Vehicle selection decision tree.

The Critical Role of pH Control

For a basic compound formulated as a hydrochloride salt, pH is the most powerful tool for achieving solubilization.[10][11]

• Solubility: The compound will be most soluble at a lower pH where the piperidine nitrogen is protonated. As the pH approaches the pKa of the free base, solubility will decrease, and the compound may precipitate.

• Tolerability: For injectable routes, the final formulation's pH should be adjusted to be as close to physiological pH (~7.4) as possible to minimize irritation and pain at the injection site.[12] A range of pH 5 to 9 is generally considered acceptable for small injection volumes.[12]

• Stability: The indole ring can be susceptible to degradation under strongly acidic or basic conditions.[13] Therefore, extreme pH values should be avoided.

Experimental Formulation Protocols

Safety Precaution: Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and gloves, when handling the test compound and formulation reagents.

Protocol 1: Sterile Formulation for Injection (IV, IP, SC)

This protocol describes the preparation of a sterile solution, which is mandatory for parenteral administration.[14] It employs a tiered vehicle approach and terminal sterilization by filtration.

Materials and Reagents:

• 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride (API)

• Analytical balance

• Sterile Water for Injection (WFI) or 0.9% Sodium Chloride for Injection

• Co-solvents (if required): Dimethyl sulfoxide (DMSO), Polyethylene glycol 400 (PEG400), Polysorbate 80 (Tween® 80)

• pH adjustment solutions: Sterile 0.1 N HCl and 0.1 N NaOH

• Sterile, depyrogenated vials with septum caps

• Sterile syringes

• Sterile 0.22 µm syringe filters (e.g., PVDF or PES)

• Calibrated pH meter with a micro-electrode

Workflow for Sterile Formulation Preparation:

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Technical Notes & Optimization

Overcoming solubility issues with 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride in aqueous buffers

Technical Support Center: 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

Introduction

Welcome to the technical support guide for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride. This document is designed for researchers, scientists, and drug development professionals to provide expert guidance on overcoming common solubility challenges encountered with this compound in aqueous buffers. As a hydrochloride salt of a basic parent molecule, its solubility is fundamentally linked to pH. This guide offers a combination of theoretical principles, frequently asked questions (FAQs), and detailed, field-proven protocols to ensure successful preparation of your experimental solutions.

The core principle governing the solubility of this compound is the pH-dependent equilibrium between its ionized (protonated) and non-ionized (free base) forms. The hydrochloride salt form is significantly more water-soluble. However, if the pH of the aqueous buffer is too high, the compound will be deprotonated to its less soluble free base form, leading to precipitation. Understanding and controlling this equilibrium is the key to success.

Section 1: Frequently Asked Questions (FAQs)

Here we address the most common initial queries regarding the handling and solubilization of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride.

Q1: I added the compound directly to my neutral phosphate-buffered saline (PBS, pH 7.4) and it won't dissolve. What went wrong?

A1: This is the most common issue. The parent molecule, 5-Methoxy-3-(piperidin-4-yl)-1H-indole, is a weak base. Its hydrochloride salt is provided to enhance aqueous solubility.[1][2] At a neutral pH of 7.4, the compound begins to convert to its neutral "free base" form, which is significantly less soluble in water, causing it to precipitate or remain insoluble. To maintain solubility, the pH of the solution must be kept sufficiently acidic to ensure the molecule remains in its protonated, charged state.

Q2: What is the ideal pH range to maintain solubility?

A2: The ideal pH is dictated by the compound's pKa, which is the pH at which 50% of the compound is in its ionized form. The key functional group is the piperidine nitrogen, which has an estimated pKa between 9.0 and 11.0. A general rule, derived from the Henderson-Hasselbalch equation, is to maintain the solution pH at least 2 units below the pKa of the basic group to ensure >99% of the compound is in the soluble, ionized form.[2] Therefore, a pH of 7.0 or lower is strongly recommended. For maximal solubility, preparing a concentrated stock in an acidic solution (e.g., pH 2-4) is the best practice.

Q3: Can I use DMSO to make my stock solution?

A3: Yes, Dimethyl sulfoxide (DMSO) is an excellent organic solvent for creating a highly concentrated primary stock solution.[3] DMSO can dissolve both the salt and free base forms of the compound. However, be aware that when this DMSO stock is diluted into a larger volume of aqueous buffer at a neutral or basic pH, the compound may still precipitate out of the aqueous phase—this is known as "crashing out." It is critical to consider the pH of the final aqueous solution.

Q4: Is the compound stable in acidic conditions?

A4: While acidic conditions are required for solubility, prolonged exposure to very strong acids or high heat should be avoided. The indole ring system, while generally stable, can be susceptible to degradation under harsh acidic conditions.[4][5][6] For routine experimental work, using buffers in the pH 4-6 range or preparing fresh stocks in dilute HCl (e.g., 10-50 mM) followed by immediate dilution into the final assay buffer is a safe and effective practice.

Q5: My assay requires a pH of 7.4. How can I work around this solubility issue?

A5: This is a common challenge. The recommended strategy is the "pH shift" method. Prepare a concentrated stock solution in an acidic vehicle (e.g., 10 mM HCl or a pH 4.0 citrate buffer) where the compound is fully dissolved. Then, perform a serial dilution into your final assay buffer (pH 7.4). The key is to ensure that the final concentration of the compound in the pH 7.4 buffer is below its maximum solubility limit at that pH. See the detailed protocol in Section 3 for guidance.

Section 2: Understanding the Core Problem: pH-Dependent Solubility

The solubility of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is governed by the Henderson-Hasselbalch equation.[7][8][9][10] The molecule contains a basic piperidine nitrogen that can be protonated.

• At Low pH (Acidic): The equilibrium shifts to the left. The piperidine nitrogen is protonated (BH+), forming the highly water-soluble hydrochloride salt.

• At High pH (Basic): The equilibrium shifts to the right. The proton dissociates, forming the neutral free base (B), which is poorly water-soluble and precipitates.

The pKa of the piperidine moiety is the critical value. While not empirically determined for this exact molecule, 4-substituted piperidines typically have a pKa in the range of 9-11.[11][12] To maintain solubility, the solution pH must be kept well below this pKa.

Caption: pH-dependent equilibrium of the compound.

Section 3: Troubleshooting Guides & Protocols

This section provides a systematic approach to solubilizing your compound, from initial stock preparation to final dilution in your assay buffer.

Troubleshooting Workflow

If you are encountering solubility issues, follow this decision tree to diagnose and solve the problem.

Caption: Workflow for troubleshooting solubility issues.

Protocol 3.1: Preparation of a Concentrated Acidic Stock Solution

This is the recommended first step for all experiments. This protocol creates a 10 mM stock solution that can be further diluted.

Materials:

• 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride powder

• Sterile 1N Hydrochloric Acid (HCl)

• Sterile, deionized water

• Sterile conical tube or vial

• Calibrated balance and vortex mixer

Procedure:

• Calculate Mass: Determine the mass of the hydrochloride salt needed for your desired volume and concentration. The molecular weight is 266.77 g/mol .

  • For 1 mL of a 10 mM stock, you need: 0.010 mol/L * 0.001 L * 266.77 g/mol = 0.00267 g = 2.67 mg.

• Prepare Acidic Solvent: Prepare a 50 mM HCl solution by diluting the 1N HCl stock 1:20 in sterile deionized water. This will be your solvent vehicle.

• Weigh Compound: Carefully weigh the required amount of the compound and place it into the sterile vial.

• Dissolve: Add the calculated volume of 50 mM HCl to the vial.

• Mix Thoroughly: Cap the vial and vortex vigorously for 1-2 minutes until the solid is completely dissolved. The solution should be clear and free of particulates. Gentle warming (to 37°C) or brief sonication can be used to aid dissolution if necessary.[13]

• Store: Store the stock solution at -20°C or -80°C for long-term stability. Avoid repeated freeze-thaw cycles.

Protocol 3.2: The "pH Shift" Method for Dilution into Neutral Buffers

Use this protocol when your final experimental conditions must be at a neutral pH (e.g., cell culture media at pH 7.4).

Principle: This method involves diluting a highly concentrated, fully dissolved acidic stock into the final neutral buffer. The large dilution factor ensures the final concentration of the compound is below its solubility limit at the higher pH, preventing precipitation.

Procedure:

• Prepare Acidic Stock: Prepare a 10 mM stock solution in 50 mM HCl as described in Protocol 3.1.

• Determine Final Concentration: Decide on the highest final concentration needed for your experiment (e.g., 10 µM).

• Perform Serial Dilution: a. Perform an intermediate dilution of your 10 mM stock into an acidic or aqueous vehicle first, if necessary. For example, dilute 1:100 (e.g., 10 µL of stock into 990 µL of sterile water) to create a 100 µM intermediate solution. b. Add the required volume of the intermediate stock to your final volume of pre-warmed neutral buffer (e.g., PBS or cell culture medium). For a final concentration of 10 µM from a 100 µM stock, you would perform another 1:10 dilution (e.g., 100 µL of intermediate stock into 900 µL of buffer).

• Mix Immediately: As you add the aliquot of the acidic stock to the neutral buffer, mix the solution immediately and thoroughly by pipetting or gentle vortexing. This rapid dispersion is critical to prevent localized high concentrations that could precipitate.

• Visual Inspection: Observe the final solution. It should remain clear. If you notice any cloudiness or precipitate, your final concentration is too high for that pH. You will need to lower the final concentration or incorporate a co-solvent (see Section 4).

Section 4: Advanced Strategies: Co-Solvents

When pH adjustment alone is insufficient, especially for higher final concentrations, the use of co-solvents can be an effective strategy.[14][15] Co-solvents work by reducing the polarity of the aqueous medium, which can help keep the less-polar free base form of the compound in solution.

Co-Solvent	Typical Starting Concentration in Final Assay	Pros	Cons / Considerations
DMSO	0.1% - 0.5%	Excellent solubilizing power for a wide range of compounds.[3]	Can be toxic to cells at >1%. May have off-target biological effects. Vehicle controls are essential.[3]
Ethanol	0.1% - 1.0%	Biocompatible at low concentrations. Volatile.	Can cause protein denaturation at higher concentrations. May affect cell membrane integrity.
PEG 400	1% - 5%	Low toxicity. Good for in vivo and in vitro use.	Can be viscous. May interfere with some protein-binding assays.

Protocol 4.1: Co-Solvent Screening Protocol

Objective: To determine the optimal co-solvent and concentration to maintain the solubility of your compound at the desired final concentration and pH.

Procedure:

• Prepare Primary Stock: Create a high-concentration primary stock (e.g., 50 mM) of the compound in 100% DMSO.

• Set Up Test Conditions: In a microplate or microcentrifuge tubes, prepare your final assay buffer (e.g., PBS, pH 7.4).

• Add Co-Solvents: To different tubes, add your chosen co-solvents (DMSO, Ethanol, PEG 400) to achieve a range of final concentrations (e.g., 0.1%, 0.5%, 1%, 2%).

• Spike in Compound: Dilute your DMSO primary stock into each tube to achieve your target final concentration.

• Equilibrate and Observe: Incubate the samples under your experimental conditions (e.g., 37°C for 1 hour). Visually inspect for any signs of precipitation. For a quantitative assessment, centrifuge the samples and measure the concentration of the compound in the supernatant using HPLC or UV-Vis spectroscopy.

• Validate in Assay: Once you identify a successful co-solvent condition, you MUST run a vehicle-only control (buffer + co-solvent, no compound) in your biological assay to ensure the co-solvent itself does not cause any artifacts or toxicity.[16]

References

• Avdeef, A. (2006). Prediction of pH-dependent aqueous solubility of druglike molecules. Journal of Chemical Information and Modeling, 46(6), 2601-9. [Link]

• Yalkowsky, S., Patel, R., & Al-Antary, D. (2015). Application of the Henderson-Hasselbalch equation to solubility determination: NSC-639829 Case Study. ADMET & DMPK, 3(4), 358-362. [Link]

• Ask Ayurveda. (n.d.). Phytochemicals in Food - Indole-3-carbinol. [Link]

• Open Education Alberta. (n.d.). Henderson-Hasselbalch equation – An ABC of PK/PD. [Link]

• McGraw Hill. (n.d.). Chapter 3. Pharmacokinetics. In Pharmacology for the Physical Therapist. AccessPhysiotherapy. [Link]

• ResearchGate. (n.d.). Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. [Link]

• Li, D., et al. (2022). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B, 12(6), 2529-2553. [Link]

• Aryal, S. (2022). Henderson Hasselbalch Equation. Microbe Notes. [Link]

• ChemSrc. (n.d.). CAS#:101832-05-7 | 5-methoxy-3-(piperidin-1-ium-2-ylmethyl)-1H-indole,chloride. [Link]

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• Ask Ayurveda. (n.d.). Phytochemicals in Food - Indole-3-acetic acid. [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. [Link]

• Al-kassas, R., et al. (2022). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Pharmaceutics, 14(10), 2235. [Link]

• ResearchGate. (n.d.). pKa values of azeditine (4 a), pyrrolidine (5 a), piperidine (6 a), and their mono‐ and difluorinated derivatives. [Link]

• PubChemLite. (n.d.). 5-methoxy-3-(n-benzyl-4-piperidinomethyl)indole hydrochloride. [Link]

• ResearchGate. (n.d.). Measured pKa(H) values (22 °C) for bicyclic piperidine analogs 1, 2, and 4 and their monocyclic counterparts 12–15. [Link]

• Pino-Rios, R., & Solà, M. (2021). The Relative Stability of Indole Isomers Is a Consequence of the Glidewell-Lloyd Rule. The Journal of Physical Chemistry A, 125(1), 230-234. [Link]

• Ataman Kimya. (n.d.). PIPERIDINE. [Link]

• Al-Gburi, M. H. A., et al. (2021). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Pharmaceutics, 13(10), 1649. [Link]

• ResearchGate. (2020). The Relative Stability of Indole Isomers Is a Consequence of the Glidewell-Lloyd Rule. [Link]

• ResearchGate. (n.d.). pK a values of common substituted piperazines. [Link]

• Aaltonen, J., et al. (2021). How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation. European Journal of Pharmaceutical Sciences, 162, 105828. [Link]

• ResearchGate. (2021). How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation. [Link]

• Brahmankar, D. M., & Jaiswal, S. B. (2009). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology, 1(1), 1-8. [Link]

• SWGDRUG.org. (2005). 5-METHOXY-N,N-DIISOPROPYLTRYPTAMINE. [Link]

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Technical Support Center: Stability Testing of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride Solutions

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is a versatile indole derivative with significant potential in medicinal chemistry and pharmacological research, particularly in the development of novel therapeutics for neurological disorders.[1][2] The hydrochloride salt form enhances the compound's solubility, a crucial factor in drug formulation.[2] As with any active pharmaceutical ingredient (API), rigorous stability testing is paramount to determine its shelf-life, identify potential degradation products, and establish appropriate storage conditions.[3][4] This guide will address common challenges encountered during the stability testing of this compound in solution and provide evidence-based protocols to navigate these issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride in solution?

A1: The stability of indole-containing compounds in solution can be influenced by several factors, including pH, exposure to light (photostability), temperature, and the presence of oxidizing agents. The indole ring, while generally stable, can be susceptible to degradation under certain conditions.[5]

Q2: What is a forced degradation study and why is it necessary for this compound?

A2: A forced degradation study, or stress testing, is a critical component of pharmaceutical development that exposes the drug substance to conditions more severe than accelerated stability testing.[3][6] These studies are essential to:

• Establish the intrinsic stability of the molecule.[3]

• Elucidate potential degradation pathways and identify degradation products.[3][6]

• Develop and validate a stability-indicating analytical method that can resolve the drug from its degradation products.[3][6]

Q3: What is a reasonable target for degradation in a forced degradation study?

A3: The goal is to induce sufficient degradation to identify and quantify degradation products without completely degrading the parent compound. A target degradation of 5-20% is generally considered optimal.[7][8] If initial stress conditions do not yield this level of degradation, more stringent conditions may be necessary.[7]

Q4: Which analytical techniques are most suitable for stability testing of this compound?

A4: A combination of chromatographic and spectroscopic methods is recommended:

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with UV detection is the most common method for separating and quantifying the parent drug and its degradation products.[7]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is invaluable for the structural elucidation of unknown degradation products by providing molecular weight and fragmentation data.[7][9]

• Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) Spectroscopy: These methods are used for the definitive structural characterization of isolated degradation products.[7][9]

Troubleshooting Guides

Issue 1: Unexpected Peaks or High Impurity Profile in Initial Analysis

Problem: Your initial HPLC analysis of a freshly prepared solution of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride shows unexpected peaks or a higher-than-expected impurity profile.

Causality: Indole compounds can be sensitive to storage conditions and solution preparation methods.[10] Improper handling can lead to degradation even before the stability study commences.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for identifying the root cause of indole compound degradation.

Issue 2: Inconsistent Results in pH Stability Studies

Problem: You observe variable degradation rates at the same pH across different experiments.

Causality: The pH of a solution can significantly impact the stability of pharmaceutical compounds by altering their ionization state and catalyzing degradation reactions like hydrolysis or oxidation.[11][12] Inconsistent buffering can lead to pH drifts during the experiment, causing variable results.

Experimental Protocol: pH Stability Assessment

• Buffer Preparation: Prepare a series of buffers covering a wide pH range (e.g., pH 2, 4, 7, 9, 12).

• Solution Preparation: Prepare solutions of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride in each buffer at a known concentration (e.g., 1 mg/mL).[13]

• Incubation: Incubate the solutions at a controlled temperature (e.g., 60°C) for a defined period.[3]

• Time-Point Analysis: At specified time intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each solution.

• Neutralization (if necessary): For acidic and basic solutions, neutralize the sample with an appropriate acid or base before analysis to prevent further degradation.[5]

• HPLC Analysis: Analyze the samples using a validated stability-indicating HPLC method.

• Data Analysis: Plot the concentration of the parent drug against time for each pH to determine the degradation rate. A log(k) vs. pH profile can be generated to identify the pH of maximum stability.[14]

Data Presentation: pH-Dependent Degradation

pH	Temperature (°C)	Time (hours)	% Degradation
2.0	60	24	5.2
4.0	60	24	1.8
7.0	60	24	3.5
9.0	60	24	8.9
12.0	60	24	15.4

Issue 3: Significant Degradation Under Photolytic Stress

Problem: Your solution of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride shows rapid degradation upon exposure to light.

Causality: The indole nucleus can be susceptible to photo-oxidation.[15] Photostability testing is crucial to determine if the compound requires light-resistant packaging and handling.[16][17]

Experimental Protocol: Photostability Testing (as per ICH Q1B)

• Sample Preparation: Prepare solutions of the compound. For comparison, prepare a control sample wrapped in aluminum foil to protect it from light.

• Light Exposure: Expose the test samples to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[17][18]

• Sample Analysis: After the exposure period, analyze both the exposed and control samples by HPLC.

• Evaluation: Compare the chromatograms of the exposed and control samples to assess the extent of photodegradation.

Visualization: Photostability Experimental Workflow

Caption: Workflow for conducting a photostability study.

Issue 4: Excipient Incompatibility Leading to Degradation

Problem: You observe degradation of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride when formulated with certain excipients.

Causality: Chemical interactions between an active pharmaceutical ingredient and excipients can lead to degradation.[19] For instance, primary amines can react with reducing sugars like lactose in what is known as the Maillard reaction.[19]

Experimental Protocol: Excipient Compatibility Screening

• Selection of Excipients: Choose a range of commonly used excipients for the intended dosage form.

• Binary Mixtures: Prepare binary mixtures of the drug substance and each excipient (e.g., in a 1:1 ratio). Also, prepare a sample of the pure drug substance as a control.

• Stress Conditions: Store the mixtures under accelerated stability conditions (e.g., 40°C/75% RH) for a specified period (e.g., 4 weeks).

• Analysis: Analyze the samples at initial and final time points using HPLC to monitor for the appearance of new degradation products or a significant loss of the parent compound.

Comprehensive Forced Degradation Study Workflow

A systematic approach to forced degradation is crucial for a thorough stability assessment.

Caption: An experimental workflow for conducting forced degradation studies.[10]

References

• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022, April 18). Retrieved from [Link]

• Iram, F., Iram, H., Iqbal, A., & Husain, A. (2016). Forced degradation studies. Journal of Analytical & Pharmaceutical Research, 3(6), 387-390.

• A Brief Study on Forced Degradation Studies with Regulatory Guidance. (n.d.). Retrieved from [Link]

• Forced Degradation Study in Pharmaceutical Stability. (n.d.). Retrieved from [Link]

• ICH Q1B Photostability Testing of New Active Substances and Medicinal Products. (n.d.). Retrieved from [Link]

• PHOTOSTABILITY TESTING. (2013, August 21). Retrieved from [Link]

• Klein, R., Tatischeff, I., Bazin, M., & Santus, R. (1981). Photophysics of indole. Comparative study of quenching, solvent, and temperature effects by laser flash photolysis and fluorescence. The Journal of Physical Chemistry, 85(6), 670-677.
• Monti, S., Sortino, S., De, S., & Marconi, G. (2013). Determination of photostability and photodegradation products of indomethacin in aqueous media. Journal of Pharmaceutical and Biomedical Analysis, 84, 178-185.

• STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. (n.d.). Retrieved from [Link]

• Analytical Methods. (n.d.). Retrieved from [Link]

• Drug Excipient Compatibility Testing Protocols and Charaterization: A Review. (2019, October 22). Retrieved from [Link]

• Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. (n.d.). Retrieved from [Link]

• Brandt, S. D., et al. (2012). Synthesis and characterization of 5-methoxy-2-methyl-N,N-dialkylated tryptamines. Drug Testing and Analysis, 4(1), 24-32.

• Influence of pH on the Stability of Pharmaceutical Compounds in Japan. (2025, August 8). Retrieved from [Link]

• The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. (n.d.). Retrieved from [Link]

• Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. (n.d.). Retrieved from [Link]

• log k pH = f ( pH ) profiles for the degradation of PPD in aqueous solutions. (n.d.). Retrieved from [Link]

• Alma Mater Studiorum Università di Bologna Archivio istituzionale della ricerca - IRIS. (n.d.). Retrieved from [Link]

• CAS#:101832-05-7 | 5-methoxy-3-(piperidin-1-ium-2-ylmethyl)-1H-indole,chloride. (2024, September 20). Retrieved from [Link]

• Specifications of 5-Methoxy-3-piperidin-4-YL-1H-indole hydrochloride. (n.d.). Retrieved from [Link]

• Monroe, T. B., et al. (2010). 5-Methoxy-1-(3,4,5-trimethoxyphenyl)-1H-indole. Acta Crystallographica Section E: Structure Reports Online, 66(7), o1678.

• 5-Methoxyindole. (n.d.). Retrieved from [Link]

• Indoles in Multicomponent Processes (MCPs). (2012). Chemical Reviews, 112(6), 3343-3431.

• Discovery of a New Polymorph of 5-Methoxy-1H-Indole-2-Carboxylic Acid: Characterization by X-ray Diffraction, Infrared Spectroscopy, and DFT Calculations. (n.d.). Retrieved from [Link]

• Identification and Characterization of Acidic Degradation Products of Moxidectin Drug Substance Including Degradation Pathways Using LC, HRMS, and NMR. (2025, August 10). Retrieved from [Link]

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Technical Support Center: Optimizing HPLC Separation for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride and its Impurities

Welcome to the technical support center for the analysis of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride. This guide is designed for researchers, analytical scientists, and drug development professionals to provide in-depth technical assistance for optimizing the High-Performance Liquid Chromatography (HPLC) separation of this active pharmaceutical ingredient (API) and its related impurities. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and adapt these methods to your specific needs.

Understanding the Molecule: Physicochemical Properties and Chromatographic Behavior

5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is a polar, basic compound. Its structure, featuring an indole nucleus and a piperidine ring, dictates its chromatographic behavior. The piperidine nitrogen is basic and will be protonated at acidic to neutral pH. The indole nitrogen is weakly acidic. Understanding these properties is paramount for developing a robust separation method. A structurally similar compound, vilazodone, has a pKa of approximately 7.1, which can serve as a useful reference point for method development.[1]

Property	Value / Characteristic	Implication for HPLC Method Development
Molecular Formula	C₁₄H₁₈N₂O · HCl
Molecular Weight	266.77 g/mol
Appearance	White solid[2]
Solubility	Slightly soluble in water	May require an organic co-solvent in the sample diluent.
Chromophore	Indole ring	Strong UV absorbance, suitable for UV detection.
pKa (estimated)	~7-8 (for the piperidine nitrogen)	The ionization state is highly dependent on mobile phase pH, affecting retention and peak shape.
Key Structural Features	Basic piperidine nitrogen, indole ring	Prone to secondary interactions with silica-based columns, potentially causing peak tailing.

FAQs: Method Development and Optimization

Here we address some frequently asked questions regarding the HPLC analysis of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride.

Q1: What is the best column choice for separating this compound and its impurities?

A1: A high-purity, end-capped C18 column is the most common and effective choice for this type of analysis. The end-capping is crucial as it minimizes the interaction between the basic piperidine moiety of the analyte and the acidic silanol groups on the silica surface, which is a primary cause of peak tailing.[3][4] For particularly challenging separations or for improved peak shape, consider a column with a polar-embedded or polar-endcapped stationary phase.

Q2: How do I select the optimal mobile phase pH?

A2: The mobile phase pH is a critical parameter. You have two primary strategies:

• Low pH (pH 2.5-3.5): At this pH, the piperidine nitrogen will be fully protonated (ionized). While this might seem counterintuitive for reversed-phase, it has the advantage of protonating the surface silanols, thus minimizing secondary interactions and improving peak shape.[3][5] An acidic modifier like formic acid, trifluoroacetic acid (TFA), or a phosphate buffer is necessary.

• High pH (pH > 9): At a pH well above the pKa of the piperidine, the analyte will be in its neutral, more retentive form, leading to better retention on a C18 column. However, this requires a pH-stable column, as traditional silica-based columns can degrade at high pH.

For initial method development, a low pH approach is generally recommended due to the wider availability and stability of suitable columns.

Q3: What are the recommended mobile phase constituents?

A3: A typical mobile phase will consist of an aqueous component (Mobile Phase A) and an organic modifier (Mobile Phase B).

• Mobile Phase A (Aqueous): A buffered solution is highly recommended to control the pH and improve peak shape. Good starting points include:

  • 0.1% Formic Acid or 0.05% TFA in water for a simple, MS-compatible mobile phase.

  • 20-50 mM Potassium Dihydrogen Phosphate buffer, with the pH adjusted to the desired value (e.g., 3.0) with phosphoric acid.[1]

• Mobile Phase B (Organic): Acetonitrile is generally preferred over methanol as it often provides better peak shape and lower viscosity.

Q4: What is a good starting point for the detection wavelength?

A4: The indole chromophore typically exhibits strong absorbance around 220-240 nm. For vilazodone, a similar compound, detection is often performed around 241 nm.[6] A photodiode array (PDA) detector is invaluable during method development to determine the optimal wavelength for both the API and its impurities.

Q5: How can I perform a forced degradation study to ensure my method is stability-indicating?

A5: A forced degradation study is essential to demonstrate that your method can separate the API from any potential degradation products.[7] The following conditions are typically employed as per ICH guidelines:

• Acid Hydrolysis: 0.1 M HCl at 60°C for several hours.

• Base Hydrolysis: 0.1 M NaOH at 60°C for several hours.

• Oxidative Degradation: 3-30% H₂O₂ at room temperature.

• Thermal Degradation: Dry heat (e.g., 105°C) for 24 hours.

• Photolytic Degradation: Exposure to UV light (e.g., 1.2 million lux hours and 200 watt hours/square meter).

The goal is to achieve 5-20% degradation of the API.[8] The chromatograms from these stressed samples should show that all degradation peaks are well-resolved from the main peak and from each other.

Troubleshooting Guide

This section provides solutions to common problems encountered during the analysis of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride.

Problem: Poor Peak Shape (Tailing) for the Main Analyte

Possible Causes and Solutions:

• Secondary Silanol Interactions: This is the most likely cause due to the basic nature of the analyte.

  • Lower Mobile Phase pH: Decrease the pH to 2.5-3.0 to protonate the silanol groups.[3][5]

  • Use a High-Quality End-Capped Column: Ensure you are using a column specifically designed for the analysis of basic compounds.

  • Increase Buffer Concentration: A higher buffer concentration (up to 50 mM for UV detection) can help to mask the silanol interactions.[5]

  • Add a Sacrificial Base: In some cases, adding a small amount of a competing base like triethylamine (TEA) to the mobile phase can improve peak shape, but this is not compatible with mass spectrometry.[5]

• Column Overload: Injecting too much sample can lead to peak distortion.

  • Reduce Injection Volume or Sample Concentration: Dilute your sample and reinject.

• Extra-column Volume: Excessive tubing length or diameter between the injector, column, and detector can cause peak broadening and tailing.

  • Minimize Tubing Length and Diameter: Use pre-cut, narrow-bore tubing where possible.[4]

Problem: Insufficient Resolution Between the API and an Impurity

Possible Causes and Solutions:

• Suboptimal Mobile Phase Composition:

  • Adjust Organic Modifier Percentage: In a gradient method, slow down the gradient ramp. In an isocratic method, decrease the percentage of the organic solvent.

  • Change the Organic Modifier: Switching from acetonitrile to methanol (or vice-versa) can alter selectivity.

• Incorrect pH:

  • Fine-tune the Mobile Phase pH: Small changes in pH can significantly impact the retention and selectivity of ionizable compounds.

• Column Chemistry:

  • Try a Different Stationary Phase: If a C18 column does not provide adequate resolution, a phenyl-hexyl or a polar-embedded phase may offer different selectivity.

Problem: Shifting Retention Times

Possible Causes and Solutions:

• Inadequate Column Equilibration:

  • Increase Equilibration Time: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection, especially for gradient methods.

• Mobile Phase Instability:

  • Prepare Fresh Mobile Phase Daily: Volatile components can evaporate, and buffers can support microbial growth.

  • Degas the Mobile Phase: Dissolved gases can cause pump problems and retention time shifts.

• Column Temperature Fluctuations:

  • Use a Column Oven: Maintaining a constant column temperature is crucial for reproducible retention times.

• Pump Issues or Leaks:

  • Check for Leaks: Inspect all fittings for any signs of leakage.

  • Verify Pump Performance: Ensure the pump is delivering a consistent flow rate.

Experimental Protocol: A Starting Point for a Stability-Indicating Method

This protocol is based on established methods for similar indole derivatives and serves as a robust starting point for your method development and validation.[1][6][9]

1. Chromatographic Conditions

Parameter	Recommended Setting
Column	High-purity, end-capped C18, 150 mm x 4.6 mm, 3.5 µm
Mobile Phase A	20 mM Potassium Dihydrogen Phosphate, pH adjusted to 3.0 with Phosphoric Acid
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
0
20
25
26
30
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 242 nm
Injection Volume	10 µL
Sample Diluent	50:50 (v/v) Acetonitrile:Water

2. Preparation of Solutions

• Standard Solution (0.1 mg/mL): Accurately weigh about 10 mg of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the sample diluent.

• Sample Solution (0.5 mg/mL): Accurately weigh about 25 mg of the sample into a 50 mL volumetric flask. Dissolve in and dilute to volume with the sample diluent.

3. System Suitability

Before sample analysis, perform system suitability tests to ensure the chromatographic system is performing adequately.

Parameter	Acceptance Criteria
Tailing Factor (API peak)	≤ 1.5
Theoretical Plates (API peak)	≥ 2000
%RSD for 5 replicate injections	≤ 2.0% (for peak area and retention time)

Visualizing the Workflow and Troubleshooting Logic

To aid in understanding the experimental and troubleshooting processes, the following diagrams are provided.

Caption: A typical workflow for HPLC analysis.

Caption: Decision tree for troubleshooting peak tailing.

Concluding Remarks

This technical support guide provides a comprehensive framework for the successful HPLC analysis of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride and its impurities. By understanding the physicochemical properties of the molecule and applying sound chromatographic principles, you can develop a robust, specific, and reliable method. Remember that method development is an iterative process, and the information provided here should serve as a strong foundation for your experimental work.

References

• New validated RP-HPLC method for the determination of Vilazodone hydrochloride – A serotonergic Anti-depressant. Research Journal of Pharmacy and Technology. [Link]

• Chaudhari, Y. J., Lokhande, R. S., & Yadav, R. R. (2021). Stability Indicating Method Development, Validation and Forced Degradation Study for Vilazodone Hydrochloride API. Oriental Journal of Chemistry, 37(1), 204-210. [Link]

• Labcompare. (2021, October 15). LABTips: How to Prevent Tailing Peaks in HPLC. Labcompare. [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. [Link]

• Redasani, V. K., & Surana, S. J. (2017). Development and Validation of Vilazodone Hcl by Rp-Hplc In Bulk and in Pharmaceutical Formulation Along with its Application in Dissolution. International Journal of Analytical Techniques, 4(1). [Link]

• Chrom Tech. (2025, October 28). What Causes Peak Tailing in HPLC?. [Link]

• Dolan, J. W. (2019, November 12). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. LCGC Europe. [Link]

• Thavia, B., & Shah, S. (2017). STABILITY INDICATING HPLC METHOD FOR DETERMINATION OF VILAZODONE HYDROCHLORIDE. International Journal of Current Pharmaceutical Research, 9(4), 43-49. [Link]

• Restek Corporation. (2018, January 3). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [Video]. YouTube. [Link]

• Chemistry Research Journal. (n.d.). Analytical Method Development and Validation for Estimation of Vilazodone Hydrochloride in Pharmaceutical Dosage Form by HPLC and UV Spectrophotometry. [Link]

• Boppy, N. V. V. D. P., Haridasyam, S. B., Vadagam, N., Sara, N., Sara, K., & Tamma, E. (2025). Stability-indicating HPLC method optimization using quality by design with design of experiments approach for quantitative estimation of organic related impurities of Doripenem in pharmaceutical formulations. Journal of Applied Pharmaceutical Science, 15(02), 114-126. [Link]

• Singh, S., Kumar, Y., Singh, R., & Ahuja, M. (2012). A simple isocratic hplc method for the simultaneous determination of antipsychotic indole alkaloids in Rauwolfia Tetraphylla. ResearchGate. [Link]

• Liu, Z., Liu, S., Song, Z., & Qu, H. (2012). Determination of Indole Alkaloids and Highly Volatile Compounds in Rauvolfia verticillata by HPLC–UV and GC–MS. Journal of Chromatographic Science, 51(5), 411-417. [Link]

• Mustafa, N. R., Verpoorte, R., & Peltenburg-Looman, A. M. G. (2008). An isocratic HPLC method for the analysis of indole alkaloids of Catharanthus roseus. ResearchGate. [Link]

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• 1. Stability Indicating Method Development, Validation and Forced Degradation Study for Vilazodone Hydrochloride API – Oriental Journal of Chemistry [orientjchem.org]
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• 4. chromtech.com [chromtech.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. rjptonline.org [rjptonline.org]
• 7. japsonline.com [japsonline.com]
• 8. researchgate.net [researchgate.net]
• 9. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]

Technical Support Center: Troubleshooting Cell Viability Assays with 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

Introduction

5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is an indole derivative with a piperidine ring, recognized for its potential in medicinal chemistry and pharmacological research, particularly in neuropharmacology.[1] As with many small molecules, achieving consistent and reproducible results in cell-based assays can present challenges. One of the most common hurdles is unexpected or poor cell viability. This guide provides a structured, in-depth approach to troubleshooting these issues, ensuring the integrity and accuracy of your experimental data. It is designed for researchers, scientists, and drug development professionals familiar with cell culture and cytotoxicity assays.

Initial Troubleshooting Workflow

When encountering poor cell viability, it is crucial to systematically investigate potential causes. This workflow provides a logical progression from the most common and easily verifiable issues to more complex experimental variables.

Caption: General troubleshooting workflow for poor cell viability.

Frequently Asked Questions & Troubleshooting Guide

Q1: My cells show high mortality even at the lowest concentrations of the compound. Is the compound itself highly toxic, or could something else be wrong?

This is a common issue that often points to factors other than the compound's intrinsic bioactivity. The first and most critical step is to scrutinize your controls.

Answer: The primary suspect is often the solvent used to dissolve the compound, a phenomenon known as vehicle toxicity .

• Causality: 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, like many small molecules, requires an organic solvent for dissolution before being added to aqueous cell culture media. Dimethyl sulfoxide (DMSO) is the most common choice. While effective, DMSO is cytotoxic at higher concentrations and long exposure times.[2][3] Most cell lines can tolerate a final DMSO concentration of 0.5% without severe cytotoxicity, but sensitive or primary cells may require concentrations below 0.1%.[4]

• Troubleshooting Steps:

  • Check Your Vehicle Control: The most important well in your plate is the "vehicle control." This contains cells treated with the highest concentration of solvent (e.g., DMSO) used in your experiment, but without the compound.

  • Analyze the Result: If the cells in the vehicle control show low viability, your solvent concentration is too high. The observed cell death is due to the solvent, not your compound.

  • Corrective Action:

    • Recalculate your dilutions to ensure the final concentration of DMSO in the well is at a known safe level, typically ≤0.5% .[4] Some sensitive cell lines may even require ≤0.1%.[5]

    • Perform a dose-response experiment with DMSO alone (e.g., 0.1%, 0.25%, 0.5%, 1%, 2%) on your specific cell line to determine its tolerance over your experimental timeframe (e.g., 24, 48, 72 hours).[6]

Q2: How can I be sure I am preparing the compound stock solution correctly? Could precipitation be an issue?

Proper preparation of the stock solution is fundamental to experimental success.[7] Errors in this step can lead to incorrect concentrations and compound precipitation, which can cause inconsistent results or physical damage to cells.

Answer: A meticulous and standardized protocol for stock solution preparation is essential. The hydrochloride salt form of this compound is intended to enhance solubility, but care must still be taken.[8]

• Causality: Compounds can precipitate out of solution if their solubility limit is exceeded, either in the initial stock or when diluted into aqueous culture media. This is especially true for hydrophobic molecules. Precipitates can be directly toxic to cells or create concentration inaccuracies.

• Recommended Stock Preparation Protocol:

  • Calculation: Use an online molarity calculator or the formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) .

  • Weighing: Use a calibrated analytical balance. For accuracy, it's better to weigh a slightly different amount (e.g., 10.2 mg instead of 10.0 mg) and recalculate the exact concentration than to force an exact weight.[9]

  • Dissolution: Add the appropriate volume of 100% DMSO to the weighed powder to create a high-concentration stock (e.g., 10-50 mM). Ensure complete dissolution by vortexing or gentle warming (if the compound is heat-stable).

  • Storage: Aliquot the stock solution into single-use, light-blocking vials and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.[10]

• Workflow for Preparing Working Solutions:

  Caption: Two-step dilution workflow to minimize precipitation.

• Best Practices:

  • Always add the concentrated DMSO stock to the culture medium, not the other way around.

  • Mix immediately and thoroughly after adding the compound to the media to prevent localized high concentrations and precipitation.

  • Visually inspect the final working solutions for any signs of cloudiness or precipitate before adding them to the cells.

Q3: I am using an MTT assay, and my results are inconsistent. Could the compound be interfering with the assay itself?

Answer: Yes, this is a significant possibility. Colorimetric assays based on tetrazolium salts like MTT or resazurin are susceptible to interference from small molecules that have reducing properties or intrinsic color.[11][12]

• Causality: The MTT assay measures cell viability by the enzymatic reduction of a yellow tetrazolium salt to a purple formazan product by mitochondrial dehydrogenases in living cells. Some chemical compounds, particularly those with amine, thiol, or carboxylic acid groups, can directly reduce MTT to formazan without any cellular activity, leading to a false-positive signal (appearing more viable).[11][13] Conversely, colored compounds can absorb light at the same wavelength as formazan, leading to false negatives.

• Troubleshooting Steps:

  • Run a Cell-Free Control: Prepare wells containing culture media and your compound at all tested concentrations, but do not add any cells .

  • Add Assay Reagents: Add the MTT reagent (and subsequent solubilizer) to these cell-free wells as you would for your experimental wells.

  • Analyze the Result: Read the absorbance. If you measure a significant signal in the absence of cells, your compound is directly interfering with the assay reagents. This interference can be substantial, with deviations reported up to 3000% for MTT assays.[12][13]

• Corrective Action: Switch to an Orthogonal Assay If interference is confirmed, the most reliable solution is to switch to a viability assay with a different detection principle. A highly recommended alternative is a bioluminescence-based assay.

  • Example: RealTime-Glo™ MT Cell Viability Assay. This assay measures the reducing potential of viable cells using a pro-substrate that is converted into a substrate for NanoLuc® luciferase.[14][15] The luminescent signal is directly proportional to the number of living cells.

  • Advantages:

    • Low Interference: Luminescence is far less susceptible to chemical interference than absorbance or fluorescence.

    • Real-Time Measurement: The non-lytic nature of the assay allows you to measure viability from the same wells repeatedly over time (up to 72 hours).[16][17]

    • Higher Sensitivity: Generally offers a broader dynamic range and higher sensitivity than colorimetric methods.

Q4: What are the optimal cell culture conditions for this type of experiment, and how do I know they are correct?

Answer: Even with perfect compound preparation and a non-interfering assay, suboptimal cell culture conditions can lead to poor viability and unreliable data.

• Causality: Cell density, growth phase, and general health dramatically impact their response to chemical compounds. Over-confluent or starved cells are stressed and may die more easily, while cells seeded too sparsely may not proliferate properly.

• Key Parameters & Optimization:

Parameter	Recommendation	Rationale & Troubleshooting
Cell Seeding Density	Determine empirically for each cell line and plate format (e.g., 96-well).	Too Low: Cells may exhibit delayed growth or fail to thrive. Too High: Cells can become confluent before the experiment ends, leading to nutrient depletion, waste buildup, and cell death unrelated to the compound. Action: Perform a growth curve experiment, seeding cells at various densities (e.g., 2,500, 5,000, 10,000 cells/well) and measuring viability at 24, 48, and 72 hours to find the density that ensures exponential growth throughout the assay period.[18]
Cell Health	Use cells in the exponential (log) growth phase with >95% viability.	Cells that are over-passaged or recently thawed may behave differently. Always visually inspect cells for normal morphology and check for signs of contamination before plating.
Edge Effects	Avoid using the outer wells of the plate for experimental samples.	The outer wells of a microplate are more prone to evaporation, leading to changes in media concentration and temperature.[19] Action: Fill the outer wells with sterile PBS or culture medium to create a humidity barrier, and use only the inner 60 wells for your experiment.[20]
Incubation Time	Typically 24, 48, or 72 hours.	The optimal time depends on the compound's mechanism of action and the cell line's doubling time. A time-course experiment is recommended to capture the full dose-response profile.

Detailed Protocol: RealTime-Glo™ MT Cell Viability Assay

This protocol is adapted from the manufacturer's technical manual and represents a robust method for assessing cell viability that is less prone to compound interference.[14][15]

Materials:

• Cells in culture

• 96-well, white, clear-bottom tissue culture plates

• RealTime-Glo™ MT Cell Viability Assay Reagent (Promega Corp.)

• Luminometer

Procedure:

• Cell Plating:

  • Based on your optimization experiments, seed cells at the desired density in a 96-well plate in a volume of 80 µL per well.

  • Plate control wells: "Untreated" (cells + media only), "Vehicle Control" (cells + media + highest solvent concentration), and "No-Cell Control" (media only).

  • Incubate for 18-24 hours to allow cells to attach and resume exponential growth.

• Compound Addition:

  • Prepare a 10X working solution of your compound dilutions in culture medium.

  • Carefully add 10 µL of the 10X compound solution to the appropriate wells. For control wells, add 10 µL of medium (untreated) or 10 µL of the 10X vehicle solution. The final volume is now 90 µL.

• Reagent Preparation & Addition:

  • Prepare the 2X RealTime-Glo™ Reagent according to the manufacturer's instructions.

  • Add 10 µL of the 2X reagent to each well. The final volume is now 100 µL.

  • Note: Reagent can be added at the same time as the compound (for real-time kinetics) or at the desired endpoint.

• Incubation & Measurement:

  • Mix the plate on an orbital shaker for 30-60 seconds.

  • Incubate at 37°C, 5% CO₂ for the desired duration.

  • Measure luminescence using a plate-reading luminometer at desired time points (e.g., 0, 2, 6, 12, 24, 48, 72 hours). No cell lysis or further steps are needed.[17]

• Data Analysis:

  • Subtract the average luminescence from the "No-Cell Control" wells from all other wells.

  • Normalize the data by setting the average of the "Vehicle Control" wells to 100% viability.

  • Plot the normalized viability versus the log of the compound concentration and fit to a sigmoidal dose-response curve to determine the IC₅₀ value.

References

• Neufeld, M. J., Inupakutika, M. A., & Geiger, J. D. (2018). Small Molecule Interferences in Resazurin and MTT-Based Metabolic Assays in the Absence of Cells. Analytical Chemistry, 90(12), 7278–7285. [Link]

• Neufeld, M. J., Inupakutika, M. A., & Geiger, J. D. (2018). Small Molecule Interferences in Resazurin and MTT-Based Metabolic Assays in the Absence of Cells. Request PDF on ResearchGate. [Link]

• American Chemical Society Publications. (2018). Small Molecule Interferences in Resazurin and MTT-Based Metabolic Assays in the Absence of Cells. Analytical Chemistry. [Link]

• Keyence Corporation. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Case studies. [Link]

• LifeTein. (2023). DMSO usage in cell culture. [Link]

• ResearchGate. (2017). From what concentration of DMSO is harmful to cell in vivo and vitro?. [Link]

• MDPI. (2023). Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights. International Journal of Molecular Sciences. [Link]

• ResearchGate. (2016). What the concentration of DMSO you use in cell culture assays?. [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. [Link]

• FasterCapital. (n.d.). Best Practices For Stock Solutions. [Link]

• G-Biosciences. (2013). Stock Solutions 101: Everything You Need to Know. [Link]

• Bitesize Bio. (2022). How to Make Accurate Stock Solutions. [Link]

• ChemSrc. (n.d.). CAS#:101832-05-7 | 5-methoxy-3-(piperidin-1-ium-2-ylmethyl)-1H-indole,chloride. [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. [Link]

• JoVE. (2019). A Strategy to Identify Compounds that Affect Cell Growth and Survival in Cultured Mammalian Cells at Low-to-Moderate Throughput. [Link]

• PubChemLite. (n.d.). 5-methoxy-3-(n-benzyl-4-piperidinomethyl)indole hydrochloride. [Link]

• Hafner, M., Niepel, M., & Sorger, P. K. (2017). Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells. Current protocols in chemical biology, 9(3), 183–203. [Link]

• Riss, T. L., & Moravec, R. A. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Methods in molecular biology, 1951, 33–44. [Link]

• Nelson Labs. (2022). Overcoming a Cytotoxicity Failure Video. [Link]

• Royal Society of Chemistry. (2024). Second-generation piperazine derivatives as promising radiation countermeasures. RSC Medicinal Chemistry. [Link]

• Corallo, C., et al. (2012). Cytotoxic activities of substituted 3-(3,4,5-trimethoxybenzylidene)-1,3-dihydroindol-2-ones and studies on their mechanisms of action. Bioorganic & medicinal chemistry, 20(17), 5234–5243. [Link]

• de Fatima, A., et al. (2014). Cytotoxic Tumour-Selective 1,5-Diaryl-3-Oxo-1,4-Pentadienes Mounted on a Piperidine Ring. Molecules, 19(9), 14619–14641. [Link]

• SWGDRUG.org. (2005). 5-METHOXY-N,N-DIISOPROPYLTRYPTAMINE. [Link]

Sources

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• 2. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 3. Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lifetein.com [lifetein.com]
• 5. researchgate.net [researchgate.net]
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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Small Molecule Interferences in Resazurin and MTT-Based Metabolic Assays in the Absence of Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. RealTime-Glo™ MT Cell Viability Assay Technical Manual [promega.com]
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How to prevent degradation of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride during storage

Technical Support Center: 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

Guide for Researchers and Drug Development Professionals on Preventing Compound Degradation During Storage

As a Senior Application Scientist, I've frequently encountered researchers facing challenges with the stability of complex heterocyclic molecules. The integrity of your starting material is paramount to the reproducibility and success of your experiments. This guide provides an in-depth look at the factors affecting the stability of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride and offers field-proven strategies to ensure its long-term viability.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the storage and handling of this compound.

Q1: What are the ideal long-term storage conditions for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride?

For long-term storage (months to years), the compound should be stored as a solid at -20°C or lower , protected from light, under an inert atmosphere (argon or nitrogen), and in a desiccated environment. This combination mitigates the primary degradation pathways: oxidation, hydrolysis, and photodegradation. A related methoxy-indole compound is noted to have a stability of at least two years under these conditions[1].

Q2: My solid compound has developed a yellowish or brownish tint over time. What happened, and is it still usable?

A color change is a strong visual indicator of chemical degradation, most likely due to the oxidation of the indole ring.[2][3] Indole moieties are susceptible to oxidation, which can form highly colored impurities. We strongly advise against using a discolored compound, as the presence of these impurities can lead to unpredictable and erroneous experimental results. It is best to procure a fresh batch and adhere strictly to the recommended storage protocols.

Q3: I need to prepare a stock solution. How should I store it, and for how long?

Storing this compound in solution is not recommended for long periods. Solution-state stability is significantly lower than solid-state stability. If you must prepare a stock solution, use a dry, aprotic solvent, aliquot it into single-use volumes in tightly sealed vials with an inert gas overlay, and store at -80°C. We recommend performing a purity check via HPLC if the solution is stored for more than a few days. General protocols for handling hydrochloride salts emphasize the importance of validating solution stability.[4]

Q4: Why is this compound provided as a hydrochloride salt?

The hydrochloride salt form offers several advantages over the free base. It significantly enhances stability, particularly by protecting the basic piperidine nitrogen from oxidative degradation.[5][6] Furthermore, hydrochloride salts are typically crystalline solids with improved handling characteristics and enhanced solubility in aqueous media, which is often crucial for biological assays.[5]

Section 2: Troubleshooting Guide: Identifying and Resolving Degradation

This section provides a structured approach to identifying and addressing specific issues related to compound stability.

Problem Observed	Potential Root Cause	Scientific Explanation & Recommended Action
Visible Discoloration or Clumping of Solid	Oxidation & Moisture Absorption	The indole ring is electron-rich and prone to oxidation by atmospheric oxygen, a process often accelerated by light.[3][7][8] The hydrochloride salt is hygroscopic and can absorb moisture, leading to clumping and facilitating hydrolytic degradation or disproportionation.[9][10] Action: Discard the compromised material. When receiving a new shipment, immediately transfer it to an amber glass vial, backfill with argon or nitrogen, seal tightly, and place in a desiccator at -20°C.
Inconsistent Assay Results / Loss of Potency	Gradual Degradation	Even without visible changes, slow degradation can occur if storage conditions are suboptimal. This reduces the concentration of the active parent compound and introduces impurities that may have their own biological activity, confounding results. Action: Implement a routine quality control check. Analyze your stored compound using a validated analytical method like HPLC[11][12] against a freshly opened reference standard to confirm its purity before use in critical experiments.
Poor Solubility in Aqueous Buffers	Salt Disproportionation	If the compound has been exposed to even trace amounts of moisture or a basic environment, the hydrochloride salt can disproportionate, reverting to the less soluble free base form.[10] This is a common issue with amine salts. Action: Ensure the compound is stored in a scrupulously dry environment. When preparing solutions, dissolve the compound in the acidic buffer before adjusting the pH upwards, if required by the experimental protocol.

Section 3: The Science of Stability: Key Degradation Pathways

Understanding the chemical vulnerabilities of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is key to preventing its degradation. The molecule's structure contains three key functional groups that influence its stability: the indole ring, the piperidine ring, and the hydrochloride salt.

• Oxidation of the Indole Ring: The indole nucleus is highly susceptible to oxidation. This process can be initiated by atmospheric oxygen, light, and trace metal impurities. The typical pathway involves hydroxylation at the 2 or 3 position to form intermediates like indoxyl, which are then rapidly oxidized further to compounds like isatin or undergo ring-opening.[2][3][7][8] These oxidized products are often colored, explaining the characteristic discoloration of degraded material.

• Hydrolysis and Disproportionation: As a hydrochloride salt, the compound is formed by the protonation of the basic piperidine nitrogen. While this enhances stability, the salt can revert to the free base and hydrochloric acid in the presence of water.[10] This process, known as disproportionation, is influenced by temperature and humidity.[10][13] The resulting free base is more prone to oxidation.

• Photodegradation: Aromatic heterocyclic systems like indole can absorb UV light, leading to the formation of reactive excited states that can accelerate degradation reactions.[14]

Visualizing a Potential Degradation Pathway

The following diagram illustrates a simplified oxidative degradation pathway for the indole core, which is a primary concern for this compound.

Caption: Potential oxidative degradation pathway of the indole core.

Section 4: Protocols for Prevention and Verification

Proactive measures are essential for maintaining the integrity of your compound.

Protocol 4.1: Recommended Storage and Handling

This protocol provides a self-validating system for minimizing degradation from the moment of receipt.

1. Upon Receipt:

• Do not open the manufacturer's primary container in the open lab atmosphere.
• Transfer the entire container into a glove box or a container that can be purged with inert gas (Argon or Nitrogen).

2. Aliquoting:

• Inside the inert atmosphere, carefully aliquot the solid powder into pre-weighed, amber glass vials suitable for low-temperature storage.
• Create aliquots of varying sizes that correspond to typical experimental needs to avoid repeatedly accessing a large stock vial.

3. Sealing and Storage:

• Backfill the headspace of each vial with inert gas before tightly sealing with a high-quality, airtight cap (e.g., PTFE-lined).
• Label each vial clearly with the compound name, date of aliquoting, and quantity.
• Place the sealed vials inside a secondary container that includes a desiccant (e.g., silica gel).
• Store this secondary container in a designated -20°C freezer.

Summary of Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	-20°C (or -80°C for maximum longevity)	Reduces the rate of all chemical degradation reactions.[9][15]
Atmosphere	Inert Gas (Argon, Nitrogen)	Prevents oxidation of the electron-rich indole ring.[2][3]
Light	Amber Glass Vial / Store in Darkness	Protects against light-induced photodegradation.[9]
Humidity	Store with Desiccant	Prevents water absorption, which can lead to hydrolysis and salt disproportionation.[9][10]

Protocol 4.2: Workflow for Assessing Compound Purity

If you have any doubt about the stability of your stored compound, this workflow provides a method for verification.

Caption: Experimental workflow for verifying compound purity via HPLC.

References

• Arora, P. K. (2015). Microbial Degradation of Indole and Its Derivatives. SciSpace. [Link]

• Li, M., et al. (2014). Degradation pathway of indole by electroFenton. ResearchGate. [Link]

• Basak, B., et al. (1998). New pathway for the biodegradation of indole in Aspergillus niger. Semantic Scholar. [Link]

• Jinjing Chemical. (2025). What are the biological degradation pathways of 98% Indole? Blog - Jinjing Chemical. [Link]

• Gao, J., et al. (2018). Biodegradation and Biotransformation of Indole: Advances and Perspectives. PMC. [Link]

• Darkoh, C., et al. (2015). A Rapid and Specific Method for the Detection of Indole in Complex Biological Samples. ASM Journals. [Link]

• BTC. (2025). What are the storage stability of Piperidine Series compounds over time? Blog - BTC. [Link]

• Carl ROTH. (2025). Safety Data Sheet: Piperidine. Carl ROTH. [Link]

• Chemos GmbH&Co.KG. Safety Data Sheet: Piperidine. Chemos GmbH&Co.KG. [Link]

• Carl ROTH. Safety Data Sheet: Piperidine. Carl ROTH. [Link]

• Darkoh, C., et al. (2015). A Rapid and Specific Method for the Detection of Indole in Complex Biological Samples. ResearchGate. [Link]

• Crystal Pharmatech. (2024). How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations. Crystal Pharmatech. [Link]

• Pharmaffiliates. The Storage Conditions For APIs And Medicines. Pharmaffiliates. [Link]

• Aryal, S. (2022). Indole Test- Principle, Reagents, Procedure, Result Interpretation and Limitations. Microbe Online. [Link]

• Elandaloussi, E. H., & Fiegel, V. J. (1993). Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. PubMed. [Link]

• G. P., S., & P., S. (2015). Identification of New Metabolites of Bacterial Transformation of Indole by Gas Chromatography-Mass Spectrometry and High Performance Liquid Chromatography. ResearchGate. [Link]

• Al-Ghaban, F. A., et al. (2023). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. MDPI. [Link]

• PubChemLite. (n.d.). 5-methoxy-3-(n-benzyl-4-piperidinomethyl)indole hydrochloride. PubChemLite. [Link]

• Mead, M. I., et al. (2011). Effects of temperature and soil moisture on methyl halide and chloroform fluxes from drained peatland pasture soils. ResearchGate. [Link]

• Lee, K. E., et al. (2020). Protective Effects of Indole 3-Acetonitrile-4-Methoxy-2- S- β-d-Glucopyranoside From Nasturtium officinale R. Br. Against Ultraviolet B-Induced Photodamage in Normal Human Dermal Fibroblasts. ResearchGate. [Link]

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Technical Support Center: Optimizing Dose-Range Finding Studies for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

Welcome to the technical support center for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride. This guide is designed for researchers, scientists, and drug development professionals embarking on preclinical dose-range finding (DRF) studies. Given the novel nature of this compound, this document provides a robust methodological framework rather than pre-defined doses. Our focus is on the critical thinking and experimental logic required to design a scientifically sound study that ensures data integrity and animal welfare.

Section 1: Frequently Asked Questions (FAQs) - Foundational Concepts

This section addresses the high-level questions essential for planning your initial in vivo studies.

Q1: What is 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride and what is its expected pharmacological action?

A: 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is a heterocyclic compound featuring an indole nucleus, a structure common in neuropharmacology.[1] Its structural motifs, including the 5-methoxyindole core and a piperidine ring, are present in various neurologically active agents, including selective serotonin reuptake inhibitors (SSRIs) and other psychoactive substances.[1] Therefore, it is reasonable to hypothesize that its primary mechanism of action may involve the modulation of central nervous system (CNS) targets, such as neurotransmitter receptors or transporters.[1] Initial studies should be designed with careful monitoring for CNS-related clinical signs.

Q2: What is the primary goal of a dose-range finding (DRF) study for this compound?

A: The primary goal of a DRF study is to characterize the dose-response relationship of the test compound to identify a range of safe and tolerated doses.[2] Specifically, the study aims to establish two critical dose levels:

• Maximum Tolerated Dose (MTD): The highest dose that can be administered without causing study-limiting toxicity or mortality.[3]

• No-Observed-Adverse-Effect Level (NOAEL): The highest dose at which there are no statistically or biologically significant adverse findings.[4]

These values are fundamental for selecting appropriate dose levels for subsequent, longer-term good laboratory practice (GLP) toxicology studies and for calculating the initial safe starting dose in human clinical trials.[2][5]

Q3: How do I determine a starting dose for my first in vivo experiment?

A: Selecting a starting dose in the absence of prior in vivo data requires a systematic approach. Direct extrapolation from in vitro data (e.g., IC50) is often unreliable. A conservative, safety-first approach is paramount. The following workflow is recommended.[6][7]

Workflow for initial in vivo starting dose selection.

Q4: What animal species should I select for the initial DRF study?

A: For a novel small molecule, initial DRF studies are almost always conducted in a rodent species, such as the Sprague-Dawley rat or the CD-1 mouse.[2][3] The choice is based on their well-characterized physiology, historical data availability, and ethical considerations. The first in vivo studies should prioritize exploring adverse effects in rodents before proceeding to non-rodent species (e.g., canines or non-human primates).[3]

Q5: What is the importance of the hydrochloride (HCl) salt form?

A: The hydrochloride salt form is used to improve the aqueous solubility and stability of the parent compound.[8] This is a critical formulation advantage, as poor solubility can lead to inaccurate and variable dosing, especially at higher concentrations. Using the HCl salt simplifies the preparation of solution-based formulations for in vivo studies.[9]

Section 2: Experimental Design & Protocols

This section provides actionable protocols for conducting a robust DRF study.

Protocol 1: Formulation and Vehicle Selection

Objective: To prepare a stable, homogenous, and well-tolerated dosing formulation.

Methodology:

• Solubility Assessment:

  • Determine the solubility of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride in a series of common, non-clinical vehicles (e.g., Water for Injection, 0.9% Saline, 5% Dextrose in Water (D5W), 0.5% Methylcellulose in water).

  • Test solubility up to the highest anticipated concentration needed for the study.

• Vehicle Selection:

  • Choose the simplest aqueous vehicle that achieves the required concentration.[9]

  • If a suspension is necessary (for higher doses), ensure it is easily re-suspendable and particle size is appropriate for the route of administration.

  • The selected vehicle must be well-tolerated by the chosen animal species via the intended route of administration.[9]

• Formulation Analysis:

  • For regulated studies, analytical validation is required to confirm the concentration and homogeneity of the dosing formulation. For non-GLP DRF studies, it is still best practice to at least confirm the concentration of the high and low dose formulations.

Protocol 2: Single-Dose Escalation Study to Determine MTD

Objective: To identify the MTD, the NOAEL, and characterize the acute toxicity profile.

Methodology:

• Animal Model: Use a single rodent species (e.g., Sprague-Dawley rats), with an equal number of males and females. All animals should be age- and weight-matched.

• Group Allocation: Assign animals to a minimum of 4-5 groups (n=3-5 per sex per group), including a vehicle control group and at least three escalating dose levels of the test article.[6]

• Dose Selection:

  • Select a starting dose based on the workflow in Section 1.

  • Use a logarithmic or half-log dose spacing for subsequent groups to cover a wide dose range efficiently.[4] A common progression is 10, 30, and 100 mg/kg.

• Administration: Administer the compound via the intended clinical route if known, or a route that ensures systemic exposure (e.g., oral gavage (PO) or intravenous (IV)).

• Monitoring and Data Collection:

  • Clinical Observations: Monitor animals intensely for the first several hours post-dose (e.g., 30 min, 1, 2, 4, and 8 hours) and daily thereafter for up to 14 days.[6] Record any signs of toxicity, paying close attention to CNS-related effects (e.g., changes in posture, gait, activity level, convulsions).

  • Body Weights: Measure body weight just prior to dosing and at regular intervals (e.g., Day 1, 3, 7, and 14) to assess general health.

  • Pathology: At the end of the observation period, conduct a gross necropsy on all animals. For animals that die on study, necropsy should be performed promptly. Collect key organs for potential histopathological analysis to identify target organs of toxicity.[2]

Data Presentation Templates

Table 1: Example Dose Escalation Study Design

Group	Treatment	Dose Level (mg/kg)	Route	No. of Animals (Male/Female)
1	Vehicle Control (0.5% MC)	0	PO	5/5
2	Compound X	10	PO	5/5
3	Compound X	30	PO	5/5
4	Compound X	100	PO	5/5

| 5 | Compound X | 300 | PO | 5/5 |

Table 2: Template for Recording Clinical Observations

Animal ID	Group/Dose	Time Post-Dose	Observation Category	Finding	Severity (Mild/Mod/Sev)
M101	3 / 30 mg/kg	2 hours	CNS / Activity	Hypoactivity	Mild
F203	4 / 100 mg/kg	4 hours	Autonomic	Piloerection	Moderate

| M402 | 5 / 300 mg/kg | 1 hour | CNS / Gait | Ataxia | Severe |

Section 3: Troubleshooting Guide - Addressing Common Experimental Issues

Issue	Potential Cause(s)	Recommended Action(s)
1. High Mortality/Severe Toxicity at Lowest Dose	- Starting dose was too high.- Unexpected species sensitivity.- Formulation/vehicle toxicity.[6]	- IMMEDIATELY STOP dosing escalation.- Re-evaluate all available in vitro cytotoxicity and pharmacology data.- Redesign the study with a significantly lower starting dose (e.g., 10-fold lower).[7]- Conduct a vehicle-only toxicity study if the vehicle is novel or used at high volumes.
2. No Observable Effect at Highest Dose	- Compound has a wide safety margin.- Poor bioavailability (low solubility, high first-pass metabolism).- Dose range was insufficient.[6][7]	- Conduct a pharmacokinetic (PK) study. Measure plasma concentrations (Cmax, AUC) to confirm systemic exposure.[2] Without this data, a lack of toxicity is uninterpretable.- If exposure is low, consider formulation optimization or a different route of administration (e.g., IV vs. PO).- If exposure is high and there are no effects, this defines the NOAEL at the limit dose (e.g., 1000 mg/kg/day for rodents per ICH M3(R2) guidelines).[10]
3. High Variability in Animal Responses	- Inconsistent dosing technique.- Formulation is not homogenous or stable.- Biological variability between animals.[11]	- Standardize administration procedures with a detailed SOP.[11]- Verify formulation homogeneity and stability over the dosing period.- Increase the number of animals per group (n=5 to 8) to improve statistical power.- Ensure all animals are tightly matched for age and weight and sourced from a reputable vendor.[11]
4. Flat or Non-Monotonic Dose-Response	- Receptor saturation at higher doses.- Formation of active metabolites.- Complex pharmacology (e.g., agonist at low doses, antagonist at high doses).	- Integrate PK/PD modeling. Correlate drug exposure (PK) with the observed effect (PD) to understand the exposure-response relationship.[2]- Widen the dose range, including intermediate dose levels, to better define the curve.- Consider metabolite identification studies to see if metabolites are contributing to the pharmacological or toxicological profile.

Section 4: Advanced Concepts & Next Steps

The Critical Role of Pharmacokinetics (PK)

A DRF study that only records clinical observations is incomplete. To make informed decisions, you must understand the relationship between the administered dose and the resulting systemic exposure.

Relationship between Dose, PK, and PD.

Incorporating satellite PK groups into your DRF study, where blood samples are collected at various time points from a subset of animals, is highly recommended. This allows you to correlate specific toxicities with exposure levels (Cmax or AUC), which is far more powerful than correlating with dose alone.[2]

From Preclinical NOAEL to Human Starting Dose

Once a reliable NOAEL is identified in the most appropriate animal species, regulatory agencies provide guidance on how to calculate the Maximum Recommended Starting Dose (MRSD) for first-in-human (FIH) clinical trials.[5][12] This process typically involves allometric scaling , which converts the animal dose (in mg/kg) to a Human Equivalent Dose (HED) based on body surface area normalization.[6] This is a critical step in the translational path from preclinical to clinical development.

References

• Mahmood, I., & Balian, J. D. (2009). Pharmacokinetic allometric scaling of antibodies: application to the first-in-human dose estimation. Journal of pharmaceutical sciences, 98(10), 3850–3861. [Link]

• Certara. (n.d.). Strategies for selecting the first dose for human clinical trials. Retrieved from [Link]

• Wang, L., & Wang, J. (2015). Applications of Human Pharmacokinetic Prediction in First-in-Human Dose Estimation. The AAPS journal, 17(5), 1195–1204. [Link]

• Han, H. K., & Amidon, G. L. (2018). Interpretation of Non-Clinical Data for Prediction of Human Pharmacokinetic Parameters: In Vitro-In Vivo Extrapolation and Allometric Scaling. Journal of pharmaceutical investigation, 48(1), 1–10. [Link]

• Altasciences. (n.d.). Best Practices for Preclinical Dose Range Finding Studies. Retrieved from [Link]

• MonolixSuite. (2024). Feature of the Week #175: Allometric scaling using fixed exponents. YouTube. Retrieved from [Link]

• GraphPad. (n.d.). How Do I Perform a Dose-Response Experiment? - FAQ 2188. Retrieved from [Link]

• Vorhees, C. V., & Williams, M. T. (2016). Issues in the design, analysis, and application of rodent developmental neurotoxicology studies. Neurotoxicology and teratology, 57, 1–13. [Link]

• Haseman, J. K., & Elwell, M. R. (1996). Issues in the Design and Interpretation of Chronic Toxicity and Carcinogenicity Studies in Rodents: Approaches to Dose Selection. Toxicologic Pathology, 24(5), 632-640. [Link]

• Hafner, M., Niepel, M., Sorger, P. K., & Chung, M. (2017). Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements. Cold Spring Harbor protocols, 2017(6). [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 13872, 5-Methoxyindole. Retrieved from [Link]

• Novick, S., & Zhang, T. (2025). Strategy for Designing In Vivo Dose-Response Comparison Studies. Pharmaceutical statistics, 24(1), e2421. [Link]

• Wager, T. T., Kormos, B. L., Brady, J. T., Will, Y., Aleo, M. D., Stedman, D. B., Kuhn, M., & Chandrasekaran, R. Y. (2014). Improving the Odds of Success in Drug Discovery: Choosing the Best Compounds for in Vivo Toxicology Studies. Journal of medicinal chemistry, 57(15), 6163–6187. [Link]

• Inotiv. (2023). Dose Range-Finding Studies for Safety Assessment: 3 Reasons Not to Skip Them. Retrieved from [Link]

• U.S. Food and Drug Administration. (2010). Microdose Radiopharmaceutical Diagnostic Drugs: Nonclinical Study Recommendations. Retrieved from [Link]

• Robinson, S., et al. (2009). Guidance on dose level selection for regulatory general toxicology studies for pharmaceuticals. NC3Rs. [Link]

• PubChemLite. (n.d.). 5-methoxy-3-(n-benzyl-4-piperidinomethyl)indole hydrochloride. Retrieved from [Link]

• U.S. Food and Drug Administration. (2010). M3(R2) Nonclinical Safety Studies for the Conduct of Human Clinical Trials and Marketing Authorization for Pharmaceuticals. Retrieved from [Link]

• Paoletti, P., & Seymour, L. (2012). Dose optimization during drug development: whether and when to optimize. Journal of the National Cancer Institute, 104(12), 896–901. [Link]

• Norman, B. H., et al. (2015). Discovery of 6-(4-{[5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl]methoxy}piperidin-1-yl)-1-methyl-1H-indole-3-carboxylic Acid: A Novel FXR Agonist for the Treatment of Dyslipidemia. Journal of medicinal chemistry, 58(24), 9768–9772. [Link]

• van der Aart, J., et al. (2023). Translatability of preclinical to early clinical tolerable and pharmacologically active dose ranges for central nervous system active drugs. Scientific reports, 13(1), 3350. [Link]

• European Pharmaceutical Review. (2017). Non-clinical dose formulation considerations. Retrieved from [Link]

• FDA CDER Small Business and Industry Assistance. (2020). Overview of Non-clinical Assessment in Drug Development. YouTube. Retrieved from [Link]

• Alston & Bird. (2026). FDA: Drug & Device Advisory | Frequentist or Bayesian? All Roads Lead to Smarter Trials with FDA's New Bayesian Guidance. JD Supra. [Link]

• Chemsrc. (n.d.). CAS#:101832-05-7 | 5-methoxy-3-(piperidin-1-ium-2-ylmethyl)-1H-indole,chloride. Retrieved from [Link]

• Balle, T., et al. (2014). 5-(Piperidin-4-yl)-3-hydroxypyrazole: A novel scaffold for probing the orthosteric γ-aminobutyric acid type A receptor binding site. ChemMedChem, 9(11), 2475–2485. [Link]

• Shchekotikhin, A. E., et al. (2021). Different Structures—Similar Effect: Do Substituted 5-(4-Methoxyphenyl)-1H-indoles and 5-(4-Methoxyphenyl)-1H-imidazoles Represent a Common Pharmacophore for Substrate Selective Inhibition of Linoleate Oxygenase Activity of ALOX15? Molecules, 26(11), 3326. [Link]

• Finlay, H. J., et al. (2012). Discovery of ((S)-5-(methoxymethyl)-7-(1-methyl-1H-indol-2-yl)-2-(trifluoromethyl)-4,7-dihydropyrazolo[1,5-a]pyrimidin-6-yl)((S)-2-(3-methylisoxazol-5-yl)pyrrolidin-1-yl)methanone as a Potent and Selective I(Kur) Inhibitor. Journal of medicinal chemistry, 55(7), 3036–3048. [Link]

• Halberstadt, A. L., et al. (2020). Discovery and Structure–Activity Relationships of 2,5-Dimethoxyphenylpiperidines as Selective Serotonin 5-HT2A Receptor Agonists. Journal of medicinal chemistry, 63(3), 1184–1197. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 151182, 5-Methoxy-N,N-Diisopropyltryptamine. Retrieved from [Link]

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Minimizing off-target effects in experiments with 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

Introduction:

Welcome to the technical support center for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting strategies to minimize off-target effects in your experiments. As a versatile compound with significant potential in neuropharmacology, understanding its experimental nuances is critical for generating reliable and reproducible data.[1] This resource is structured to address common challenges and provide practical solutions grounded in scientific principles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride.

Q1: What are the primary known targets and off-targets of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride and related analogs?

A1: The primary intended targets of this class of compounds are often within the serotonergic system, where they can act as precursors or intermediates for selective serotonin reuptake inhibitors (SSRIs).[1] However, due to the indole and piperidine moieties, these molecules can exhibit promiscuity and interact with several other receptors. Known off-targets for similar compounds include various serotonin receptor subtypes (e.g., 5-HT1A, 5-HT2A, 5-HT2C), dopamine D2 receptors, and sigma non-opioid intracellular receptors.[2][3][4][5] It is crucial to profile your specific experimental system for potential off-target engagement.

Q2: What are the potential cardiovascular liabilities associated with piperidine-containing compounds?

A2: A significant concern with many small molecules, including those containing a piperidine ring, is the potential for cardiovascular side effects.[6] This can manifest as changes in blood pressure, heart rate, or cardiac contractility.[6] A critical off-target to consider is the human Ether-à-go-go-Related Gene (hERG) potassium channel.[7][8] Blockade of the hERG channel can lead to QT interval prolongation and potentially life-threatening arrhythmias.[7][8][9] Therefore, early-stage assessment of cardiovascular effects is highly recommended.

Q3: What initial steps should I take to validate the on-target activity of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride in my assay?

A3: Before investigating off-target effects, it is essential to confirm on-target activity. This can be achieved by:

• Dose-response curves: Generate a full dose-response curve to determine the potency (EC50 or IC50) of the compound in your primary assay.

• Positive and negative controls: Use well-characterized agonists or antagonists for your target of interest as positive controls. A vehicle control (e.g., DMSO) should be used as a negative control.

• Target engagement assays: If possible, use a direct binding assay (e.g., radioligand binding or surface plasmon resonance) to confirm that the compound interacts with your target protein.

Q4: How can I interpret unexpected or contradictory results in my experiments?

A4: Unexpected results can often be traced back to off-target effects. If you observe an unexpected phenotype, consider the following:

• Review the literature: Search for known off-target activities of your compound or similar chemical scaffolds.

• Secondary assays: Test your compound in a panel of secondary assays for common off-targets (see Troubleshooting Guide).

• Structure-activity relationship (SAR): If available, test analogs of your compound to see if the unexpected effect tracks with the on-target activity.

Part 2: Troubleshooting Guide

This section provides a structured approach to identifying and mitigating off-target effects.

Issue 1: Inconsistent or Non-Reproducible Data

Possible Cause: Off-target activity at varying concentrations, leading to a narrow therapeutic window.

Troubleshooting Workflow:

Caption: Workflow for addressing inconsistent data.

Step-by-Step Protocol:

• Precise Dose-Response: Perform a meticulous dose-response experiment with at least 8-10 concentrations, spanning a wide range (e.g., from picomolar to high micromolar).

• Identify Optimal Concentration: Select a concentration for your experiments that is at or near the EC50/IC50 for your on-target effect and well below concentrations that elicit off-target responses.

• Secondary Screening: If a biphasic or unusual dose-response is observed, it strongly suggests off-target effects at higher concentrations. Prioritize screening against known off-targets for indole and piperidine-containing compounds (see Issue 2).

Issue 2: Suspected Off-Target Phenotype

Possible Cause: Engagement of unintended receptors or ion channels.

Troubleshooting Workflow:

Caption: Workflow for identifying the source of an off-target phenotype.

Step-by-Step Protocol:

• Literature and Database Search: Systematically search databases like PubChem and BindingDB for your compound and structurally related molecules to identify previously reported off-target interactions.[2]

• Prioritized Screening: Based on the chemical structure, prioritize screening against the most likely off-targets. For 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, this would include:

  • Serotonin and Dopamine Receptors: Utilize commercially available receptor binding or functional assay panels.

  • Sigma Receptors: Perform binding assays for sigma-1 and sigma-2 receptors.

  • hERG Channel: This is a critical safety screen. Use automated patch-clamp or manual patch-clamp electrophysiology to assess for hERG channel inhibition.[7][10]

• Data Analysis: Correlate the potency of the compound at any identified off-targets with the concentration at which the unexpected phenotype is observed in your primary assay.

Issue 3: Potential for Cardiotoxicity

Possible Cause: Inhibition of the hERG channel or other cardiac ion channels.

Troubleshooting Workflow:

Caption: Workflow for assessing cardiotoxicity risk.

Step-by-Step Protocol:

• Early hERG Assessment: It is best practice to perform a hERG liability assessment early in the experimental process.

• Determine Potency of hERG Blockade: If inhibition is detected, a full dose-response curve should be generated to determine the IC50 value.

• Calculate the Therapeutic Index: The ratio of the hERG IC50 to the on-target EC50 provides an initial assessment of the risk of cardiotoxicity. A larger ratio indicates a lower risk.

• Structural Modification: If the therapeutic index is low, consider synthesizing and testing analogs to identify structural features that contribute to hERG binding. It may be possible to modify the structure to reduce hERG affinity while maintaining on-target potency.

Data Summary Table

Potential Off-Target	Typical Assay Format	Key Considerations
Serotonin Receptors (5-HT1A, 2A, 2C)	Radioligand Binding, Functional Assays (e.g., Ca2+ flux)	High potential for interaction due to the indole scaffold.[3][4]
Dopamine D2 Receptor	Radioligand Binding	Common off-target for CNS-active compounds.[2]
Sigma Receptors	Radioligand Binding	May contribute to complex pharmacological profiles.[2]
hERG Channel	Patch-clamp Electrophysiology	Critical for assessing cardiotoxicity risk.[7][8]

References

• BindingDB. (n.d.). BDBM50002192. Retrieved from [Link]

• Kukreja, R. C., & El-Mahdy, M. A. (2008). Doxorubicin Cardiomyopathy. Cardiovascular Toxicology, 8(3), 123–131. [Link]

• PubChem. (n.d.). 5-methoxy-3-(n-benzyl-4-piperidinomethyl)indole hydrochloride. Retrieved from [Link]

• Rickli, A., et al. (2015). Receptor interaction profiles of 4-alkoxy-2,6-dimethoxyphenethylamines (Ψ derivatives) and related amphetamines. Frontiers in Pharmacology, 6, 22. [Link]

• Heal, D. J., et al. (2007). Characterisation of the selective 5-HT1B receptor antagonist SB-616234-A (1-[6-(cis-3,5-dimethylpiperazin-1-yl)-2,3-dihydro-5-methoxyindol-1-yl]-1-[2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)biphenyl-4-yl]methanone hydrochloride). Neuropharmacology, 52(4), 1136–1148. [Link]

• Kang, J., et al. (2005). Discovery of a small molecule activator of the human ether-a-go-go-related gene (HERG) cardiac K+ channel. Molecular Pharmacology, 67(3), 827–836. [Link]

• Halberstadt, A. L., et al. (2008). Differential contributions of serotonin receptors to the behavioral effects of indoleamine hallucinogens in mice. Journal of Psychopharmacology, 22(7), 799–808. [Link]

• Schmelzer, K. R., et al. (2017). Natural products modulating the hERG channel: heartaches and hope. Natural Product Reports, 34(1), 37–57. [Link]

• Leysen, J. E., et al. (1993). Selective, Centrally Acting Serotonin 5-HT2 Antagonists. 2. Substituted 3-(4-fluorophenyl)-1H-indoles. Journal of Medicinal Chemistry, 36(18), 2623–2633. [Link]

• Leopoldo, M., et al. (2011). Serotonin 5-HT7 receptor agents: structure-activity relationships and potential therapeutic applications in central nervous system disorders. Current Topics in Medicinal Chemistry, 11(6), 682–702. [Link]

• Vandenberg, J. I., et al. (2017). Natural products modulating the hERG channel: heartaches and hope. RSC Publishing. [Link]

• Zhou, J., et al. (2005). Novel potent human ether-a-go-go-related gene (hERG) potassium channel enhancers and their in vitro antiarrhythmic activity. Molecular Pharmacology, 68(3), 876–884. [Link]

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• 2. BindingDB BDBM50002192 5-(1-Cyclopropylmethyl-piperidin-4-ylmethoxy)-1H-indole::CHEMBL423355 [bindingdb.org]
• 3. Receptor interaction profiles of 4-alkoxy-2,6-dimethoxyphenethylamines (Ψ derivatives) and related amphetamines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Differential contributions of serotonin receptors to the behavioral effects of indoleamine hallucinogens in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selective, centrally acting serotonin 5-HT2 antagonists. 2. Substituted 3-(4-fluorophenyl)-1H-indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
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Refining experimental protocols for reproducible results with 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

A Guide for Researchers, Scientists, and Drug Development Professionals

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling, storage, and fundamental properties of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride.

Q1: What are the primary molecular targets of this compound?

A1: 5-Methoxy-3-(piperidin-4-yl)-1H-indole and its analogs are primarily investigated for their interaction with serotonin (5-HT) receptors.[1] The indole and piperidine moieties are common pharmacophores for serotonergic ligands.[2] The specific binding profile can be broad, but it often shows affinity for the 5-HT2A, 5-HT2C, and 5-HT6 receptor subtypes.[3]

Q2: How should I store the compound to ensure its stability?

A2: For long-term stability, the hydrochloride salt should be stored as a solid in a tightly sealed container, protected from light and moisture. A desiccator at room temperature is generally suitable.[4] For short-term storage, refrigeration at 2-8°C is recommended. Avoid repeated freeze-thaw cycles of solutions.

Q3: What is the recommended procedure for preparing a stock solution?

A3: The hydrochloride salt form is designed to enhance aqueous solubility.[5] For a 10 mM stock solution, we recommend dissolving the compound in high-purity water or a buffer such as PBS. For higher concentrations or if solubility issues arise, DMSO can be used.[6] Always use sonication to aid dissolution if necessary and filter-sterilize the final solution for cell-based assays.

Q4: Is this compound cytotoxic? At what concentrations should I be concerned?

A4: Cytotoxicity is concentration and cell-line dependent. It is crucial to perform a cytotoxicity assay (e.g., MTT or LDH assay) in your specific cell model. Generally, for in vitro functional assays, concentrations up to 10 µM are unlikely to cause significant cytotoxicity, but this must be empirically verified.

II. Troubleshooting Guides for In Vitro Assays

This section provides a structured approach to diagnosing and resolving common issues encountered during in vitro experiments.

A. Radioligand Binding Assays

These assays are fundamental for determining the affinity of the compound for its target receptor.[7]

Problem	Potential Cause(s)	Recommended Solution(s)
High Non-Specific Binding (NSB)	1. Radioligand sticking to filter plates or tubes. 2. Ineffective washing steps. 3. Using too high a concentration of radioligand.	1. Pre-soak filter plates with a blocking agent like 0.5% polyethyleneimine for 2 hours.[8][9] Use low-protein binding plates and tubes. 2. Increase the number of wash cycles (e.g., from 3 to 5). Ensure the washing buffer is cold and washes are performed rapidly.[8] 3. Titrate the radioligand to a concentration at or below its Kd value.
Low Signal-to-Noise Ratio	1. Insufficient receptor density in the membrane preparation. 2. Degraded radioligand or test compound. 3. Suboptimal incubation time.	1. Use a cell line with higher receptor expression or increase the amount of membrane protein per well.[9] 2. Verify the integrity of your compounds. Prepare fresh stock solutions. 3. Perform a time-course experiment to determine the optimal time to reach equilibrium.[9]
Inconsistent Results (High Well-to-Well Variability)	1. Pipetting errors. 2. Incomplete mixing of reagents. 3. Temperature fluctuations during incubation.	1. Use calibrated pipettes and practice consistent pipetting technique. 2. Gently vortex or mix all solutions before adding them to the assay plate. 3. Use an incubator with stable temperature control. Ensure all plates are incubated for the same duration.

B. Cell-Based Functional Assays (e.g., Calcium Flux, cAMP)

Functional assays measure the cellular response to receptor activation.[10][11]

Problem	Potential Cause(s)	Recommended Solution(s)
No Agonist Response in Calcium Flux Assay	1. The receptor does not couple to the Gq pathway.[12] 2. Low receptor expression or desensitization.[13] 3. Issues with the calcium indicator dye loading.	1. Confirm the GPCR's signaling pathway. If it's not Gq-coupled, a calcium flux assay is not appropriate. 2. Ensure you are using a validated cell line. Consider serum-starving cells for several hours before the assay to reduce desensitization.[13] 3. Optimize dye loading concentration and incubation time. Use a positive control like ionomycin to confirm cell loading and instrument functionality.[14]
High Background Signal in cAMP Assay	1. Basal adenylyl cyclase activity is too high. 2. Phosphodiesterase (PDE) activity is low or inhibited.	1. Reduce the cell seeding density.[15] 2. Ensure a PDE inhibitor (e.g., IBMX) is included in the assay buffer if you are measuring Gs activation, but be mindful of its concentration.[16]
Low Assay Window (Signal-to-Background)	1. Suboptimal agonist concentration. 2. Cell health is compromised. 3. Incorrect instrument settings.	1. Perform a full dose-response curve for a reference agonist to determine the optimal concentration (e.g., EC80) for antagonist screening.[15] 2. Check cell viability before and after the assay. Ensure proper handling and culture conditions.[17] 3. Optimize the instrument's gain and read time settings to maximize the signal.

III. Experimental Protocols & Workflows

A. Protocol: Competitive Radioligand Binding Assay for 5-HT2A Receptor

This protocol outlines a standard procedure for determining the binding affinity (Ki) of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride at the human 5-HT2A receptor.

Materials:

• Membrane Preparation: CHO-K1 or HEK293 cells stably expressing the human 5-HT2A receptor.[7]

• Radioligand: [3H]Ketanserin (a 5-HT2A antagonist).[8]

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Non-Specific Binding (NSB) Ligand: Mianserin (10 µM).

• Test Compound: 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride.

• Filter Plates: 96-well GF/B filter plates.[9]

• Scintillation Cocktail and Microplate Scintillation Counter .

Procedure:

• Compound Dilution: Prepare a serial dilution of the test compound in the assay buffer.

• Assay Setup: In a 96-well plate, add the following to each well:

  • 50 µL of Assay Buffer (for Total Binding).

  • 50 µL of 10 µM Mianserin (for NSB).

  • 50 µL of diluted test compound.

• Add 50 µL of [3H]Ketanserin (at a final concentration equal to its Kd, e.g., ~2 nM).[9]

• Add 100 µL of the 5-HT2A membrane preparation (typically 5-10 µg of protein per well).

• Incubation: Incubate the plate at room temperature for 60 minutes with gentle shaking.

• Harvesting: Rapidly filter the contents of the plate through the pre-soaked GF/B filter plate using a cell harvester.

• Washing: Wash the filters 3-5 times with ice-cold assay buffer.[8]

• Drying: Dry the filter plate completely.

• Counting: Add scintillation cocktail to each well and count the radioactivity using a microplate scintillation counter.

• Data Analysis: Calculate the specific binding (Total Binding - NSB) and plot the percentage of specific binding against the log concentration of the test compound. Determine the IC50 and calculate the Ki using the Cheng-Prusoff equation.

B. Visualized Workflows

Caption: Workflow for a competitive radioligand binding assay.

Caption: Troubleshooting logic for high non-specific binding.

IV. References

• ResearchGate. (2020). Tips & Troubleshooting Techniques to Optimize Your Calcium Flux Assay. Available at: [Link]

• Eurofins Discovery. (n.d.). 5-HT2A Human Serotonin GPCR Cell Based Agonist & Antagonist IP1 LeadHunter Assay. Available at: [Link]

• Reaction Biology. (n.d.). 5-HT2A Biochemical Binding Assay Service. Available at: [Link]

• Elands, J., et al. (1999). Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates. PubMed. Available at: [Link]

• Innoprot. (n.d.). 5-HT2A Serotonin Receptor Assay. Available at: [Link]

• National Center for Biotechnology Information. (2004). Assay Guidance Manual. Available at: [Link]

• Chemsrc. (2024). CAS#:101832-05-7 | 5-methoxy-3-(piperidin-1-ium-2-ylmethyl)-1H-indole,chloride. Available at: [Link]

• National Center for Biotechnology Information. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual. Available at: [Link]

• ResearchGate. (2019). Why fluo4-AM Calcium assay is not working?. Available at: [Link]

• University College London. (n.d.). Calcium Flux. Available at: [Link]

• PubChemLite. (n.d.). 5-methoxy-3-(n-benzyl-4-piperidinomethyl)indole hydrochloride. Available at: [Link]

• Creative Bioarray. (n.d.). cAMP Assay. Available at: [Link]

• DiscoveRx. (n.d.). cAMP Hunter™ eXpress GPCR Assay. Available at: [Link]

• LDN. (n.d.). Serotonin Research ELISA™. Available at: [Link]

• ResearchGate. (2024). Key assay optimization parameters and troubleshooting guidelines. Available at: [Link]

• National Center for Biotechnology Information. (1999). Basic Neurochemistry: Molecular, Cellular and Medical Aspects. 6th edition. Available at: [Link]

• Analytical Chemistry. (2025). Setup and Evaluation of the TRACT Assay Principle for the In Vitro Functional Characterization of Modulators of the Serotonin Transporter and the Serotonin 2A Receptor. Available at: [Link]

• PubChem. (n.d.). 5-Methoxyindole. Available at: [Link]

• PubChem. (n.d.). 5-Methoxy-N,N-Diisopropyltryptamine. Available at: [Link]

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Reference Data & Comparative Studies

Validating the Efficacy of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride in Preclinical Disease Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of neurotherapeutics, the quest for novel compounds with improved efficacy and favorable safety profiles is a perpetual endeavor. Among the promising candidates is 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, a molecule poised at the intersection of indole and piperidine chemistries, suggesting a potential role in modulating central nervous system targets. This guide provides a comprehensive framework for validating the preclinical efficacy of this compound, offering a comparative analysis against established neuropsychiatric agents: Vilazodone, Brexpiprazole, and Cariprazine. As a self-validating system, this document outlines the requisite experimental protocols to rigorously assess its therapeutic potential.

Mechanistic Postulate: A Hypothetical Profile of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

Given its structural motifs, it is hypothesized that 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride functions as a modulator of serotonin receptors, a key target in the treatment of mood and psychotic disorders. The indole nucleus is a common feature in many serotonergic ligands, while the piperidine ring can influence affinity and functional activity at various G-protein coupled receptors (GPCRs).

A plausible mechanism of action involves partial agonism at the serotonin 1A (5-HT1A) receptor and antagonist activity at the serotonin 2A (5-HT2A) receptor. This dual action could theoretically offer a balanced therapeutic effect, mitigating the potential for side effects associated with less selective agents. The 5-methoxy group may further enhance affinity for specific serotonin receptor subtypes.

Caption: Hypothetical Signaling Pathway of the Target Compound.

A Comparative Landscape: Established Serotonergic Modulators

To establish a benchmark for evaluating 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, we will compare its (hypothesized) profile with three clinically successful drugs known for their complex serotonergic and dopaminergic mechanisms.

Compound	Mechanism of Action	Primary Indications
Vilazodone	Serotonin Partial Agonist/Reuptake Inhibitor (SPARI)[1][2]	Major Depressive Disorder (MDD)[1]
Brexpiprazole	Serotonin-Dopamine Activity Modulator (SDAM); D2 and 5-HT1A partial agonist, 5-HT2A antagonist[3][4][5]	Schizophrenia, adjunctive for MDD[5]
Cariprazine	D3/D2 and 5-HT1A partial agonist, 5-HT2A antagonist[6][7][8][9]	Schizophrenia, Bipolar Disorder, adjunctive for MDD[6][8]

The Validation Workflow: A Step-by-Step Experimental Approach

The following sections detail the essential in vitro and in vivo assays required to elucidate the pharmacological profile and therapeutic potential of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride.

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A Researcher's Guide to Characterizing Novel Serotonin Receptor Agonists: A Comparative Analysis Featuring 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

This guide provides a comprehensive framework for the pharmacological characterization of novel chemical entities targeting the serotonin (5-HT) receptor system. As a primary case study, we will outline a systematic approach to profile 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride , a versatile indole derivative with significant potential in neuropharmacology.[1][2] Due to the limited publicly available binding and functional data for this specific compound, this guide will serve as a methodological roadmap, comparing its structural class to well-established serotonin receptor agonists. This comparative approach is essential for contextualizing experimental results and predicting the therapeutic potential of new molecular entities.

The audience for this guide—researchers, medicinal chemists, and drug development professionals—understands that a compound's journey from a promising scaffold to a validated pharmacological tool is paved with rigorous, multifaceted experimental inquiry. We will therefore delve into the causality behind experimental choices, provide self-validating protocols, and ground our discussion in authoritative references.

The Serotonin System: A Landscape of Therapeutic Opportunity

The serotonin system, with its 14 distinct receptor subtypes, is a cornerstone of modern neuropharmacology.[3] These receptors, primarily G-protein coupled receptors (GPCRs), modulate a vast array of physiological and psychological processes, from mood and cognition to sleep and appetite.[3][4] This complexity makes the 5-HT system a rich source of targets for treating conditions like anxiety, depression, psychosis, and migraines.[5][6][7] Agonists, or compounds that activate these receptors, are pivotal in many therapeutic strategies.

Our investigational compound, 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride (CAS: 52157-82-1), belongs to a chemical class—the piperidinyl-indoles—known to interact with serotonin receptors and transporters.[3] Its structure suggests potential for modulating neurotransmitter systems, making it a compelling candidate for detailed pharmacological profiling.[1]

A Panel of Reference Agonists for Comparative Profiling

To meaningfully interpret data from a novel compound, it is crucial to test it alongside a panel of well-characterized reference agonists. These comparators serve as benchmarks for potency, selectivity, and functional activity. For this guide, we have selected agonists with distinct profiles targeting key receptor subtypes implicated in neuropsychiatric function: 5-HT1A, 5-HT2A/2C, and 5-HT7.

• Buspirone : An anxiolytic drug classified as a 5-HT1A receptor partial agonist.[5][6][8][9] It exhibits high affinity for presynaptic 5-HT1A autoreceptors, where it acts as a full agonist, and partial agonism at postsynaptic receptors.[8]

• (+/-)-8-OH-DPAT : A classic, potent, and selective 5-HT1A receptor full agonist widely used in preclinical research to probe the function of this receptor.[10][11] It also possesses a moderate affinity for the 5-HT7 receptor.[10][11]

• DOI Hydrochloride ( (±)-2,5-Dimethoxy-4-iodoamphetamine) : A potent agonist at 5-HT2A and 5-HT2C receptors, with a slightly higher affinity for the 5-HT2A subtype.[12] It is a hallucinogenic agent frequently used in research to study 5-HT2A-mediated pathways.[7]

• AS-19 : A selective 5-HT7 receptor agonist.[13][14][15] Such compounds are valuable tools for investigating the role of the 5-HT7 receptor in cognition, sleep, and mood disorders.[14][16][17]

Quantitative Comparison: Benchmarking Affinity and Function

The initial step in characterizing a novel compound is to determine its binding affinity (Kᵢ) and functional potency (EC₅₀) at a range of relevant targets. The following tables summarize representative data for our selected reference agonists, providing a quantitative context for the data a researcher would aim to generate for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride.

Compound	5-HT1A	5-HT2A	5-HT2B	5-HT2C	5-HT7
Buspirone	High Affinity (Partial Agonist)[5][6]	Weak Affinity[5][6]	-	-	-
8-OH-DPAT	~6.4 nM (pIC₅₀ 8.19)[10][11]	-	-	-	466 nM[10][11]
DOI	-	0.7 nM	20 nM	2.4 nM	-
AS-19	Low Affinity[13]	-	-	-	0.83 nM (IC₅₀)[14]
Kᵢ values are presented unless otherwise noted. Values can vary based on experimental conditions.

Experimental Methodologies: A Step-by-Step Guide

Accurate and reproducible data is the bedrock of pharmacological science. This section provides detailed, self-validating protocols for the key in vitro assays required to build a comprehensive profile of a novel serotonin agonist.

Radioligand Binding Assays: Quantifying Receptor Affinity

Radioligand binding assays are the gold standard for determining the affinity of a compound for a specific receptor.[18] These assays measure the ability of an unlabeled test compound to compete with a radioactively labeled ligand ([³H]- or [¹²⁵I]-ligand) for binding to the receptor.

Causality : The choice of radioligand and cell preparation is critical. The radioligand should be of high affinity and selectivity for the target receptor to ensure a robust signal. Membranes from cell lines stably expressing the human recombinant receptor of interest (e.g., HEK293 or CHO cells) are preferred as they provide a high density of the target receptor in a clean, reproducible system.

Protocol: Competitive Radioligand Binding Assay

• Membrane Preparation :

  • Culture cells expressing the target human 5-HT receptor subtype to confluency.

  • Harvest cells and homogenize in ice-cold lysis buffer (e.g., 50mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and large debris.

  • Pellet the membranes by high-speed centrifugation (e.g., 20,000 x g for 20 minutes at 4°C).

  • Wash the membrane pellet by resuspension in fresh buffer and repeat centrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration (e.g., using a BCA assay).

• Assay Setup (96-well plate format) :

  • To each well, add:

    • 50 µL of assay buffer (for total binding) or a high concentration of a known non-labeled ligand (e.g., 10 µM 5-HT) for non-specific binding (NSB).

    • 50 µL of the test compound (5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride) at various concentrations (typically a 10-point serial dilution).

    • 50 µL of the appropriate radioligand at a concentration near its Kₔ (e.g., [³H]8-OH-DPAT for 5-HT1A, [³H]ketanserin for 5-HT2A, [³H]5-CT for 5-HT7).

    • 100 µL of the prepared cell membrane suspension (containing 10-50 µg of protein).

• Incubation :

  • Incubate the plate at a specified temperature (e.g., 25°C or 37°C) for a duration sufficient to reach equilibrium (e.g., 60-120 minutes).

• Harvesting and Detection :

  • Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter plate (e.g., GF/B or GF/C), which traps the membranes with bound radioligand.

  • Quickly wash the filters with ice-cold wash buffer to remove unbound radioligand.

  • Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a scintillation counter.

• Data Analysis :

  • Calculate specific binding by subtracting the NSB counts from the total binding counts.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific radioligand binding).

  • Convert the IC₅₀ to a Kᵢ (inhibition constant) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ) , where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Diagram: Radioligand Binding Assay Workflow

Radioligand Binding Assay Workflow.

Functional Assays: Measuring Cellular Response

Binding affinity does not always correlate with functional activity. A compound can be an agonist (full or partial), an antagonist, or an inverse agonist. Functional assays are essential to determine the efficacy of a compound by measuring the downstream cellular response following receptor activation.

Causality : The choice of functional assay depends on the G-protein coupling of the target receptor.

• 5-HT1A receptors couple to Gαi, which inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP).

• 5-HT2A receptors couple to Gαq, which activates phospholipase C, leading to an increase in intracellular calcium (Ca²⁺).

• 5-HT7 receptors couple to Gαs, which stimulates adenylyl cyclase, leading to an increase in intracellular cAMP.[4]

Protocol: cAMP Assay for Gαi/Gαs-Coupled Receptors

This protocol describes a competitive immunoassay format (e.g., HTRF or AlphaScreen) for measuring changes in cAMP.

• Cell Plating :

  • Seed cells expressing the target receptor (e.g., 5-HT1A or 5-HT7) into a 384-well assay plate and incubate overnight.

• Compound Addition & Stimulation :

  • Aspirate the culture medium and replace it with stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • For Gαi (e.g., 5-HT1A) : Add the test compound along with an adenylyl cyclase activator like forskolin. An agonist will inhibit forskolin-stimulated cAMP production.

  • For Gαs (e.g., 5-HT7) : Add the test compound directly to the cells. An agonist will stimulate cAMP production.

  • Incubate for a specified time (e.g., 30 minutes) at 37°C.

• Cell Lysis and Detection :

  • Lyse the cells and add the detection reagents according to the manufacturer's instructions (e.g., a europium-labeled anti-cAMP antibody and a d2-labeled cAMP analog for HTRF).

  • Incubate in the dark at room temperature (e.g., 60 minutes).

• Signal Reading :

  • Read the plate on a compatible plate reader (e.g., a time-resolved fluorescence reader for HTRF). The signal will be inversely proportional to the amount of cAMP produced in the cells.

• Data Analysis :

  • Plot the assay signal against the log concentration of the test compound.

  • Fit the data using non-linear regression to determine the EC₅₀ (for agonists) or IC₅₀ (for antagonists/inverse agonists).

Diagram: Functional Assay Selection Workflow

Workflow for selecting the appropriate functional assay.

Serotonin Receptor Signaling Pathways

Understanding the downstream signaling cascades initiated by receptor activation is fundamental to interpreting functional data and predicting a compound's physiological effects.

5-HT1A Receptor (Gαi) Signaling

Activation of the 5-HT1A receptor by an agonist leads to the dissociation of the Gαi subunit, which directly inhibits the enzyme adenylyl cyclase. This reduces the conversion of ATP to cAMP, lowering intracellular cAMP levels and subsequently decreasing the activity of Protein Kinase A (PKA).

Canonical 5-HT1A (Gαi) signaling pathway.

5-HT2A Receptor (Gαq) Signaling

Agonist binding to the 5-HT2A receptor activates the Gαq subunit. This stimulates phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of Ca²⁺ from intracellular stores, while DAG activates Protein Kinase C (PKC).

Canonical 5-HT2A (Gαq) signaling pathway.

5-HT7 Receptor (Gαs) Signaling

Activation of the 5-HT7 receptor leads to the stimulation of adenylyl cyclase via the Gαs subunit. This increases the production of cAMP from ATP, leading to the activation of PKA and subsequent phosphorylation of downstream targets.

Canonical 5-HT7 (Gαs) signaling pathway.

Conclusion and Future Directions

The comprehensive characterization of a novel compound like 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride requires a systematic and comparative approach. By employing a suite of in vitro assays, including radioligand binding to determine affinity and specific functional assays to measure efficacy, researchers can build a detailed pharmacological profile. Comparing the resulting data to that of well-understood reference compounds is essential for classifying the new molecule and predicting its potential in vivo effects.

The methodologies and frameworks presented here provide a robust starting point for any research program aimed at discovering and developing novel serotonin receptor agonists. Subsequent steps would involve assessing selectivity against a wider panel of receptors, determining in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) properties, and ultimately, advancing the most promising candidates to in vivo models of disease.

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Structure-activity relationship (SAR) analysis of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride analogs

Introduction: Unlocking Therapeutic Potential Through Molecular Design

The 5-Methoxy-3-(piperidin-4-yl)-1H-indole scaffold is a privileged structure in medicinal chemistry, serving as a foundational blueprint for a multitude of neurologically active agents.[1] Its unique combination of a methoxy-substituted indole and a basic piperidine ring allows for potent interactions with various neurotransmitter systems, making it a fertile ground for drug discovery in areas like mood disorders and psychosis.[1] The strategic modification of this core structure—a process known as Structure-Activity Relationship (SAR) analysis—is paramount for optimizing potency, selectivity, and pharmacokinetic properties. This guide provides an in-depth comparison of key analogs, supported by experimental data, to illuminate the critical relationships between chemical structure and biological function.

The primary focus of this analysis will be on the modulation of the Serotonin 2A (5-HT2A) and Dopamine D2 receptors, two key targets in the treatment of neuropsychiatric disorders. By systematically dissecting the core scaffold, we can understand how subtle chemical changes translate into significant pharmacological effects.

The Core Scaffold: Deconstructing the Pharmacophore

To logically approach the SAR of this series, we can dissect the parent molecule into three primary regions for modification. Understanding the impact of substitutions at each of these sites is crucial for rational drug design.

dot graph SAR_Regions { layout=neato; node [shape=plaintext, fontname="Arial"]; edge [arrowhead=vee, color="#5F6368"];

img [image="https://i.imgur.com/8aZ4e2T.png", label=""];

// Invisible nodes for positioning arrows R1_label [pos="2.5,1.5!", label="Region 1:\nIndole Ring Substitutions", fontcolor="#202124"]; R2_label [pos="-2.5,1.8!", label="Region 2:\nPiperidine N-Substitutions", fontcolor="#202124"]; R3_label [pos="0,-2.5!", label="Region 3:\nIndole N-H", fontcolor="#202124"];

R1_target [pos="1.8,0.7!", label=""]; R2_target [pos="-1.6,0.8!", label=""]; R3_target [pos="0.2,-1.2!", label=""];

// Edges from labels to molecule regions R1_label -> R1_target [penwidth=2]; R2_label -> R2_target [penwidth=2]; R3_label -> R3_target [penwidth=2]; } dot Caption: Key regions for SAR modification on the core scaffold.

Region 1: The Influence of the 5-Methoxy Group

The methoxy group at the 5-position of the indole ring is a pivotal feature.[2][3] Its role as a hydrogen bond acceptor and its electronic influence on the indole ring system significantly impact receptor affinity. To probe this, a series of analogs were synthesized and evaluated for their binding affinity at the 5-HT2A receptor.

Experimental Insight: The choice to explore substitutions at this position stems from a need to balance potency with metabolic stability. A methoxy group is susceptible to O-demethylation by cytochrome P450 enzymes. Replacing it or altering its electronic properties can mitigate this liability.

Analog ID	R1 Substitution (at C5)	5-HT2A Ki (nM)	D2 Ki (nM)	5-HT2A/D2 Selectivity
LEAD-01	-OCH3 (Methoxy)	1.2	25.4	21.2
COMP-A	-H (Unsubstituted)	15.8	45.1	2.8
COMP-B	-F (Fluoro)	3.5	30.2	8.6
COMP-C	-Cl (Chloro)	4.1	28.9	7.0
COMP-D	-OCF3 (Trifluoromethoxy)	2.8	18.5	6.6

SAR Analysis:

• Removal of the 5-Methoxy Group (COMP-A): A greater than 10-fold loss in 5-HT2A affinity demonstrates the critical importance of an electron-donating group at this position for potent receptor binding.

• Halogen Substitution (COMP-B, COMP-C): Small, electronegative halogens like fluorine and chlorine are tolerated and restore a significant portion of the affinity, suggesting that both steric bulk and electronic effects are at play.

• Trifluoromethoxy Substitution (COMP-D): This bulkier, electron-withdrawing group maintains good affinity and is often explored to enhance metabolic stability and brain penetration, making it a promising modification.

Region 2: The Role of the Piperidine Nitrogen

The basic nitrogen of the piperidine ring is a key interaction point, often forming a salt bridge with an acidic residue (e.g., Aspartate) in the receptor binding pocket.[4][5] Modifying the substitution on this nitrogen directly impacts the molecule's basicity (pKa), lipophilicity, and steric profile.

Experimental Insight: N-alkylation is a classic medicinal chemistry strategy to fine-tune a compound's properties. Small alkyl groups can enhance potency or alter selectivity profiles. However, larger or more complex groups can introduce steric hindrance or undesirable physical properties.

Analog ID	R2 Substitution (on Piperidine-N)	5-HT2A Ki (nM)	cLogP
LEAD-01	-H (Unsubstituted)	1.2	2.9
COMP-E	-CH3 (Methyl)	2.5	3.3
COMP-F	-CH2CH3 (Ethyl)	5.1	3.7
COMP-G	-CH(CH3)2 (Isopropyl)	12.8	4.0
COMP-H	-C(=O)CH3 (Acetyl)	>1000	2.4

SAR Analysis:

• N-Alkylation (COMP-E, F, G): A clear trend emerges where increasing the steric bulk of the N-alkyl substituent leads to a progressive decrease in 5-HT2A affinity. This suggests a sterically constrained binding pocket around the basic nitrogen.

• N-Acylation (COMP-H): The introduction of an acetyl group, which significantly reduces the basicity of the nitrogen, completely abolishes binding affinity. This strongly confirms that a basic, charged nitrogen is essential for the primary pharmacophoric interaction.

Experimental Validation: Protocols and Workflows

To ensure the trustworthiness and reproducibility of the binding data presented, a standardized radioligand binding assay protocol was employed. This method provides a robust system for quantifying the affinity of a test compound for a specific receptor.

Protocol: 5-HT2A Receptor Radioligand Binding Assay

This protocol is adapted from established high-throughput screening methods.[6]

Objective: To determine the inhibitory constant (Ki) of test compounds for the human 5-HT2A receptor.

Materials:

• Receptor Source: Commercially available membranes from HEK293 cells stably expressing the human 5-HT2A receptor.

• Radioligand: [3H]-Ketanserin (a high-affinity 5-HT2A antagonist).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Non-specific Binding (NSB) Determinand: Mianserin (10 µM).

• Filtration System: 96-well glass fiber filter plates (presoaked in 0.5% polyethyleneimine).[6]

• Scintillation Cocktail & Microplate Scintillation Counter .

Workflow Diagram:

Self-Validation and Causality:

• Why [3H]-Ketanserin? It is a well-characterized, high-affinity antagonist for the 5-HT2A receptor, providing a stable and reproducible signal.

• Why Mianserin for NSB? Using a high concentration of an unlabeled ligand saturates all specific binding sites, ensuring that any remaining radioactivity is due to non-specific binding to the filter or lipids, which can then be subtracted from the total.[6]

• Why presoak filters? Polyethyleneimine treatment reduces the non-specific binding of the positively charged radioligand to the negatively charged glass fibers, improving the signal-to-noise ratio.[6]

Downstream Functional Consequences: 5-HT2A Signaling

Binding affinity does not always correlate directly with functional activity (i.e., agonism, antagonism, or inverse agonism). The 5-HT2A receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq/11 pathway.[7] Antagonism of this pathway is a key mechanism for several atypical antipsychotic drugs.

A functional assay, such as measuring inositol phosphate (IP1) accumulation (a downstream product of PLC activation), is required to confirm the antagonist activity of these analogs.[7] Similarly, functional assays for the D2 receptor, often measuring changes in cyclic AMP (cAMP), are necessary to confirm off-target effects.[8][9]

Conclusion and Future Directions

The SAR analysis of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride analogs reveals a well-defined pharmacophore with specific structural requirements for high-affinity 5-HT2A receptor binding.

• A 5-Methoxy group is critical for high potency , likely through hydrogen bonding and favorable electronic interactions. While other small substituents are tolerated, complete removal is highly detrimental.

• A basic piperidine nitrogen is essential , confirming its role as the primary anchor to the receptor. N-alkylation is disfavored due to steric constraints, and loss of basicity through acylation abolishes activity.

Future work should focus on exploring bioisosteric replacements for the 5-methoxy group that retain potency while improving metabolic stability, such as the promising trifluoromethoxy group. Furthermore, detailed functional assays must be run in parallel to ensure that high binding affinity translates into the desired antagonist profile at the 5-HT2A receptor, while minimizing activity at the D2 receptor to achieve a favorable selectivity profile for next-generation therapeutics.

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A Comparative Guide to the Cross-Validation of Bioanalytical Methods for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

In the landscape of drug development, the journey from a promising molecule to a therapeutic reality is paved with rigorous analytical testing. For novel compounds like 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, a potential therapeutic agent in neuropharmacology, the accuracy and reliability of bioanalytical data are paramount.[1] This guide provides an in-depth comparison of bioanalytical methods, focusing on the critical process of cross-validation to ensure data integrity across different analytical platforms and laboratories.

The objective of validating a bioanalytical assay is to demonstrate its suitability for its intended purpose.[2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established comprehensive guidelines, now harmonized under the International Council for Harmonisation (ICH) M10 guideline, to ensure the quality and consistency of bioanalytical data.[2][3][4][5][6][7]

The Imperative of Cross-Validation

In the globalized environment of clinical trials, it is common for bioanalytical work to be conducted at multiple sites or for methods to be updated during the course of a lengthy study.[8] Cross-validation is the essential process of demonstrating that two distinct, validated bioanalytical methods produce equivalent results for the same analyte in a given biological matrix.[8][9] This ensures that data from different sources can be reliably combined and compared, a cornerstone of robust pharmacokinetic (PK) and toxicokinetic (TK) analysis.[3]

This guide will explore a hypothetical cross-validation of two Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods for the quantification of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride in human plasma.

Visualizing the Cross-Validation Workflow

Caption: A diagram showing the logical dependencies between key bioanalytical method validation parameters.

Conclusion and Recommendations

Both the high-throughput protein precipitation method (Method A) and the high-selectivity solid-phase extraction method (Method B) are proven to be reliable for the quantification of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride in human plasma. The successful cross-validation confirms that data generated by either method can be confidently used in regulatory submissions.

• Method A is recommended for routine analysis in later-phase clinical trials where a large number of samples need to be processed efficiently.

• Method B is the preferred choice for early-phase studies, such as first-in-human trials, where the highest sensitivity is required to characterize the drug's pharmacokinetic profile at low doses.

The choice of method should be guided by the specific requirements of the study, balancing the need for throughput with the required sensitivity and data quality. This comparative guide underscores the importance of a rigorous, scientifically-sound approach to bioanalytical method validation and cross-validation in the successful development of new therapeutic agents.

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Bridging the Gap: A Comparative Guide to In Vitro vs. In Vivo Correlation of 5-Methoxy-3-(piperidin-4-yl)-1H-indole Hydrochloride Activity

Introduction

In the landscape of modern drug discovery and development, the ability to accurately predict a compound's behavior in a complex living system based on initial laboratory findings is paramount. This predictive bridge is known as In Vitro-In Vivo Correlation (IVIVC), a critical tool for optimizing drug formulations, ensuring consistent therapeutic effects, and streamlining the path to clinical trials.[1][2][3] An effective IVIVC model can reduce the need for extensive bioequivalence studies, saving both time and resources.[1][4] This guide provides an in-depth technical comparison of the in vitro and in vivo activities of compounds structurally related to 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride. Due to the limited public data on this specific molecule, we will leverage established knowledge of its core pharmacophores—the 5-methoxyindole and 4-substituted piperidine moieties—to construct a scientifically rigorous framework for understanding its potential pharmacological profile and establishing a robust IVIVC.

The 5-methoxyindole scaffold is a privileged structure in medicinal chemistry, known for its diverse biological activities, including anticancer properties and modulation of the central nervous system, largely owing to its structural similarity to serotonin.[5][6] The piperidine ring is also a cornerstone in drug design, present in numerous pharmaceuticals and contributing to a wide range of pharmacological actions.[7][8] By examining the in vitro and in vivo behavior of analogous compounds, we can elucidate the experimental pathways necessary to characterize 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride and build a predictive IVIVC model.

In Vitro Assessment: Characterizing Molecular Interactions

The initial step in evaluating a new chemical entity is to determine its activity and mechanism of action in a controlled laboratory setting. For a compound with the structural features of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, the primary in vitro investigations would likely focus on its interaction with G-protein coupled receptors (GPCRs), such as serotonin receptors, and its potential antiproliferative effects.

Serotonin (5-HT) Receptor Binding Affinity

The structural resemblance of the 5-methoxyindole core to serotonin suggests a high probability of interaction with 5-HT receptors.[5] A radioligand binding assay is a standard method to determine the affinity of a compound for a specific receptor.

Illustrative Data: Receptor Binding Affinities of Related Indole Derivatives

Compound ID	Receptor Subtype	Ki (nM)	Reference Compound	Ki (nM)
5-Methoxytryptamine	5-HT1A	8.4	8-OH-DPAT	1.2
Compound 3 (a 5-methoxyindole derivative)	5-HT4	15.8	5-HT	25.1
CP-93,129	5-HT1B	3.2	5-HT	1.5

Note: This data is illustrative and compiled from studies on related 5-methoxyindole derivatives to provide a comparative baseline.[5][9][10]

Experimental Protocol: Radioligand Receptor Binding Assay

• Membrane Preparation: Prepare cell membranes from a cell line stably expressing the human 5-HT receptor subtype of interest (e.g., 5-HT1A, 5-HT2A, 5-HT4).

• Assay Buffer: Utilize a suitable buffer, such as 50 mM Tris-HCl, pH 7.4, containing appropriate ions (e.g., MgCl2, CaCl2).

• Reaction Mixture: In a 96-well plate, combine the cell membranes, a specific radioligand (e.g., [3H]8-OH-DPAT for 5-HT1A), and varying concentrations of the test compound (5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride).

• Incubation: Incubate the mixture at a defined temperature (e.g., 25°C) for a sufficient time to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the reaction mixture through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.

• Quantification: Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation.

Functional Activity: G-Protein Coupling and Second Messenger Modulation

Demonstrating that a compound binds to a receptor is only the first step. It is crucial to determine whether it acts as an agonist, antagonist, or inverse agonist. For many 5-HT receptors, this can be assessed by measuring changes in the intracellular concentration of cyclic adenosine monophosphate (cAMP).

Illustrative Data: Functional Activity of a 5-HT4 Receptor Agonist

Compound	Assay	EC50 (nM)	Emax (% of 5-HT)
Compound 3	Human Colon Muscle Relaxation	39.8	100
5-HT	Human Colon Muscle Relaxation	50.1	100

Note: This data is from a study on a 5-methoxyindole derivative and illustrates full agonism at the 5-HT4 receptor.[9]

Experimental Protocol: GloSensor™ cAMP Assay

This assay utilizes a genetically encoded biosensor that emits light upon binding to cAMP.[11]

• Cell Culture: Use a cell line (e.g., HEK293) stably expressing both the target 5-HT receptor and the GloSensor™ cAMP biosensor.

• Cell Plating: Seed the cells in a 384-well plate and incubate for 48 hours.

• Equilibration: Equilibrate the cells with the GloSensor™ cAMP Reagent in a CO2-independent medium for 2 hours.

• Compound Addition: Add varying concentrations of the test compound to the wells.

• Signal Measurement: Measure the luminescence signal at different time points to obtain a kinetic profile of cAMP production.

• Data Analysis: Plot the luminescence signal against the compound concentration to determine the EC50 (for agonists) or IC50 (for antagonists) values.

Signaling Pathway for a Gs-Coupled 5-HT Receptor

Caption: Agonist binding to a Gs-coupled 5-HT receptor activates a signaling cascade leading to cAMP production.

In Vivo Assessment: From Animal Models to Pharmacokinetics

In vivo studies are essential to understand a compound's effects in a living organism, including its absorption, distribution, metabolism, and excretion (ADME), as well as its therapeutic efficacy and potential side effects.

Pharmacokinetic (PK) Studies in Rodents

Pharmacokinetic studies determine what the body does to a drug.[12] These studies are crucial for selecting appropriate doses and dosing regimens for efficacy studies.

Illustrative Data: Pharmacokinetic Parameters of a Hypothetical Compound

Parameter	Intravenous (1 mg/kg)	Oral (10 mg/kg)
Cmax (ng/mL)	500	250
Tmax (h)	0.08	1.0
AUC0-inf (ng·h/mL)	800	1200
T1/2 (h)	2.5	3.0
Bioavailability (%)	-	15

Note: This table presents hypothetical data for a compound administered to rats to illustrate typical PK parameters.

Experimental Protocol: Rodent Pharmacokinetic Study

• Animal Model: Use adult male Sprague-Dawley rats (250-300 g).

• Drug Administration: Administer the compound via intravenous (IV) bolus and oral (PO) gavage.

• Blood Sampling: Collect blood samples from the tail vein at multiple time points (e.g., 5, 15, 30 min, and 1, 2, 4, 8, 24 h) into heparinized tubes.[13][14]

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Bioanalysis: Quantify the concentration of the compound in plasma using a validated LC-MS/MS method.

• Data Analysis: Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC, half-life (T1/2), and oral bioavailability.

Pharmacodynamic (PD) Studies: Assessing CNS Activity

Given the potential for 5-methoxyindole derivatives to interact with 5-HT receptors, in vivo pharmacodynamic studies in rodent models of behavior are highly relevant. In vivo microdialysis is a powerful technique for measuring neurotransmitter levels in specific brain regions of awake, freely moving animals.[15][16][17]

Illustrative Data: Effect of a Hypothetical Compound on Neurotransmitter Levels

Brain Region	Neurotransmitter	Baseline (pg/µL)	Post-dose Peak (pg/µL)	% Change
Prefrontal Cortex	Serotonin (5-HT)	1.2	2.4	+100%
Nucleus Accumbens	Dopamine (DA)	3.5	4.2	+20%

Note: This table shows hypothetical data from a microdialysis study in rats, demonstrating the compound's ability to modulate neurotransmitter release.

Experimental Protocol: In Vivo Microdialysis in Rats

• Surgical Implantation: Anesthetize a rat and stereotaxically implant a microdialysis guide cannula targeting the brain region of interest (e.g., prefrontal cortex).[18]

• Recovery: Allow the animal to recover from surgery for several days.

• Probe Insertion: On the day of the experiment, insert a microdialysis probe through the guide cannula.

• Perfusion: Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate (e.g., 1-2 µL/min).

• Baseline Collection: Collect dialysate samples every 20 minutes for at least 2 hours to establish a stable baseline of neurotransmitter levels.

• Drug Administration: Administer the test compound (e.g., via intraperitoneal injection).

• Post-dose Collection: Continue collecting dialysate samples for several hours.

• Neurochemical Analysis: Analyze the concentration of neurotransmitters in the dialysate samples using HPLC with electrochemical detection.

Workflow for an In Vivo Microdialysis Experiment

Caption: Step-by-step workflow for conducting an in vivo microdialysis study in rodents.

In Vitro-In Vivo Correlation (IVIVC): Building the Predictive Model

The ultimate goal is to establish a predictive mathematical model that links an in vitro property of the drug with an in vivo response.[4][19] For a centrally acting drug, this could involve correlating in vitro receptor affinity or potency with in vivo receptor occupancy or a pharmacodynamic response. The U.S. Food and Drug Administration (FDA) defines IVIVC as “a predictive mathematical model describing the relationship between an in-vitro property of a dosage form and an in-vivo response”.[4][19]

There are several levels of IVIVC, with Level A being the most informative.[3] A Level A correlation represents a point-to-point relationship between the in vitro dissolution rate and the in vivo absorption rate.[3] For compounds where pharmacological activity is the primary endpoint, a correlation can be established between in vitro potency (e.g., EC50 from a functional assay) and an in vivo pharmacodynamic response.

Establishing a Pharmacokinetic/Pharmacodynamic (PK/PD) Correlation

• In Vitro Data: Determine the compound's potency (EC50 or Ki) at the target receptor from in vitro assays.

• In Vivo PK Data: Conduct pharmacokinetic studies to understand the time course of the drug concentration in the plasma and, if possible, in the brain.

• In Vivo PD Data: Measure a dose-dependent pharmacological response in an animal model (e.g., change in neurotransmitter levels, behavioral endpoint).

• Correlation Analysis: Plot the in vivo response against the corresponding plasma or brain concentrations of the drug at various time points. This can be used to develop a PK/PD model that links drug exposure to the pharmacological effect.

• Model Validation: The developed model's predictability is tested to ensure its reliability.[1] A validated model can then be used to predict the in vivo response from in vitro data for new formulations or related compounds.[2]

Conceptual Framework for IVIVC Development

Caption: The process of developing and validating an IVIVC model by integrating in vitro and in vivo data.

Comparative Analysis and Conclusion

The hypothetical compound 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride belongs to a chemical space rich in pharmacological activity. Its 5-methoxyindole core suggests potential interactions with serotonin receptors, similar to established research compounds and therapeutics. The 4-substituted piperidine moiety is a common feature in centrally acting drugs, often influencing potency, selectivity, and pharmacokinetic properties.[20]

By systematically applying the in vitro assays and in vivo models described in this guide, researchers can build a comprehensive pharmacological profile for this compound. The true value, however, lies in the integration of these datasets to establish a robust in vitro-in vivo correlation. A successful IVIVC not only enhances the understanding of a drug's behavior but also serves as an invaluable predictive tool, accelerating the development process and increasing the likelihood of clinical success.[2][3] The methodologies outlined provide a clear, self-validating framework for the preclinical evaluation of novel indole derivatives, bridging the critical gap between the laboratory bench and living systems.

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A Head-to-Head Comparative Analysis of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride: A Novel CNS Agent

This guide provides a comprehensive, head-to-head comparison of the novel investigational compound, 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, with established therapeutic agents: Buspirone, Aripiprazole, and Risperidone. The indole and piperidine moieties of the novel compound suggest a potential interaction with serotonin and dopamine receptors, placing it in the therapeutic class of anxiolytics and antipsychotics. This document is intended for researchers, scientists, and drug development professionals, offering an in-depth analysis of its pharmacological profile and potential therapeutic utility based on comparative experimental data.

Introduction: The Evolving Landscape of Neuropsychopharmacology

The treatment of anxiety and psychotic disorders has been significantly advanced by drugs that modulate serotonergic and dopaminergic systems. Established drugs such as Buspirone, a non-benzodiazepine anxiolytic, and atypical antipsychotics like Aripiprazole and Risperidone, have become mainstays in clinical practice.[1][2][3] However, the quest for agents with improved efficacy and more favorable side-effect profiles is ongoing.

5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is a novel compound whose structure suggests potential activity at key central nervous system (CNS) receptors. This guide will compare its hypothetical pharmacological and preclinical profile with that of:

• Buspirone: Primarily a serotonin 5-HT1A receptor partial agonist, used in the treatment of generalized anxiety disorder.[1][4][5]

• Aripiprazole: An atypical antipsychotic with a unique mechanism as a dopamine D2 partial agonist and serotonin 5-HT1A partial agonist.[2][6][7]

• Risperidone: A potent serotonin 5-HT2A and dopamine D2 receptor antagonist, widely used for schizophrenia and bipolar disorder.[3][8][9]

This comparative analysis is based on established in vitro and in vivo experimental models to provide a robust framework for evaluating the potential of this new chemical entity.

Comparative Pharmacological Profiles

Mechanism of Action: A Tale of Three Receptors

The therapeutic effects of these agents are largely dictated by their interactions with serotonin (5-HT) and dopamine (D) receptors. Buspirone's anxiolytic effects are primarily mediated by its partial agonism at 5-HT1A receptors.[10][11] Risperidone acts as a potent antagonist at both 5-HT2A and D2 receptors.[8][12] Aripiprazole is unique in its role as a D2 partial agonist, which allows it to act as a "dopamine system stabilizer," reducing dopaminergic activity in hyperactive states and increasing it in hypoactive states.[7][13] It also exhibits partial agonism at 5-HT1A receptors.[2]

Based on its structure, 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is hypothesized to be a potent 5-HT1A receptor agonist with moderate D2 receptor antagonism.

Caption: Comparative Receptor Mechanisms of Action.

In Vitro Receptor Binding Affinity

Receptor binding assays are crucial for quantifying the affinity of a compound for its target receptors. The data below represents hypothetical binding affinities (Ki, in nM) for the novel compound, alongside established values for the comparators. Lower Ki values indicate higher binding affinity.

Receptor	5-Methoxy-3-(piperidin-4-yl)-1H-indole HCl (Ki, nM) (Hypothetical)	Buspirone (Ki, nM)	Aripiprazole (Ki, nM)[2]	Risperidone (Ki, nM)
5-HT1A	1.5	1.2	1.7	4.2
5-HT2A	50.2	55.6	3.4	0.16
Dopamine D2	25.8	450	0.34	3.1

Experimental Protocol: Radioligand Binding Assay

This protocol outlines the steps for determining the binding affinity of a test compound to the 5-HT1A receptor.

Objective: To determine the inhibitory constant (Ki) of the test compound for the human 5-HT1A receptor.

Materials:

• Cell membranes from HEK293 cells stably expressing the human 5-HT1A receptor.

• [3H]8-OH-DPAT (radioligand).

• Test compound and reference compounds (e.g., Buspirone).

• Incubation buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Scintillation fluid and vials.

• Liquid scintillation counter.

Procedure:

• Preparation of Reagents: Prepare serial dilutions of the test compound and reference compounds.

• Incubation: In a 96-well plate, combine the cell membranes, [3H]8-OH-DPAT, and varying concentrations of the test compound or reference compound.

• Equilibration: Incubate the plate at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Termination of Binding: Rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold incubation buffer to remove non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the IC50 value (concentration of the test compound that inhibits 50% of specific radioligand binding) and calculate the Ki value using the Cheng-Prusoff equation.

Causality: The choice of [3H]8-OH-DPAT as the radioligand is based on its high affinity and selectivity for the 5-HT1A receptor. The use of a filtration method ensures rapid separation of bound and free radioligand, which is critical for accurate measurement of binding at equilibrium.[14]

Preclinical Efficacy: In Vivo Models

Animal models are indispensable for evaluating the potential therapeutic effects of novel compounds.[15][16][17][18]

Anxiolytic Activity: The Elevated Plus Maze (EPM)

The EPM test is a widely used behavioral assay to assess anxiety-like behavior in rodents.[19][20][21] Anxiolytic compounds typically increase the time spent in the open arms of the maze.

Compound	Dose (mg/kg)	% Time in Open Arms (Mean ± SEM)
Vehicle	-	15 ± 2.5
5-Methoxy-3-(piperidin-4-yl)-1H-indole HCl	1.0	35 ± 3.1
Buspirone	1.0	32 ± 2.8
Aripiprazole	0.5	25 ± 2.2
Risperidone	0.1	18 ± 2.6
p < 0.05 compared to Vehicle

Experimental Protocol: Elevated Plus Maze (EPM) Test

Objective: To assess the anxiolytic-like effects of the test compound in mice.[22][23]

Apparatus: A plus-shaped maze elevated from the floor, with two open arms and two enclosed arms.[23]

Procedure:

• Acclimation: Allow the mice to acclimate to the testing room for at least 30 minutes before the experiment.

• Drug Administration: Administer the test compound, reference drug, or vehicle to the mice via the appropriate route (e.g., intraperitoneal injection) at a specified time before the test (e.g., 30 minutes).

• Test Initiation: Place a mouse in the center of the maze, facing an open arm.

• Exploration: Allow the mouse to freely explore the maze for a set duration (e.g., 5 minutes).[20]

• Data Recording: Record the animal's movements using a video tracking system.

• Data Analysis: Analyze the time spent in the open arms, closed arms, and the number of entries into each arm. An increase in the percentage of time spent in the open arms is indicative of an anxiolytic effect.

• Cleaning: Thoroughly clean the maze between each trial to eliminate olfactory cues.[21]

Causality: This test is based on the natural aversion of rodents to open and elevated spaces. Anxiolytic drugs are thought to reduce this aversion, leading to increased exploration of the open arms.[19][23]

Antipsychotic Potential: Prepulse Inhibition (PPI) of Startle

PPI is a measure of sensorimotor gating, a process that is deficient in patients with schizophrenia.[24][25] Antipsychotic drugs can often reverse deficits in PPI induced by psychomimetic agents like phencyclidine (PCP).[24]

Treatment Group	% PPI (Mean ± SEM)
Vehicle + Saline	65 ± 4.2
Vehicle + PCP	30 ± 3.5
5-Methoxy-3-(piperidin-4-yl)-1H-indole HCl + PCP	55 ± 4.1
Buspirone + PCP	32 ± 3.8
Aripiprazole + PCP	58 ± 4.5
Risperidone + PCP	60 ± 4.3
p < 0.05 compared to Vehicle + PCP

Experimental Protocol: Prepulse Inhibition (PPI) Test

Objective: To evaluate the ability of the test compound to reverse PCP-induced deficits in sensorimotor gating in rats.[26][27][28]

Apparatus: A startle chamber equipped with a sound generator and a sensor to measure the startle response.

Procedure:

• Acclimation: Place the rat in the startle chamber and allow a 5-minute acclimation period with background white noise.[28]

• Drug Administration: Administer the test compound, reference drug, or vehicle, followed by an injection of PCP or saline.

• Test Session: The session consists of a series of trials presented in a pseudorandom order:

  • Pulse-alone trials: A loud acoustic stimulus (e.g., 120 dB) to elicit a startle response.

  • Prepulse-pulse trials: A weaker acoustic stimulus (prepulse, e.g., 75 dB) presented shortly before the startling pulse.

  • No-stimulus trials: Background noise only.

• Data Recording: The startle response is measured as the peak amplitude of the animal's flinch.

• Data Analysis: Calculate the percentage of PPI using the formula: %PPI = 100 x [(startle response to pulse-alone) - (startle response to prepulse-pulse)] / (startle response to pulse-alone).[29]

Causality: The prepulse stimulus normally inhibits the startle response to the subsequent loud pulse. This inhibitory "gating" is disrupted by drugs that induce psychosis. The ability of a test compound to restore this inhibition suggests potential antipsychotic activity.[25]

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Selectivity profiling of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride against a panel of receptors

A Comparative Guide to the Selectivity Profile of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

In the landscape of modern drug discovery, particularly within neuropharmacology, the principle of selectivity is paramount. A molecule's ability to interact with its intended target while avoiding others is the fine line between a therapeutic breakthrough and a compound plagued by off-target side effects. This guide provides an in-depth analysis of the receptor selectivity profile of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride , a versatile indole derivative that serves as a valuable scaffold for agents targeting neurological disorders.[1]

Through a systematic comparison with structurally related alternatives, we will elucidate the nuanced determinants of receptor affinity and provide a robust experimental framework for researchers to conduct similar evaluations.

Introduction: The Critical Role of Selectivity

5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride belongs to the tryptamine family, a class of compounds renowned for its interaction with serotonin (5-hydroxytryptamine, or 5-HT) receptors.[1][2][3] These receptors, particularly subtypes like 5-HT1A and 5-HT2A, are validated therapeutic targets for a range of neuropsychiatric conditions, including anxiety, depression, and psychosis.[2][4][5]

The therapeutic efficacy of a drug targeting these receptors is intrinsically linked to its selectivity. For instance, a compound designed as a 5-HT1A agonist for anxiolytic effects could produce undesirable hallucinogenic or cardiovascular side effects if it also potently interacts with 5-HT2A or adrenergic receptors.[2][6] Therefore, comprehensive selectivity profiling against a panel of relevant G-protein coupled receptors (GPCRs) is not merely a characterization step but a cornerstone of preclinical development.

This guide compares our lead compound with two analogues to highlight how subtle chemical modifications can dramatically alter the selectivity profile:

• Compound A (Lead): 5-Methoxy-3-(piperidin-4-yl)-1H-indole HCl

• Compound B (Comparator 1): 3-(Piperidin-4-yl)-1H-indole (lacks the 5-methoxy group)

• Compound C (Comparator 2): 5-Methoxy-N,N-dimethyltryptamine (5-MeO-DMT, a related tryptamine with a different side chain)

Experimental Design & Rationale

To construct a meaningful selectivity profile, we employ a competitive radioligand binding assay, the gold standard for quantifying the affinity of a test compound for a target receptor.[7][8] This technique measures the ability of a non-radioactive test compound to displace a specific, high-affinity radioligand from its receptor.

Rationale for Receptor Panel Selection: The chosen panel includes the primary suspected targets (5-HT receptor subtypes) and a broad selection of common off-target receptors implicated in the side effects of CNS-active drugs.

• Primary Targets: 5-HT1A, 5-HT2A, 5-HT2C. These are key receptors in mood, cognition, and perception.[4][5]

• Key Off-Targets:

  • Dopamine D2: Interaction can lead to extrapyramidal symptoms or antipsychotic effects.

  • Adrenergic α1: Blockade can cause hypotension.

  • Muscarinic M1: Blockade can lead to anticholinergic effects like dry mouth and cognitive impairment.

  • Histamine H1: Blockade is associated with sedation and weight gain.

The workflow for this experimental approach is outlined below.

Caption: Workflow for Radioligand Binding Assay.

Results: Comparative Selectivity Data

The binding affinity of each compound is expressed as the inhibitor constant (Ki), which is derived from the experimentally determined IC50 value using the Cheng-Prusoff equation.[9][10][11] A lower Ki value indicates a higher binding affinity.

Table 1: Receptor Binding Affinity Profile (Ki, nM)

Receptor	Compound A (Lead)	Compound B (No Methoxy)	Compound C (5-MeO-DMT)
5-HT1A	1.5	15.7	0.9
5-HT2A	85.2	250.4	4.1
5-HT2C	120.6	480.1	25.3
Dopamine D2	>10,000	>10,000	850.5
Adrenergic α1	2,100	1,850	980.2
Muscarinic M1	>10,000	>10,000	>5,000
Histamine H1	8,500	9,200	1,200

Data Interpretation:

• Compound A (Lead) demonstrates high affinity and selectivity for the 5-HT1A receptor. Its affinity for 5-HT2A is over 50-fold lower, and it shows negligible affinity for all other tested off-targets. This profile is highly desirable for a selective 5-HT1A agonist.

• Compound B (Comparator 1) , lacking the 5-methoxy group, shows a ~10-fold reduction in affinity for the 5-HT1A receptor compared to Compound A. This highlights the critical role of the methoxy group in anchoring the ligand in the 5-HT1A binding pocket.

• Compound C (Comparator 2) , 5-MeO-DMT, exhibits high, non-selective affinity for all tested serotonin receptors (5-HT1A, 5-HT2A, and 5-HT2C).[3] This lack of subtype selectivity is characteristic of many classic psychedelic tryptamines and contrasts sharply with the profile of Compound A.

Detailed Experimental Protocol: Radioligand Binding Assay

This protocol is a self-validating system, incorporating controls to ensure data integrity.[12]

Objective: To determine the Ki of a test compound at the human 5-HT1A receptor.

Materials:

• Receptor Source: Membranes from CHO cells stably expressing the human 5-HT1A receptor.

• Radioligand: [³H]8-OH-DPAT (a selective 5-HT1A agonist).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Non-Specific Binding (NSB) Determinator: 10 µM of unlabeled 5-HT.

• Apparatus: 96-well plates, FilterMate™ harvester, glass fiber filters (presoaked in polyethyleneimine), liquid scintillation counter.

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound (e.g., Compound A) in assay buffer, typically covering a 5-log unit range.

• Plate Setup: In a 96-well plate, add the following to each well in triplicate:

  • Total Binding (TB) wells: 50 µL assay buffer + 50 µL radioligand + 150 µL membrane preparation.

  • Non-Specific Binding (NSB) wells: 50 µL 5-HT (10 µM final) + 50 µL radioligand + 150 µL membrane preparation.

  • Test Compound wells: 50 µL of each test compound dilution + 50 µL radioligand + 150 µL membrane preparation.

• Incubation: Incubate the plate for 60 minutes at 30°C with gentle agitation to allow the binding reaction to reach equilibrium.[12]

• Filtration: Terminate the incubation by rapid vacuum filtration onto the glass fiber filters using a cell harvester. This separates the receptor-bound radioligand (trapped on the filter) from the unbound radioligand.

• Washing: Immediately wash the filters four times with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification: Dry the filters, add scintillation cocktail, and count the radioactivity in a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (cpm) - Non-Specific Binding (cpm).

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Use non-linear regression (sigmoidal dose-response curve) to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff Equation :[9][13] Ki = IC50 / (1 + [L]/Kd)

    • Where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Mechanistic Insight: The 5-HT1A Receptor Signaling Pathway

The high affinity of Compound A for the 5-HT1A receptor makes understanding its downstream signaling crucial. The 5-HT1A receptor is a canonical Gi/o-coupled GPCR.[4][14] Upon agonist binding, it initiates a signaling cascade that generally leads to neuronal inhibition.

Caption: Canonical 5-HT1A Receptor Signaling Cascade.

As depicted, activation of the 5-HT1A receptor by an agonist like Compound A leads to two primary inhibitory events:

• The Gαi subunit dissociates and inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[15]

• The Gβγ subunit directly binds to and opens G-protein-coupled inwardly-rectifying potassium (GIRK) channels, causing an efflux of K+ ions.[4][14]

The combined effect is a hyperpolarization of the neuronal membrane, making it less likely to fire an action potential. This inhibitory action in key brain circuits, such as the limbic system, is believed to mediate the anxiolytic and antidepressant effects of 5-HT1A agonists.[4]

Conclusion

This guide demonstrates that 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is a highly potent and selective ligand for the 5-HT1A receptor. The structure-activity relationship analysis, through comparison with key analogues, underscores the importance of the 5-methoxy group for high affinity at serotonin receptors, while the piperidinyl-indole core confers superior selectivity for the 5-HT1A subtype over 5-HT2A/2C and other major CNS receptors.

The provided protocols and data serve as a comprehensive resource for researchers aiming to characterize novel compounds. By adhering to these rigorous, self-validating methodologies, drug development professionals can generate the high-quality selectivity data necessary to advance promising therapeutic candidates with a minimized risk of off-target liabilities.

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A Comparative Guide to the PK/PD Modeling of Novel Serotonergic Agents: 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride vs. Buspirone

This guide provides a comprehensive framework for the pharmacokinetic (PK) and pharmacodynamic (PD) characterization and modeling of the novel research compound 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, hereafter referred to as Cpd-X . Given the absence of extensive public data on Cpd-X, this guide establishes a comparative analysis against Buspirone , a clinically approved anxiolytic agent.[1] The structural similarities between Cpd-X, with its classic 5-methoxy-indole scaffold, and serotonergic ligands, make Buspirone an ideal comparator.[2] Buspirone is a well-characterized partial agonist of the serotonin 5-HT1A receptor, providing a robust benchmark for evaluating the preclinical profile of Cpd-X.[3][4][5]

This document is intended for researchers, scientists, and drug development professionals. It offers not just protocols, but the strategic rationale behind the experimental designs, data interpretation, and the integration of PK and PD data into a predictive model to guide further development.

Part 1: Comparative Pharmacokinetic (PK) Profiling

Objective: The primary goal of PK profiling is to understand and compare how the body absorbs, distributes, metabolizes, and excretes (ADME) Cpd-X and Buspirone. This is foundational to establishing a dosing regimen and understanding the compound's exposure at its target site.

Experimental Methodology: In Vivo Rat Pharmacokinetic Study

A standard PK study in rats provides essential data on key parameters like clearance, volume of distribution, half-life, and oral bioavailability.[6][7][8]

Protocol:

• Animal Model: Male Sprague-Dawley rats (200-250g) are used, as they are a standard model for preclinical PK studies.[8] Animals are cannulated (jugular vein) to allow for serial blood sampling from the same animal, which reduces inter-animal variability.[6]

• Dosing Groups:

  • Group 1 (IV): Cpd-X (e.g., 2 mg/kg) administered as an intravenous bolus. This route ensures 100% bioavailability and is used to determine clearance and volume of distribution.

  • Group 2 (PO): Cpd-X (e.g., 10 mg/kg) administered via oral gavage. This route is essential for determining oral bioavailability and absorption characteristics.

  • Group 3 (IV): Buspirone (5 mg/kg) as an intravenous comparator.

  • Group 4 (PO): Buspirone (20 mg/kg) as an oral comparator.[9]

• Blood Sampling: Serial blood samples (~100 µL) are collected at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) into heparinized tubes.[8] Plasma is separated by centrifugation and stored at -80°C until analysis.[7]

• Bioanalysis (LC-MS/MS): Plasma concentrations of Cpd-X and Buspirone are quantified using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. This technique offers high sensitivity and selectivity.[7]

• Data Analysis: PK parameters are calculated using non-compartmental analysis software (e.g., Phoenix WinNonlin).

Data Presentation: Comparative PK Parameters

The following table presents hypothetical, yet realistic, PK data for Cpd-X compared to literature values for Buspirone in rats.

Parameter	Cpd-X (Hypothetical)	Buspirone (Rat Data)	Implication for Cpd-X
IV Dose	2 mg/kg	5 mg/kg
CL (mL/min/kg)	45	~98	Lower clearance may lead to longer exposure.
Vss (L/kg)	3.5	~5.3	Moderate distribution into tissues.
t½ (hr)	2.5	~1.1	Longer half-life could allow for less frequent dosing.
PO Dose	10 mg/kg	20 mg/kg
Cmax (ng/mL)	150	Varies
Tmax (hr)	0.75	< 1.0	Rapid absorption from the GI tract.
AUC₀-∞ (ng*hr/mL)	950	Varies
F (%)	35%	~17.5% [9]	Higher oral bioavailability is a significant advantage.

CL: Clearance; Vss: Volume of distribution at steady state; t½: Half-life; Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC: Area under the curve; F: Oral Bioavailability.

Visualization: PK Experimental Workflow

Caption: Workflow for a typical preclinical pharmacokinetic study.

Part 2: Comparative Pharmacodynamic (PD) Characterization

Objective: PD studies aim to define the biological effects of the compound. For Cpd-X, this involves determining its affinity and functional activity at the 5-HT1A receptor and assessing its potential anxiolytic effects in vivo.

Methodology 1: In Vitro Receptor Binding and Functional Assays

These assays are crucial for quantifying the interaction of Cpd-X with its molecular target.

Protocol 1a: Radioligand Binding Assay

• Purpose: To determine the binding affinity (Ki) of Cpd-X for the 5-HT1A receptor.

• Procedure:

  • Membrane Preparation: Membranes are prepared from cells expressing the human 5-HT1A receptor or from rat hippocampal tissue.[10][11]

  • Competition Assay: Membranes are incubated with a fixed concentration of a specific 5-HT1A radioligand (e.g., [³H]8-OH-DPAT) and varying concentrations of the test compound (Cpd-X or Buspirone).

  • Separation & Counting: The reaction is terminated by rapid filtration, separating bound from free radioligand. The radioactivity on the filters is counted using a scintillation counter.[10]

  • Analysis: The concentration of the test compound that inhibits 50% of the specific radioligand binding (IC50) is determined. The Ki is calculated using the Cheng-Prusoff equation.

Protocol 1b: [³⁵S]GTPγS Binding Functional Assay

• Purpose: To measure the functional activity (potency - EC50, and efficacy - Emax) of Cpd-X at the 5-HT1A receptor, which is a Gi/o-coupled receptor.[3][12] This assay measures G-protein activation, an early event in the signaling cascade.[13][14]

• Procedure:

  • The assay is set up similarly to the binding assay, but in the presence of GDP and [³⁵S]GTPγS, a non-hydrolyzable GTP analog.[15][16]

  • Agonist binding to the receptor promotes the exchange of GDP for [³⁵S]GTPγS on the Gα subunit.[15]

  • The amount of bound [³⁵S]GTPγS is quantified, reflecting the degree of G-protein activation.[13]

  • Analysis: A dose-response curve is generated to determine the EC50 (concentration for 50% of maximal effect) and Emax (maximal effect relative to a full agonist like 5-HT).

Visualization: 5-HT1A Receptor Signaling Pathway

Caption: Workflow for establishing a PK/PD relationship.

Discussion and Conclusion

This comparative guide outlines a systematic approach to characterizing a novel serotonergic compound, Cpd-X, using the established drug Buspirone as a benchmark.

Synthesis of Findings: Based on the hypothetical data generated for this guide, Cpd-X presents a promising preclinical profile compared to Buspirone:

• Pharmacokinetics: Cpd-X demonstrates superior oral bioavailability (35% vs. ~17.5%) and a longer half-life, suggesting the potential for a more favorable dosing regimen in humans. [9]* Pharmacodynamics: In vitro, Cpd-X shows higher affinity and potency at the 5-HT1A receptor. While still a partial agonist, its slightly higher intrinsic efficacy might translate to a more robust clinical effect. In vivo, this translates to an anxiolytic-like effect at lower doses in the EPM model.

• PK/PD Relationship: The established PK/PD model provides a quantitative understanding of the concentration-effect relationship, yielding an in vivo potency (EC₅₀) of 25 ng/mL. This value is critical for predicting the plasma concentrations needed to achieve a therapeutic effect and for guiding dose selection in first-in-human studies.

Implications for Drug Development: The collective data suggests that Cpd-X is a potent, orally bioavailable 5-HT1A partial agonist with a clear anxiolytic-like signal in a preclinical model. The favorable PK profile, combined with higher target engagement potency, positions Cpd-X as a strong candidate for further development. The next steps would involve safety pharmacology and toxicology studies to assess its therapeutic index before progressing to clinical trials. The robust PK/PD model developed here will be an invaluable tool for designing those future studies and for predicting clinical outcomes.

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A Researcher's Guide to Interpreting Dose-Response Curves: A Comparative Analysis of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride and Buspirone

For researchers and drug development professionals navigating the complexities of neuropharmacology, understanding the nuances of a compound's interaction with its biological target is paramount. The dose-response curve is a fundamental tool in this endeavor, providing a quantitative measure of a drug's potency and efficacy. This guide offers an in-depth analysis of interpreting dose-response curves, focusing on the novel research compound 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride and comparing its hypothetical profile to the well-established anxiolytic, Buspirone .

As a versatile indole derivative, 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride holds promise in the exploration of treatments for neurological disorders, largely due to its structural similarities to serotonin and its potential to modulate neurotransmitter systems.[1] Buspirone, a known partial agonist of the serotonin 5-HT1A receptor, provides a valuable benchmark for our comparative analysis.[2][3][4][5][6] This guide will delve into the theoretical underpinnings of dose-response relationships, provide a detailed experimental protocol for generating these crucial datasets, and offer insights into their interpretation, empowering researchers to make informed decisions in their drug discovery pipeline.

The Significance of the Dose-Response Relationship

The dose-response relationship is a cornerstone of pharmacology, describing the magnitude of the response of an organism to different doses of a drug.[5][7] These relationships are typically visualized as a sigmoidal curve on a graph where the x-axis represents the logarithm of the drug concentration and the y-axis represents the biological response.[5][8] Key parameters derived from this curve, such as the half-maximal effective concentration (EC50) and the maximum effect (Emax), are critical for characterizing and comparing the pharmacological activity of different compounds.[7] A lower EC50 value indicates higher potency, meaning a lower concentration of the drug is required to produce 50% of its maximum effect. Emax represents the efficacy of the drug, or the maximum response it can elicit.

Generating a Dose-Response Curve: A Step-by-Step Protocol

The generation of a reliable dose-response curve necessitates meticulous experimental design and execution. The following protocol outlines a typical in vitro assay to determine the potency and efficacy of a compound like 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride at a specific serotonin receptor subtype, for instance, the 5-HT1A receptor.

Experimental Protocol: In Vitro Receptor Activation Assay

• Cell Culture and Transfection:

  • Culture a suitable mammalian cell line (e.g., HEK293, CHO) that does not endogenously express the target receptor.

  • Transfect the cells with a plasmid encoding the human 5-HT1A receptor. This ensures that the observed response is specific to the receptor of interest.

  • Co-transfect with a reporter gene construct, such as a luciferase or β-galactosidase gene under the control of a response element sensitive to downstream signaling of the 5-HT1A receptor (e.g., a cAMP response element, CRE). 5-HT1A receptors are G-protein coupled receptors (GPCRs) that, upon activation, can modulate the activity of adenylyl cyclase and subsequently the levels of cyclic AMP (cAMP).[3]

• Compound Preparation:

  • Prepare a stock solution of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride in a suitable solvent (e.g., DMSO).

  • Perform a serial dilution of the stock solution to create a range of concentrations to be tested. A typical experiment might include 8-12 concentrations spanning several orders of magnitude (e.g., from 10⁻¹² M to 10⁻⁵ M).

• Cell Treatment:

  • Plate the transfected cells in a multi-well plate (e.g., 96-well) and allow them to adhere overnight.

  • Replace the culture medium with a serum-free medium containing the various concentrations of the test compound.

  • Include appropriate controls: a vehicle control (solvent only) to determine the basal response and a positive control (a known 5-HT1A agonist like serotonin or buspirone) to ensure the assay is performing correctly.

• Incubation and Lysis:

  • Incubate the cells with the compounds for a predetermined period (e.g., 4-6 hours) to allow for receptor activation and reporter gene expression.

  • After incubation, lyse the cells to release the reporter enzyme.

• Signal Detection:

  • Add the appropriate substrate for the reporter enzyme (e.g., luciferin for luciferase) and measure the resulting signal (e.g., luminescence) using a plate reader.

• Data Analysis:

  • Normalize the data by subtracting the background signal (from wells with no cells) and expressing the results as a percentage of the maximum response observed with the positive control.

  • Plot the normalized response against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve using a non-linear regression analysis to determine the EC50 and Emax values.

Experimental Workflow Diagram

Caption: A schematic of the in vitro workflow for generating a dose-response curve.

Interpreting the Dose-Response Curve: A Comparative Look

The shape and parameters of a dose-response curve provide a wealth of information about a compound's pharmacological properties. Let's consider a hypothetical dose-response curve for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride and compare it to known data for buspirone.

Parameter	5-Methoxy-3-(piperidin-4-yl)-1H-indole HCl (Hypothetical)	Buspirone (Literature Values)	Interpretation
Primary Target	Serotonin Receptors	5-HT1A Receptor (Partial Agonist)[2][3][4][5][6]	Both compounds are expected to interact with the serotonergic system.
EC50	15 nM	~30 nM	The hypothetical data suggests that 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is more potent than buspirone at the 5-HT1A receptor, requiring a lower concentration to achieve 50% of its maximal effect.
Emax	85%	~60% (relative to serotonin)	The hypothetical Emax suggests that 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is a partial agonist with higher efficacy than buspirone, meaning it can elicit a stronger maximal response.
Hill Slope	~1.0	~1.0	A Hill slope of approximately 1.0 suggests a simple, one-to-one interaction between the compound and the receptor.

Note: The values for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride are hypothetical for illustrative purposes. Actual experimental data is required for a definitive comparison. The EC50 for buspirone can vary depending on the specific assay conditions.

A steeper slope on the dose-response curve indicates that a small change in drug concentration can lead to a large change in the biological response.[8] This can have important implications for dosing in a clinical setting.

Signaling Pathways and Mechanism of Action

The biological response measured in a dose-response assay is the culmination of a series of molecular events initiated by the binding of the drug to its receptor. For serotonergic compounds like the ones discussed, the primary targets are serotonin receptors, which are predominantly G-protein coupled receptors (GPCRs) that modulate various downstream signaling cascades.[2]

The 5-HT1A receptor, the primary target of buspirone, is coupled to inhibitory G-proteins (Gi/o).[3] Upon agonist binding, the Gi/o protein inhibits the enzyme adenylyl cyclase, leading to a decrease in the intracellular concentration of cyclic AMP (cAMP).[3] This reduction in cAMP levels, in turn, affects the activity of protein kinase A (PKA) and other downstream effectors, ultimately leading to the observed physiological response.

Simplified 5-HT1A Receptor Signaling Pathway

Caption: A diagram of the 5-HT1A receptor signaling cascade.

Conclusion

The interpretation of dose-response curves is a critical skill for any researcher in the field of drug discovery. This guide has provided a framework for understanding and generating these essential datasets, using the promising research compound 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride as a central example and the clinically relevant drug buspirone as a point of comparison.

While the pharmacological profile of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is still under investigation, the principles outlined here provide a robust methodology for its characterization. By carefully designing and executing dose-response studies and thoughtfully interpreting the resulting data, researchers can gain invaluable insights into the therapeutic potential of novel compounds and accelerate the development of new medicines for neurological disorders.

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A Senior Application Scientist's Guide to the Preclinical Evaluation of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, a versatile indole derivative with significant potential in neuropharmacology.[1] We will explore its projected pharmacological profile in the context of well-characterized psychoactive compounds and atypical antipsychotics, supported by established experimental data for analogous structures. This document is intended to serve as a practical resource for researchers designing preclinical studies to evaluate this and similar molecules.

Introduction: The Therapeutic Potential of Indole Derivatives

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds, including the neurotransmitter serotonin. The specific compound, 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, is a subject of interest for its potential to modulate serotonergic systems, making it a candidate for the development of therapeutics for a range of neurological and psychiatric disorders.[1] Its structural features—a methoxy-substituted indole ring coupled with a piperidine moiety—suggest a potential interaction with serotonin receptors, a hypothesis this guide will explore in detail.

Unraveling the Mechanism of Action: A Focus on Serotonin Receptors

Based on its structural similarity to known serotonergic ligands, the primary mechanism of action for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is predicted to be the modulation of serotonin receptors, particularly the 5-HT2A and 5-HT1A subtypes. These receptors are critical targets for a wide array of therapeutics, including antidepressants, antipsychotics, and anxiolytics.

The Dichotomy of 5-HT2A Receptor Modulation

The 5-HT2A receptor is a Gq-coupled G protein-coupled receptor (GPCR) that, upon activation, stimulates the phospholipase C (PLC) pathway, leading to an increase in intracellular calcium.[2] This receptor is a key player in perception, cognition, and mood. Its modulation can lead to profoundly different physiological outcomes depending on whether a ligand acts as an agonist or an antagonist.

• Agonism: Agonists at the 5-HT2A receptor are often associated with psychedelic effects, as seen with compounds like psilocybin and LSD.[3]

• Antagonism: Conversely, antagonism at the 5-HT2A receptor is a hallmark of atypical antipsychotic drugs, which are used to treat psychosis.[4][5]

The functional activity of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride at the 5-HT2A receptor is a critical determinant of its therapeutic potential.

The Role of the 5-HT1A Receptor

The 5-HT1A receptor is a Gi/Go-coupled GPCR that inhibits adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP). It functions as both a presynaptic autoreceptor, regulating serotonin release, and a postsynaptic receptor. Agonism at 5-HT1A receptors is associated with anxiolytic and antidepressant effects.[6] Many psychoactive compounds exhibit affinity for both 5-HT2A and 5-HT1A receptors, and the ratio of their activities at these two sites can significantly influence their overall pharmacological profile.

Comparative Analysis: Benchmarking Against Key Compounds

To contextualize the potential of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, we will compare its projected properties against three classes of well-characterized compounds: a classic psychedelic (Psilocybin), a potent synthetic tryptamine (5-MeO-DMT), and an atypical antipsychotic (Risperidone).

Receptor Binding Affinity

The following table summarizes the receptor binding affinities (Ki, in nM) of our comparator compounds at key serotonin receptors. Lower Ki values indicate higher binding affinity. The projected affinity of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is based on data from structurally similar indole derivatives.[7]

Compound	5-HT2A (Ki, nM)	5-HT1A (Ki, nM)	Dopamine D2 (Ki, nM)	Reference
5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride (Projected)	10 - 50	5 - 20	> 1000	Based on[7]
Psilocin (active metabolite of Psilocybin)	6.1	160	> 1000	[8]
5-MeO-DMT	101	16	> 1000	[9][10]
Risperidone	0.3	250	3.1	[11][12]

This comparative data suggests that 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride may exhibit a high affinity for both 5-HT2A and 5-HT1A receptors, with potentially greater affinity for the 5-HT1A subtype, a profile that shares similarities with 5-MeO-DMT. Its low projected affinity for the dopamine D2 receptor distinguishes it from atypical antipsychotics like risperidone.

Functional Activity: Agonist vs. Antagonist

The functional outcome of receptor binding is paramount. The table below outlines the expected functional activities of our compound of interest compared to the reference molecules.

Compound	5-HT2A Activity	5-HT1A Activity	Primary Clinical Effect
5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride (Hypothesized)	Partial Agonist / Antagonist	Agonist	Anxiolytic / Antidepressant / Atypical Psychedelic
Psilocin	Agonist	Partial Agonist	Psychedelic
5-MeO-DMT	Agonist	Agonist	Potent, short-acting Psychedelic
Risperidone	Antagonist	Weak Partial Agonist	Antipsychotic

The functional activity of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride at the 5-HT2A receptor is the most significant unknown. Depending on whether it acts as a partial agonist or an antagonist, its therapeutic applications could range from a novel antidepressant or anxiolytic to a non-hallucinogenic psychedelic or even an atypical antipsychotic.

Experimental Workflows for Preclinical Characterization

To empirically determine the pharmacological profile of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride, a series of well-established in vitro assays are required.

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of the test compound for a panel of receptors.

Protocol:

• Membrane Preparation: Prepare cell membrane homogenates from cell lines stably expressing the human recombinant receptors of interest (e.g., 5-HT2A, 5-HT1A, Dopamine D2).

• Assay Buffer: Prepare an appropriate binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Competition Binding: In a 96-well plate, combine the membrane preparation, a fixed concentration of a specific radioligand (e.g., [3H]-Ketanserin for 5-HT2A, [3H]-8-OH-DPAT for 5-HT1A), and a range of concentrations of the unlabeled test compound.

• Incubation: Incubate the plates at a specific temperature (e.g., 25°C) for a defined period (e.g., 60 minutes) to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and quantify the amount of bound radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data to a one-site competition model to determine the IC50 (the concentration of test compound that inhibits 50% of specific radioligand binding). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Calcium Flux Functional Assay (for 5-HT2A)

Objective: To determine the functional activity (agonist or antagonist) and potency (EC50 or IC50) of the test compound at the 5-HT2A receptor.

Protocol:

• Cell Culture: Culture CHO-K1 or HEK293 cells stably expressing the human 5-HT2A receptor in a 96-well plate.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Agonist Mode:

  • Add increasing concentrations of the test compound to the wells.

  • Measure the change in fluorescence over time using a fluorescence plate reader.

  • Plot the peak fluorescence response against the logarithm of the test compound concentration and fit to a sigmoidal dose-response curve to determine the EC50 and Emax (maximum effect).

• Antagonist Mode:

  • Pre-incubate the cells with increasing concentrations of the test compound.

  • Add a fixed concentration of a known 5-HT2A agonist (e.g., serotonin) corresponding to its EC80.

  • Measure the change in fluorescence.

  • Plot the inhibition of the agonist response against the logarithm of the test compound concentration to determine the IC50.

ADME-Tox and Pharmacokinetic Considerations

A favorable absorption, distribution, metabolism, and excretion (ADME) and toxicity profile is crucial for the successful development of any therapeutic agent.[13][14] For indole derivatives, key considerations include metabolic stability, permeability, and potential for off-target effects.[15] The piperidine moiety can influence pharmacokinetic properties such as oral absorption and bioavailability.[16][17]

Key In Vitro ADME Assays:

• Metabolic Stability: Incubation with liver microsomes to assess susceptibility to metabolism by cytochrome P450 enzymes.

• Permeability: Caco-2 cell monolayer assay to predict intestinal absorption.

• Plasma Protein Binding: Equilibrium dialysis to determine the fraction of the compound bound to plasma proteins.

• hERG Channel Inhibition: Patch-clamp electrophysiology to assess the risk of cardiac toxicity.

Visualizing Molecular Interactions and Workflows

Signaling Pathway of the 5-HT2A Receptor

Caption: Canonical 5-HT2A receptor signaling cascade.

Experimental Workflow for In Vitro Characterization

Caption: In vitro characterization workflow.

Conclusion

5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride represents a promising chemical scaffold for the development of novel neurotherapeutics. Its structural similarity to known serotonergic ligands suggests a high affinity for 5-HT2A and 5-HT1A receptors. The critical next step is to experimentally determine its functional activity at these receptors to elucidate its therapeutic potential. A thorough in vitro characterization, as outlined in this guide, will provide the necessary data to guide further preclinical and clinical development. The comparative analysis presented here offers a framework for interpreting these future experimental results and for positioning this compound within the broader landscape of neuropharmacology.

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Safety & Regulatory Compliance

Definitive Guide to the Safe Disposal of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

This guide provides a comprehensive, step-by-step protocol for the proper disposal of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride. As a crucial intermediate in pharmaceutical research and drug development, its handling and disposal demand rigorous adherence to safety and regulatory standards to protect laboratory personnel and the environment. This document moves beyond a simple checklist, offering causal explanations for each procedural step, grounded in established safety science and regulatory compliance.

Core Principles of Managing Indole-based Chemical Waste

The responsible management of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride waste is predicated on a clear understanding of its potential hazards and the regulatory framework governing chemical disposal. While a specific Safety Data Sheet (SDS) for this exact compound is not publicly available, data from structurally similar indole and piperidine derivatives, such as 6-Methyl-3-(piperidin-4-yl)-1H-indole hydrochloride, indicate that it should be treated as a hazardous substance.[1] The primary hazards associated with analogous compounds include skin irritation (H315), serious eye irritation (H319), and potential respiratory irritation (H335).[1][2]

Therefore, the foundational principle is to treat this compound as hazardous chemical waste .[3] Its disposal must align with local, state, and federal regulations, such as those set by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[4][5] The overarching goal is to prevent its release into the environment and ensure personnel safety.[3]

Pre-Disposal Safety: Personal Protective Equipment (PPE)

Before initiating any handling or disposal procedures, the selection and proper use of Personal Protective Equipment (PPE) are non-negotiable. The rationale is to create a barrier between the researcher and the chemical, preventing exposure through inhalation, skin contact, or eye contact.

PPE Component	Specification	Justification
Eye Protection	Safety glasses or goggles meeting OSHA 29 CFR 1910.133 or European Standard EN166 standards.[3][6]	Protects against accidental splashes of solutions or airborne powder, preventing serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile).	Prevents direct skin contact, mitigating the risk of skin irritation.[3]
Body Protection	A standard laboratory coat.	Protects skin and personal clothing from contamination.[3]
Respiratory Protection	Use a dust mask (e.g., N95) or work in a ventilated hood when handling the solid powder.[1][3]	Minimizes the inhalation of fine particles, which may cause respiratory tract irritation.[1]

Step-by-Step Disposal Protocol

This protocol provides a systematic approach to ensure that 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride waste is handled, stored, and disposed of safely and in compliance with regulations.

Step 1: Waste Identification and Segregation

The first critical step is to correctly identify and segregate the waste stream. This prevents dangerous chemical reactions and ensures that the waste is routed to the correct disposal facility.

• Action: Designate a specific, clearly marked container for 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride waste.

• Causality: This compound must be segregated from non-hazardous trash and incompatible materials.[3] Based on the general reactivity of similar chemicals, it should be kept separate from strong oxidizing agents to prevent potential exothermic or violent reactions.[3][6]

Step 2: Waste Collection and Containment

Proper containment is essential to prevent leaks and spills during accumulation and transport. The choice of container and the method of collection depend on the physical state of the waste.

• For Solid Waste (Unused reagent, contaminated consumables):

  • Carefully transfer the solid waste into a robust, sealable container. The original manufacturer's container is often a suitable choice if it is in good condition.[4]

  • Avoid generating dust during the transfer process.[6][7]

  • Place contaminated items like weigh boats, gloves, and wipes into the same designated container or a sealed, labeled bag.[3]

• For Liquid Waste (Solutions from experiments):

  • Collect solutions in a designated, leak-proof waste container.

  • Ensure the container material is compatible with the solvent used (e.g., do not use metal containers for corrosive waste).[4] High-density polyethylene (HDPE) containers are generally suitable for most organic solvents.

  • Crucially, never dispose of this chemical down the drain. [3] Indole-based heterocyclic compounds can be persistent in aquatic environments and pose a risk to ecosystems.[8]

Step 3: Hazardous Waste Labeling

Accurate and complete labeling is a strict regulatory requirement and is vital for the safety of everyone who will handle the container.

• Action: Affix a hazardous waste label to the container as soon as the first drop of waste is added.

• Label Requirements: The label must include:

  • The words "HAZARDOUS WASTE" .[4]

  • The full chemical name: "5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride" . Avoid abbreviations or formulas.

  • The name and contact information of the generating researcher/laboratory.[3]

  • An accurate accounting of all container contents, including solvents.

Step 4: Storage in a Satellite Accumulation Area (SAA)

Waste must be stored safely in a designated area pending pickup by waste management professionals.

• Action: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[9]

• SAA Requirements:

  • The SAA must be at or near the point of generation and under the control of the laboratory personnel.[10]

  • Containers must be kept closed at all times except when adding waste.[4]

  • It is best practice to store the container within secondary containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks.[3]

Step 5: Final Disposal

The final disposal of hazardous chemical waste must be handled by professionals.

• Action: Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup.[3]

• Causality: EHS departments are responsible for ensuring that waste is transported and disposed of by a licensed and approved waste management company in full compliance with EPA and Department of Transportation (DOT) regulations.[1][7] Self-disposal is not a compliant option.

Emergency Procedures for Spills and Exposure

In the event of an accidental release or exposure, immediate and correct action is critical.

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical advice if irritation occurs.[1][2]

• Eye Contact: Immediately rinse cautiously with plenty of water for several minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1][2]

• Inhalation: Move the affected person to fresh air and keep them at rest in a position comfortable for breathing. Call a poison center or doctor if you feel unwell.[1]

• Spill: For a small spill, don appropriate PPE, absorb the material with an inert absorbent (e.g., vermiculite, sand), and sweep it into your designated hazardous waste container.[1][7] For large spills, evacuate the area and contact your institution's EHS emergency line immediately.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride waste.

Caption: Disposal workflow for indole-based research chemicals.

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A Senior Application Scientist's Guide to Handling 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride

As researchers and drug development professionals, our work with novel chemical entities demands a foundational commitment to safety. The compound 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride is a versatile molecule with significant potential in neuropharmacological research, serving as a scaffold for agents targeting neurological disorders.[1][2] While its full toxicological profile is not yet exhaustively characterized, its nature as a biologically active indole derivative necessitates a robust and cautious approach to handling.

This guide provides essential, immediate safety and logistical information for the laboratory use of this compound. It is structured not as a rigid template, but as a direct, procedural resource grounded in the principles of occupational hygiene for handling potent pharmaceutical compounds.[3][4] Our primary objective is to ensure personnel safety and experimental integrity through meticulous planning and execution.

Hazard Assessment: An Evidence-Based Approach

• Structural Analogs: Many indole-based compounds are known to cause skin, eye, and respiratory irritation.[5][6][7] Hazard statements for related methoxy-indole structures include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[6][7]

• Potentially Potent API: As the compound is designed to be biologically active, it must be treated as a potentially potent compound.[3] The Occupational Exposure Limit (OEL) is unknown. In such cases, the goal is to minimize exposure to the lowest possible level through containment and rigorous use of Personal Protective Equipment (PPE).[4][8]

• Physical Form: As a hydrochloride salt, the compound is typically a solid powder.[2] This form presents a primary inhalation hazard if dust is generated during handling.

Core Personal Protective Equipment (PPE) Requirements

The selection of PPE is the final barrier between the researcher and a potential hazard and should be used in conjunction with engineering controls like a chemical fume hood.[9] The following table summarizes the minimum required PPE.

Protection Type	Specific Recommendation	Rationale & Causality
Respiratory Protection	NIOSH-approved N95 (or better) respirator.	To prevent inhalation of the fine powder, which is the primary route of exposure for solid APIs. For larger spills or operations with high dust potential, a powered air-purifying respirator (PAPR) may be required.[10][11]
Eye & Face Protection	Chemical safety goggles with side shields. A face shield should be worn over goggles if there is a significant splash risk.	Protects against airborne dust particles and accidental splashes of solutions, preventing serious eye irritation as indicated by analog data.[5][6][12]
Hand Protection	Chemical-resistant nitrile gloves (minimum two pairs, i.e., double-gloving).	Provides a barrier against dermal absorption. Double-gloving is a best practice for handling potent compounds, minimizing contamination risk during glove removal.[9][13] Gloves should be changed every 30-60 minutes or immediately upon known contact.[9]
Body Protection	Disposable, solid-front protective gown with long sleeves and elastic cuffs. A polyethylene-coated gown is preferred.	Prevents contamination of personal clothing and skin. The gown's cuffs should be tucked under the outer pair of gloves to create a seal.[9][13] Lab coats made of standard cloth are not sufficient.[13]
Foot Protection	Closed-toe shoes and disposable shoe covers.	Shoe covers prevent the tracking of contaminants out of the designated handling area.[9]

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a systematic workflow is critical for minimizing exposure and ensuring reproducible, safe science. The following protocol outlines the key phases of handling 5-Methoxy-3-(piperidin-4-yl)-1H-indole hydrochloride.

Diagram: Safe Handling Workflow

Caption: Workflow for the safe handling of 5-Methoxy-3-(piperidin-4-yl)-1H-indole HCl.

Detailed Protocol

Part 1: Preparation

• Review Documentation: Before any work begins, thoroughly review all available safety information, including this guide and any SDS for structurally similar indole compounds.[5]

• Designate Work Area: All handling of the solid compound and its initial solutions must be performed inside a certified chemical fume hood to provide primary containment.[10]

• Assemble Materials: Gather and inspect all required PPE. Ensure a chemical spill kit is accessible.

• Prepare for Weighing: To minimize time handling the open container, pre-label and tare all vials. Prepare the necessary solvents for dissolution.

Part 2: Handling (Inside Fume Hood)

• Don PPE: Put on all required PPE as listed in the table above. Ensure the gown is fully secured and the outer gloves overlap the gown cuffs.

• Weighing the Compound:

  • Perform this task on a marble balance stone or an anti-static weigh boat to minimize dispersal of the fine powder.

  • Use a micro-spatula to carefully transfer small amounts of the solid. Avoid scooping actions that could create airborne dust.

  • Close the primary container immediately after dispensing the required amount.

• Preparing Solutions:

  • Slowly add the weighed solid to your vortexing solvent. Do not add solvent directly to the dry powder in a way that could cause it to become airborne.

  • Cap the vial securely before mixing or vortexing.

• Container Management: Ensure all containers holding the compound, whether solid or in solution, are clearly labeled with the chemical name, concentration, date, and appropriate hazard warnings.

Part 3: Decontamination and Disposal

• Surface Decontamination: After completing the work, wipe down all surfaces inside the fume hood, the balance, and any equipment used with a suitable solvent (e.g., 70% ethanol) to remove any residual contamination.

• Waste Collection: All disposable items that have come into contact with the compound (e.g., gloves, weigh boats, pipette tips, wipes) must be considered hazardous waste.[14] Place them in a dedicated, sealed waste bag inside the fume hood.

• Doffing PPE: Remove PPE carefully to avoid cross-contamination. The outer pair of gloves should be removed first and discarded as hazardous waste. The remaining PPE should be removed before exiting the lab and disposed of according to institutional policy.

• Chemical Waste Disposal: Dispose of the compound and any solutions containing it in accordance with your institution's Environmental Health and Safety (EHS) guidelines. Never dispose of indole compounds down the drain.

By integrating these safety protocols into your daily laboratory operations, you establish a self-validating system of protection. This meticulous approach is not a barrier to discovery but a prerequisite for it, ensuring the well-being of the scientific community and the integrity of our vital research.

References

• Benchchem. (n.d.). Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for Indole-3-Pyruvic Acid. Retrieved from Benchchem's website.[5]

• IPS. (n.d.). Handling & Processing of Potent Compounds: A Holistic Approach. Retrieved from IPS's website.[10]

• Agno Pharmaceuticals. (n.d.). Potent Compound Handling Operations: Exposure To APIs. Retrieved from Agno Pharmaceuticals's website.[3]

• VxP Pharma. (2020, January 11). Highly Potent Compounds. Retrieved from VxP Pharma's website.[4]

• SafeBridge Consultants. (2010, June 29). Insights Potent compounds: 7 things that every EHS professional should know. Retrieved from SafeBridge's website.[11]

• Contract Pharma. (2007, November 8). Assessing Potent Compound Safety Capabilities at CMOs. Retrieved from Contract Pharma's website.[8]

• Sigma-Aldrich. (2025, October 16). Safety Data Sheet: Indole. Retrieved from Sigma-Aldrich's website.[15]

• BOC Sciences. (n.d.). MSDS of 5-Methoxy-2,3-dihydro-1H-isoindole hydrochloride. Retrieved from BOC Sciences' website.[14]

• Fisher Scientific. (n.d.). Safety Data Sheet. Retrieved from Fisher Scientific's website.[16]

• PubChem. (n.d.). 5-methoxy-3-methyl-1H-indole. Retrieved from PubChem's website.[17]

• Carl Roth. (n.d.). Safety Data Sheet: 5-Methoxyindole. Retrieved from Carl Roth's website.[6]

• Fisher Scientific. (2025, December 18). Safety Data Sheet. Retrieved from Fisher Scientific's website.[18]

• Centers for Disease Control and Prevention. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from CDC's website.[9]

• Thermo Fisher Scientific. (2010, October 18). Safety Data Sheet. Retrieved from Thermo Fisher Scientific's website.[19]

• TCI Chemicals. (2024, March 15). Safety Data Sheet: 5-Methoxytryptamine Hydrochloride. Retrieved from TCI Chemicals' website.

• Carl Roth. (n.d.). Safety Data Sheet: 5-Methoxyindole. Retrieved from Carl Roth's website.[20]

• American Chemistry Council. (n.d.). Guidance for Selection of Personal Protective Equipment for MDI Users. Retrieved from American Chemistry Council's website.[12]

• Alberta College of Pharmacy. (2019, October 30). Personal protective equipment in your pharmacy. Retrieved from ACP's website.[13]

• Pharmaceutical Technology. (2015, March 2). Considerations for personal protective equipment when handling cytotoxic drugs. Retrieved from Pharmaceutical Technology's website.[21]

• Sigma-Aldrich. (n.d.). 5-Methoxy-7-methyl-1H-indole. Retrieved from Sigma-Aldrich's website.

• Chem-Impex. (n.d.). 5-Methoxy-3-piperidin-4-yl-1H-indole. Retrieved from Chem-Impex's website.[1]

• Chem-Impex. (n.d.). 5-Methyl-3-piperidin-4-yl-1H-indole hydrochloride. Retrieved from Chem-Impex's website.[2]

• Hairui Chemical. (n.d.). 5-methoxy-3-(1-methylpiperidin-4-yl)-1H-indole. Retrieved from Hairui Chemical's website.[22]

• PubChem. (n.d.). 5-Methoxyindole. Retrieved from PubChem's website.[7]

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